N-nitroso-deucravacitinib

Core Science & Biosynthesis

Potential Pathways for N-nitroso-deucravacitinib Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deucravacitinib, a selective tyrosine kinase 2 (TYK2) inhibitor, represents a significant advancement in the treatment of moderate-to-severe plaque psoriasis. As with all pharmaceuticals containing secondary amine moieties, there is a theoretical risk of forming N-nitroso-drug substance-related impurities (NDSRIs), such as N-nitroso-deucravacitinib. This technical guide provides a comprehensive overview of the potential synthetic pathways for N-nitroso-deucravacitinib, the inherent chemical challenges associated with its formation, and the analytical methodologies for its detection. The document synthesizes current scientific understanding, including computational and experimental perspectives, to offer a thorough resource for risk assessment and management.

Introduction to N-Nitrosamines and Deucravacitinib

N-nitrosamines are a class of organic compounds characterized by a nitroso group (-N=O) bonded to an amine nitrogen. Many N-nitrosamines are classified as probable human carcinogens, making their presence in pharmaceuticals a significant safety concern for regulatory bodies and manufacturers. The formation of N-nitrosamines typically occurs when a secondary or tertiary amine reacts with a nitrosating agent.

Deucravacitinib's molecular structure contains a secondary amine, which theoretically makes it susceptible to N-nitrosation. However, the reactivity of this amine is significantly influenced by its local chemical environment.

Table 1: Physicochemical Properties of N-nitroso-deucravacitinib

Property	Value
Molecular Formula	C₂₀H₂₁N₉O₄
Molecular Weight	454.46 g/mol
IUPAC Name	6-(cyclopropanecarboxamido)-4-((2-methoxy-3-(1-methyl-1H-1,2,4-triazol-3-yl)phenyl)(nitroso)amino)-N-(methyl-d3)pyridazine-3-carboxamide

Potential Synthetic Pathways for N-nitroso-deucravacitinib

The synthesis of N-nitrosamines from secondary amines is a well-established chemical transformation. The general mechanism involves the reaction of an unprotonated secondary amine with a nitrosating agent. The most common nitrosating agent is nitrous acid (HNO₂), which is typically formed in situ from a nitrite (B80452) salt (e.g., sodium nitrite) under acidic conditions.

Toxicological Risk Assessment of N-nitroso-deucravacitinib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deucravacitinib is an innovative, oral, selective inhibitor of tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family. It is approved for the treatment of moderate-to-severe plaque psoriasis.[1][2] Deucravacitinib allosterically binds to the regulatory pseudokinase domain of TYK2, stabilizing an inactive conformation of the enzyme.[3] This selective inhibition modulates signaling of key cytokines implicated in psoriasis pathogenesis, including interleukin-23 (IL-23), IL-12, and Type I interferons.[2][4][5]

As with all pharmaceuticals, a thorough evaluation of potential impurities is a critical component of the safety assessment. N-nitroso-deucravacitinib is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of deucravacitinib. Nitrosamines as a class are of significant concern due to their potential as mutagenic carcinogens. This guide provides a comprehensive overview of the toxicological risk assessment framework for N-nitroso-deucravacitinib, addressing the available data, standard experimental protocols, and the scientific rationale for risk evaluation, particularly in a context where the impurity is challenging to synthesize and test.

The Challenge of N-nitroso-deucravacitinib Formation

The formation of N-nitroso-deucravacitinib is considered chemically unlikely.[6] This is attributed to the electronic and steric properties of the parent molecule, deucravacitinib. The secondary amine nitrogen that could potentially be nitrosated is part of an aniline-like structure with electron-withdrawing groups, which decrease its nucleophilicity. Additionally, the molecule is sterically hindered, further impeding the nitrosation reaction.[6]

Multiple attempts by various vendors to synthesize N-nitroso-deucravacitinib have reportedly been unsuccessful.[6] According to regulatory guidelines from bodies such as the EMA, if, despite extensive efforts, a nitrosamine impurity cannot be synthesized, it may indicate that the impurity does not form under relevant conditions or is highly unstable.[6] In such cases, a thorough scientific justification, potentially supported by in silico analysis, can be presented in a regulatory dossier to argue against the necessity of confirmatory testing.[6]

Toxicological Risk Assessment Framework

The risk assessment for a potential NDSRI like N-nitroso-deucravacitinib follows a structured approach, primarily aimed at determining an Acceptable Intake (AI) limit.

Data Presentation

A critical challenge in the toxicological risk assessment of N-nitroso-deucravacitinib is the absence of empirical data. A search of publicly available information reveals no specific studies on its genotoxicity or carcinogenicity. Material Safety Data Sheets for related impurities also indicate a lack of data.[7]

Toxicological Endpoint	N-nitroso-deucravacitinib Data	General Information for Nitrosamines
Bacterial Reverse Mutation (Ames) Test	No data available.[7]	Many nitrosamines are mutagenic, often requiring metabolic activation (S9).[8][9]
In Vitro Mammalian Cell Gene Mutation Assay	No data available.	Can provide further evidence of mutagenic potential.
In Vivo Mutagenicity (e.g., Pig-a, Big Blue®)	No data available.	Used to assess mutagenicity in a whole animal system.
Rodent Carcinogenicity	No data available.[7]	Many nitrosamines are potent carcinogens in rodent bioassays.[9]
Acceptable Intake (AI)	Not established.	Typically derived from carcinogenicity data (TD50) or read-across analysis.

Experimental Protocols

Should a reference standard for N-nitroso-deucravacitinib become available, the following standard experimental protocols would be employed to assess its mutagenic potential.

Bacterial Reverse Mutation (Ames) Test (OECD TG 471)

• Objective: To assess the potential of N-nitroso-deucravacitinib to induce gene mutations in bacteria.

• Test Strains: A minimum of five strains of Salmonella typhimurium (TA98, TA100, TA1535, TA1537) and Escherichia coli (WP2 uvrA or WP2 uvrA (pKM101)) would be used to detect various types of mutations.

• Metabolic Activation: The assay would be conducted with and without a post-mitochondrial fraction (S9) from the livers of rodents (typically rats or hamsters) pre-treated with enzyme inducers (e.g., Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone). For nitrosamines, hamster liver S9 at a 30% concentration is often recommended for enhanced sensitivity.[8]

• Procedure (Pre-incubation Method):

  • N-nitroso-deucravacitinib, dissolved in a suitable solvent (e.g., DMSO), would be added to a suspension of the bacterial tester strain.

  • The S9 mix (for activated assays) or a buffer (for non-activated assays) is added.

  • The mixture is pre-incubated at 37°C for a defined period (e.g., 20-30 minutes) to allow for metabolic activation and interaction with the bacterial DNA.[8]

  • Molten top agar (B569324) is added, and the entire mixture is poured onto minimal glucose agar plates.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: A positive result is defined as a concentration-related increase in the number of revertant colonies to at least twice the solvent control value.

In Vivo Transgenic Rodent Gene Mutation Assay (OECD TG 488)

• Objective: To evaluate the mutagenic potential of N-nitroso-deucravacitinib in a whole animal model, assessing mutations in a reporter gene.

• Test System: Transgenic mice (e.g., Big Blue® cII/lacZ) or rats (e.g., Big Blue®) would be used.

• Procedure:

  • Animals would be administered N-nitroso-deucravacitinib, typically daily for 28 consecutive days, via a clinically relevant route (e.g., oral gavage).

  • A positive control (e.g., N-nitrosodimethylamine) and a vehicle control group would be included.

  • Following the treatment period, animals are euthanized, and tissues of interest (e.g., liver, as it is a primary site of nitrosamine metabolism) are collected.

  • High molecular weight DNA is isolated from the tissues.

  • The transgenic reporter gene (e.g., lacZ) is recovered from the genomic DNA.

  • The recovered genes are packaged into bacteriophage particles, which are then used to infect E. coli.

• Data Analysis: The frequency of mutations in the reporter gene is determined. A statistically significant, dose-dependent increase in mutant frequency in the treated groups compared to the vehicle control would indicate a positive result.

Visualizations

Deucravacitinib Signaling Pathway

Caption: Deucravacitinib allosterically inhibits TYK2, blocking cytokine signaling.

Toxicological Risk Assessment Workflow for a Potential NDSRI

Caption: Risk assessment workflow for a potential nitrosamine impurity.

Conclusion

The toxicological risk assessment of N-nitroso-deucravacitinib is currently defined by the significant challenge in synthesizing the molecule for empirical testing. The available evidence suggests that the formation of this specific nitrosamine is chemically unfavorable.[6] Consequently, the risk assessment strategy pivots from standard toxicological testing to providing a robust scientific justification for its low probability of formation. This justification would be based on an analysis of deucravacitinib's molecular structure, including steric hindrance and electronic effects, and could be supplemented by in silico modeling. While protocols for mutagenicity testing are well-established, their application is contingent on the availability of a reference standard. In its absence, a well-reasoned scientific argument remains the cornerstone of the risk assessment for regulatory submissions.

References

• 1. What is the mechanism of action of deucravacitinib? - Project LEAD [projectlead.dermsquared.com]
• 2. dermnetnz.org [dermnetnz.org]
• 3. What is the mechanism of action of Deucravacitinib? [synapse.patsnap.com]
• 4. SOTYKTU® (deucravacitinib) Mechanism of Action | for HCPs [sotyktuhcp.com]
• 5. Deucravacitinib MOA Explained | TYK2 Inhibition in Psoriasis & PsA with Iris Zink, NP | RHAPP [contentrheum.com]
• 6. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

In Silico Prediction of N-nitroso-deucravacitinib Genotoxicity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The formation of nitrosamine (B1359907) drug substance-related impurities (NDSRIs) is a significant concern in pharmaceutical development due to their classification as a "cohort of concern" by regulatory bodies, stemming from their potential mutagenic and carcinogenic properties.[1] This technical guide provides a comprehensive overview of the in silico approach for predicting the genotoxicity of N-nitroso-deucravacitinib, a potential NDSRI of the Janus kinase (JAK) inhibitor, deucravacitinib (B606291). In line with the International Council for Harmonisation (ICH) M7 guideline, this document outlines a weight-of-evidence approach, leveraging two complementary (Quantitative) Structure-Activity Relationship ((Q)SAR) methodologies for a robust genotoxicity assessment.[2][3] This guide also addresses the unique challenges associated with N-nitroso-deucravacitinib, including its potential instability and the difficulties in its synthesis, which may impact the overall risk assessment strategy.[4][5]

Introduction to N-nitroso-deucravacitinib and Regulatory Context

N-nitroso-deucravacitinib is the N-nitroso derivative of deucravacitinib, with the chemical formula C₂₀H₂₁N₉O₄ and a molecular weight of 454.46 g/mol .[6][7] The ICH M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[8] For nitrosamines, which are often potent mutagens, a standard Threshold of Toxicological Concern (TTC) may not be applicable, necessitating a more thorough evaluation.[1] In silico assessment is the first step in this evaluation, providing a rapid and resource-efficient means to predict the mutagenic potential of an impurity.[2]

Recent discussions within the scientific community suggest that the formation of N-nitroso-deucravacitinib may be chemically unfavorable due to the electronic and steric properties of the deucravacitinib molecule.[5] The secondary amine nitrogen in deucravacitinib is part of an aniline-like structure, where the lone pair of electrons is delocalized into the aromatic ring, reducing its nucleophilicity and thus its reactivity towards nitrosating agents.[5] This low probability of formation is a critical factor in the overall risk assessment.

In Silico Genotoxicity Assessment Strategy

The ICH M7 guideline stipulates the use of two complementary in silico methodologies for predicting bacterial mutagenicity: an expert rule-based system and a statistical-based system.[3] This dual approach enhances the reliability of the prediction.

Expert Rule-Based Methodology

Expert rule-based systems utilize a knowledge base of structural alerts, which are molecular substructures known to be associated with mutagenicity.[2]

Experimental Protocol:

• Structure Input: The 2D structure of N-nitroso-deucravacitinib is imported into the expert rule-based software (e.g., Derek Nexus, Toxtree).[2][9]

• Model Selection: The bacterial mutagenicity model is selected as the primary endpoint for prediction.

• Prediction Execution: The software analyzes the input structure for the presence of pre-defined structural alerts for mutagenicity. The N-nitroso group is a well-known structural alert.

• Result Interpretation: The output will indicate whether a structural alert was triggered. If an alert is fired, the software provides information on the underlying data and reasoning for the alert. The prediction is classified as positive, negative, equivocal, or outside the domain of applicability.

• Expert Review: A critical expert review of the prediction is conducted to assess the relevance of the alert within the context of the whole molecule. Factors such as steric hindrance and electronic effects that might modulate the reactivity of the alerting substructure are considered.

Statistical-Based Methodology

Statistical-based systems use algorithms trained on large datasets of compounds with known experimental mutagenicity data to build predictive models.[10]

Experimental Protocol:

• Structure Input: The 2D structure of N-nitroso-deucravacitinib is imported into the statistical-based software (e.g., Sarah Nexus, Leadscope Model Applier).[3][11]

• Model Selection: The bacterial mutagenicity model (e.g., Ames test) is selected.

• Prediction Execution: The software fragments the query molecule and compares these fragments to those in its training dataset. It also analyzes the overall structural similarity to compounds with known activity.

• Result Interpretation: The output provides a probability of mutagenicity based on the analysis. The results are typically categorized as positive or negative, often with a confidence level. The software will also identify the most relevant structural features and examples from the training set that influenced the prediction.

• Applicability Domain Assessment: The reliability of the prediction is assessed by determining if the query molecule falls within the model's applicability domain. This ensures the model is making predictions on a chemical space it has been trained on.

Data Presentation and Interpretation

Table 1: Hypothetical In Silico Prediction Summary for N-nitroso-deucravacitinib

Methodology	Software	Prediction Endpoint	Prediction Outcome	Confidence/Rationale
Expert Rule-Based	Derek Nexus	Bacterial Mutagenicity	Positive	N-nitroso structural alert fired.
Statistical-Based	Sarah Nexus	Bacterial Mutagenicity	Positive	High probability based on the presence of the N-nitroso group, supported by multiple positive examples in the training set.

Table 2: ICH M7 Classification Based on In Silico Predictions

Prediction Outcome (Expert System)	Prediction Outcome (Statistical System)	Conclusion	ICH M7 Class	Recommended Action
Positive	Positive	Mutagenic	Class 1 or 2	Control at or below an acceptable intake limit.
Positive	Negative	Equivocal	Class 3	Conduct Ames test.
Negative	Positive	Equivocal	Class 3	Conduct Ames test.
Negative	Negative	Non-mutagenic	Class 5	No further action required.

Based on the hypothetical positive results in Table 1, N-nitroso-deucravacitinib would be considered to have a mutagenic potential, leading to an initial classification that would necessitate further action, such as control strategies or experimental testing. However, this is counterbalanced by the low probability of its formation.

Visualizing Key Processes and Frameworks

Visual diagrams are essential for conveying complex information in a readily understandable format.

Caption: Workflow for the in silico prediction of genotoxicity.

Caption: General metabolic activation pathway of N-nitrosamines.[8][10][12][13][14]

Conclusion and Recommendations

The in silico assessment of N-nitroso-deucravacitinib, following the ICH M7 guideline, provides a robust framework for evaluating its genotoxic potential. While the presence of the N-nitroso functional group is a strong structural alert for mutagenicity, the overall risk assessment must also consider the likelihood of the impurity's formation and its stability. Given the evidence suggesting that N-nitroso-deucravacitinib is unlikely to form under normal conditions, a comprehensive risk assessment should include a thorough justification based on chemical principles and, if necessary, supportive experimental data demonstrating the low propensity for nitrosation of deucravacitinib. This weight-of-evidence approach, combining in silico predictions with a sound scientific rationale regarding its formation, will enable a scientifically justified and compliant assessment of the potential risk posed by N-nitroso-deucravacitinib.

References

• 1. Quantum Chemical Evaluation and QSAR Modeling of N-Nitrosamine Carcinogenicity. | Semantic Scholar [semanticscholar.org]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. In Silico Mutagenicity Assessment | Lhasa Limited [lhasalimited.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. GSRS [precision.fda.gov]
• 7. (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. KREATiS - Third Party Software [kreatis.eu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ForthTox Toxicology Consultancy [forthtox.com]
• 12. researchgate.net [researchgate.net]
• 13. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso-Deucravacitinib: A Technical Review of Chemical Properties and Stability Challenges

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Deucravacitinib (B606291) is an oral, selective, allosteric tyrosine kinase 2 (TYK2) inhibitor approved for the treatment of moderate-to-severe plaque psoriasis. As with all pharmaceutical compounds containing secondary or tertiary amine functional groups, there is a regulatory expectation to assess the potential for the formation of N-nitroso-drug substance-related impurities (NDSRIs). This technical guide provides a comprehensive overview of the current knowledge regarding the chemical properties and stability of N-nitroso-deucravacitinib. A significant challenge in the characterization of this specific NDSRI is the reported difficulty in its chemical synthesis, leading to a notable absence of experimental data. Consequently, this document also explores the theoretical assessment and risk mitigation strategies pertinent to N-nitroso-deucravacitinib in the context of pharmaceutical development and regulatory compliance.

Introduction to Deucravacitinib and NDSRI Concerns

Deucravacitinib is a first-in-class medication that selectively inhibits TYK2, a key enzyme in the signaling pathway of several cytokines implicated in the pathogenesis of psoriasis.[1] Its chemical structure includes a deuterated methyl amide group.[2] The long-term safety and efficacy of deucravacitinib have been demonstrated in extensive clinical trials, showing a durable safety profile over several years.[3][4][5][6][7]

In recent years, the presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide. N-nitrosamines are classified as a "cohort of concern" due to their potential carcinogenic properties.[8] This has led to stringent regulatory requirements for the assessment and control of such impurities in drug substances and products. For active pharmaceutical ingredients (APIs) like deucravacitinib, which contain amine functionalities, a thorough risk assessment for the potential formation of NDSRIs, such as N-nitroso-deucravacitinib, is mandatory.

The Synthesis Challenge: A Critical Data Gap

A pivotal aspect of characterizing N-nitroso-deucravacitinib is the significant and widely reported difficulty in its chemical synthesis. This has been a topic of discussion among analytical chemists, where multiple attempts to synthesize this compound using various nitrosating agents and conditions have been unsuccessful. The inability to produce a reference standard for N-nitroso-deucravacitinib has profound implications:

• Lack of Experimental Data: Without the pure compound, it is not possible to perform standard experimental studies to determine its physicochemical properties, stability profile, and toxicological effects.

• Analytical Method Development: The development and validation of sensitive analytical methods for the detection and quantification of N-nitroso-deucravacitinib in the drug product are severely hampered without a reference standard.

This data gap necessitates a reliance on theoretical and in silico approaches for risk assessment, as well as a robust scientific justification for the unlikelihood of its formation under normal storage and physiological conditions.

Physicochemical Properties

Due to the challenges in synthesizing N-nitroso-deucravacitinib, there is a significant lack of experimentally determined physicochemical data. The information available is largely limited to what is provided in Material Safety Data Sheets (MSDS) for research-grade materials, which often lists key parameters as "Not Available." For context, the known properties of the parent drug, deucravacitinib, are provided.

Table 1: Summary of Physicochemical Properties of Deucravacitinib and N-nitroso-deucravacitinib

Property	Deucravacitinib	N-nitroso-deucravacitinib	Data Source
Molecular Formula	C20H19D3N8O3	C20H18D3N9O4	[1]
Molecular Weight	425.47 g/mol	Not Available	[1]
Physical Form	White to yellow powder	Not Available	[1]
Solubility	pH-dependent; increases with decreasing pH.[1] Poor aqueous solubility (5.2 µg/mL).[9]	Not Available
pKa	Not publicly available	Not Available
LogP	Not publicly available	Not Available
Melting Point	Not publicly available	Not Available

Stability Profile

Stability of Deucravacitinib

Forced degradation studies are a regulatory requirement to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods. Studies on deucravacitinib have shown that it is susceptible to degradation under certain stress conditions. A validated high-performance liquid chromatography (HPLC) method has been developed to separate deucravacitinib from its degradation products.[10] One significant hydrolytic degradation product has been identified and characterized using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][11]

Long-term clinical trial data has demonstrated the stability and safety of deucravacitinib over several years of continuous treatment for plaque psoriasis.[4][5][7]

Stability of N-nitroso-deucravacitinib

Direct experimental stability data for N-nitroso-deucravacitinib is unavailable due to the aforementioned synthesis challenges. General information from MSDS documents suggests that the compound, if formed, would be stable under normal storage conditions but could emit toxic fumes under fire. In the absence of specific data, a hypothetical forced degradation study design is presented below, which would be typical for assessing the stability of a nitrosamine (B1359907) impurity.

Table 2: Hypothetical Forced Degradation Study Design for a Nitrosamine Impurity

Stress Condition	Reagent/Condition	Purpose
Acid Hydrolysis	0.1 M HCl at 60°C	To assess stability in acidic environments.
Base Hydrolysis	0.1 M NaOH at 60°C	To assess stability in alkaline environments.
Neutral Hydrolysis	Water at 60°C	To assess stability in neutral pH.
Oxidation	3% H2O2 at room temperature	To evaluate susceptibility to oxidative degradation.
Thermal Stress	105°C (solid state)	To assess stability at elevated temperatures.
Photostability	ICH Q1B conditions (UV and visible light exposure)	To determine sensitivity to light.

Theoretical Assessment and Risk Mitigation

Given the absence of experimental data, the risk assessment for N-nitroso-deucravacitinib relies heavily on theoretical and computational (in silico) approaches. Regulatory guidance encourages the use of such methods when experimental data cannot be generated.[8][12][13][14]

Nitrosamine Formation Risk Assessment

A systematic risk assessment is the first step in managing potential nitrosamine impurities. This process evaluates the likelihood of nitrosamine formation based on the chemical structure of the API, the manufacturing process, excipients, and packaging materials.

Figure 1. General Nitrosamine Risk Assessment Workflow.

In Silico Tools for Property Prediction

Computational tools can be used to predict the likelihood of N-nitrosamine formation and to estimate the physicochemical and toxicological properties of the resulting impurity.[8][12][13][14][15] These models use Structure-Activity Relationships (SAR) and Quantitative Structure-Activity Relationships (QSAR) to make these predictions. For N-nitroso-deucravacitinib, such models could be used to:

• Predict Carcinogenic Potency: Estimate the acceptable intake (AI) limit based on its chemical structure.

• Assess Formation Energetics: Computational chemistry methods like Density Functional Theory (DFT) can calculate the activation energy for the nitrosation reaction, providing a theoretical basis for how likely it is to occur.[16]

• Predict Physicochemical Properties: Estimate properties like solubility, logP, and pKa, which are important for understanding its potential behavior.

Hypothetical Experimental Protocols

While specific protocols for N-nitroso-deucravacitinib are not available, this section outlines the general methodologies that would be employed for the stability and characterization of a nitrosamine impurity if a reference standard were available.

Forced Degradation Study Workflow

A forced degradation study is essential for understanding the intrinsic stability of a molecule and for developing a stability-indicating analytical method.

References

• 1. Deucravacitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Deucravacitinib - Wikipedia [en.wikipedia.org]
• 3. hcplive.com [hcplive.com]
• 4. hcplive.com [hcplive.com]
• 5. dermatologytimes.com [dermatologytimes.com]
• 6. Deucravacitinib Shows Sustained Response, Safety Profile: Analyses - - PracticalDermatology [practicaldermatology.com]
• 7. Safety and Efficacy of Deucravacitinib in Moderate to Severe Plaque Psoriasis for Up to 3 Years: An Open-Label Extension of Randomized Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lhasalimited.org [lhasalimited.org]
• 9. Deucravacitinib CAS#: 1609392-27-9 [m.chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. Separation and characterization of hydrolytic degradation product of deucravacitinib by validated high‐performance liquid chromatography method and liquid chromatography‐mass spectrometry | Semantic Scholar [semanticscholar.org]
• 12. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jstage.jst.go.jp [jstage.jst.go.jp]
• 14. researchgate.net [researchgate.net]
• 15. N-nitrosamines: in silico modelling of DNA reactivity and identification of metabolic precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Computational mechanistic study on N-nitrosation reaction of secondary amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Labyrinth of a Phantom Menace: A Technical Guide to the Structural Elucidation of N-nitroso-deucravacitinib

For Immediate Release

[City, State] – December 21, 2025 – In the landscape of pharmaceutical development, ensuring the safety and purity of drug substances is paramount. The emergence of N-nitrosamine impurities as a "cohort of concern" has necessitated rigorous analytical investigation. This whitepaper provides an in-depth technical guide on the structural elucidation of N-nitroso-deucravacitinib, a potential nitrosamine (B1359907) impurity of the tyrosine kinase 2 (TYK2) inhibitor, deucravacitinib (B606291). This document is intended for researchers, scientists, and drug development professionals engaged in the analytical characterization and risk assessment of pharmaceutical impurities.

A significant challenge in the study of N-nitroso-deucravacitinib is its elusive nature. Attempts to synthesize this compound have proven exceptionally difficult, suggesting a low probability of its formation under normal conditions. This difficulty is attributed to the electronic and steric properties of the deucravacitinib molecule, specifically the low nucleophilicity of the aniline (B41778) nitrogen and steric hindrance around the potential nitrosation site[1]. Consequently, a complete structural elucidation from an isolated unknown has not been widely reported.

This guide, therefore, outlines a comprehensive analytical strategy based on the hypothetical structure of N-nitroso-deucravacitinib and established methodologies for nitrosamine analysis. It details the requisite experimental protocols and expected data for its confirmation and characterization, should it be detected or successfully synthesized.

Hypothetical Structure and Physicochemical Properties

The putative N-nitroso-deucravacitinib would form by the nitrosation of the secondary amine nitrogen in the deucravacitinib structure. The table below summarizes its key physicochemical properties based on this presumed structure.

Property	Value	Source
Molecular Formula	C₂₀H₂₁N₉O₄	[2]
Molecular Weight	454.46 g/mol	[2]
Monoisotopic Mass	455.1717 g/mol	Calculated
IUPAC Name	6-(cyclopropanecarboxamido)-4-((2-methoxy-3-(1-methyl-1H-1,2,4-triazol-3-yl)phenyl)(nitroso)amino)-N-methylpyridazine-3-carboxamide	[3][4]

Analytical Workflow for Structural Elucidation

The structural elucidation of a potential N-nitrosamine impurity like N-nitroso-deucravacitinib requires a multi-faceted analytical approach. The following workflow outlines the key steps from initial detection to comprehensive structural confirmation.

Caption: Workflow for the detection, isolation, and structural characterization of N-nitroso-deucravacitinib.

Experimental Protocols

Detailed methodologies are crucial for the reliable identification and characterization of trace-level impurities. The following sections provide protocols for the key analytical techniques.

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS)

This is the primary technique for the detection and quantification of N-nitrosamine impurities due to its high sensitivity and selectivity[5][6].

Protocol:

• Chromatographic System: A UHPLC or HPLC system equipped with a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.9 µm) is typically used.

• Mobile Phase:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol (B129727) or acetonitrile.

• Gradient Elution: A suitable gradient is developed to separate N-nitroso-deucravacitinib from the deucravacitinib API and other potential impurities.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 1 - 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan for initial detection and targeted MS/MS for fragmentation analysis.

  • Collision Energy: Optimized to obtain characteristic fragment ions.

Expected Data:

The high-resolution mass spectrum is expected to show the protonated molecular ion [M+H]⁺ at an m/z corresponding to the exact mass of N-nitroso-deucravacitinib. MS/MS fragmentation would be crucial for structural confirmation.

Ion	Predicted m/z	Description
[M+H]⁺	456.1795	Protonated parent molecule
[M+H-NO]⁺	426.1846	Loss of the nitroso group
[M+H-H₂O]⁺	438.1690	Loss of water

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for unambiguous structure determination[7][8]. Due to the challenges in synthesis, obtaining a sufficient quantity of isolated N-nitroso-deucravacitinib for NMR analysis is a significant hurdle. However, if a standard becomes available, the following protocol would be applied.

Protocol:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃), chosen based on the solubility of the analyte.

• Experiments:

  • ¹H NMR: To determine the proton environment.

  • ¹³C NMR: To identify all carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): To establish connectivity between protons and carbons.

  • ¹⁵N NMR: Can be particularly informative for directly observing the nitrogen atoms of the nitroso group, especially if ¹⁵N-labeled nitrosating agents are used in a synthesis attempt[9].

• Sample Preparation: A dilute solution of the isolated impurity in the chosen deuterated solvent.

Expected Spectral Features:

• Characteristic downfield shifts for protons and carbons alpha to the N-nitroso group.

• The presence of rotational isomers (rotamers) due to the partial double-bond character of the N-N bond is common for N-nitrosamines, which would manifest as two sets of signals for adjacent protons and carbons in the NMR spectra[10].

Challenges in Synthesis and Regulatory Implications

As highlighted, multiple sources indicate that the synthesis of N-nitroso-deucravacitinib is not straightforward[1]. The aniline nitrogen in deucravacitinib is part of a complex, sterically hindered system, and its electron density is reduced by adjacent electron-withdrawing groups, making it a poor nucleophile for nitrosation[1].

Regulatory bodies like the EMA acknowledge that if, despite extensive efforts, a nitrosamine impurity cannot be synthesized, it may indicate that there is no significant risk of its formation[1]. In such cases, a thorough scientific justification can be presented in the regulatory dossier. This justification should include:

• Theoretical assessment of the reactivity of the parent amine.

• Experimental data from failed synthesis attempts.

• In silico analysis of the potential for nitrosamine formation.

Conclusion

The structural elucidation of N-nitroso-deucravacitinib presents a unique challenge due to the inherent difficulty in its synthesis. While a definitive characterization from an isolated product remains elusive, a robust analytical framework exists for its identification and structural confirmation should it ever be encountered. This guide provides the necessary theoretical background, analytical workflows, and experimental protocols to equip researchers and drug developers to address the potential risk of this nitrosamine impurity. The focus for deucravacitinib should be on a comprehensive risk assessment, supported by robust scientific justification regarding the low probability of N-nitroso-deucravacitinib formation.

References

• 1. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. GSRS [precision.fda.gov]
• 3. Deucravacitinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 4. synchemia.com [synchemia.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]

Potential Carcinogenic Risk of N-nitroso-deucravacitinib: A Technical Guide for Drug Development Professionals

An In-depth Technical Guide on the Core Principles and Methodologies for Assessing the Carcinogenic Risk of N-nitroso-deucravacitinib.

Executive Summary

Deucravacitinib (B606291) is an oral, selective tyrosine kinase 2 (TYK2) inhibitor approved for the treatment of moderate-to-severe plaque psoriasis.[1][2] As with all pharmaceuticals, a thorough risk assessment for the presence of potentially carcinogenic impurities is a critical component of its safety profile. This guide focuses on the potential carcinogenic risk of N-nitroso-deucravacitinib, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). N-nitroso compounds are classified as probable human carcinogens based on extensive animal studies.[3] This document provides a comprehensive overview of the regulatory landscape, risk assessment strategies, and experimental methodologies pertinent to evaluating the carcinogenic potential of N-nitroso-deucravacitinib. The information presented is intended for researchers, scientists, and drug development professionals involved in the safety and quality control of pharmaceuticals.

The Regulatory Framework for Nitrosamine Impurities

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in human drugs.[3][4] These guidelines mandate that pharmaceutical manufacturers conduct risk assessments to evaluate the potential for nitrosamine formation in their products.[4][5] If a risk is identified, confirmatory testing using sensitive and validated analytical methods is required.[6]

The FDA has introduced the concept of Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are nitrosamines that are structurally similar to the active pharmaceutical ingredient (API).[4][5] For NDSRIs where no carcinogenicity data are available, the FDA has developed a predicted carcinogenic potency categorization approach to assign recommended acceptable intake (AI) limits.[6][7]

Acceptable Intake (AI) Limits

The AI is a level of a nitrosamine impurity that is considered to pose a negligible cancer risk over a lifetime of exposure. These limits are typically in the range of nanograms per day.[8] For nitrosamines with insufficient data for a substance-specific AI, a class-specific limit may be applied. The FDA provides a list of recommended AI limits for numerous nitrosamines and a default value of 26.5 ng/day when an AI cannot be otherwise determined.[6] For products containing multiple nitrosamines, the total intake should generally not exceed the AI of the most potent nitrosamine.[6]

N-nitroso-deucravacitinib: Formation and Carcinogenic Potential

N-nitroso-deucravacitinib is an NDSRI that could theoretically form from the nitrosation of deucravacitinib. Its chemical name is 6-(cyclopropanecarboxamido)-4-((2-methoxy-3-(1-methyl-1H-1,2,4-triazol-3-yl)phenyl)(nitroso)amino)-N-(methyl-d3)pyridazine-3-carboxamide.[2] It is classified as a suspected human carcinogen.[2]

However, there is evidence to suggest that the formation of N-nitroso-deucravacitinib is chemically unlikely.[9] This is attributed to the aniline (B41778) nitrogen in the deucravacitinib molecule being a weak nucleophile due to the presence of electron-withdrawing groups and steric hindrance, making nitrosation less feasible.[9] Some attempts to synthesize this impurity have reportedly failed, which may indicate a low risk of its formation.[9] Despite these challenges, N-nitroso-deucravacitinib is available from some suppliers as a reference standard, which is essential for analytical method development and validation.[2][10][11][12]

Risk Assessment and Mitigation Strategies

A thorough risk assessment is the cornerstone of controlling nitrosamine impurities. This involves a comprehensive evaluation of the API and drug product manufacturing processes, as well as the stability of the drug product during its shelf life.

Risk Assessment Workflow

A systematic approach to nitrosamine risk assessment is crucial for ensuring drug safety. The following diagram illustrates a general workflow for this process.

A general workflow for nitrosamine risk assessment.

Mitigation Strategies

Should a risk of N-nitroso-deucravacitinib formation be identified, several mitigation strategies can be employed:

• Process Optimization: Modifying the manufacturing process to avoid conditions conducive to nitrosamine formation.[6]

• Alternative Reagents: Replacing nitrites or other nitrosating agents with suitable alternatives.[6]

• Supplier Audits: Ensuring that raw materials, including solvents and catalysts, are not contaminated with nitrosamines.[6]

• Formulation Design: Incorporating antioxidants like ascorbic acid or adjusting the pH to inhibit nitrosamine formation.[5]

• Storage and Packaging: Assessing and selecting packaging materials that do not leach nitrosamines.[6]

Deucravacitinib's Mechanism of Action and Associated Signaling Pathways

Deucravacitinib is a selective inhibitor of tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family.[13][14] TYK2 plays a crucial role in the signaling pathways of several cytokines implicated in immune-mediated diseases, including interleukin-12 (B1171171) (IL-12), interleukin-23 (IL-23), and Type I interferons (IFNs).[13][15][16][17] By binding to the regulatory domain of TYK2, deucravacitinib allosterically inhibits its kinase activity, thereby disrupting these pro-inflammatory signaling cascades.[1][13][18] This selective inhibition of TYK2 is a key differentiator from broader JAK inhibitors and may contribute to its safety profile.[13][14]

The TYK2 signaling pathway and the inhibitory action of deucravacitinib.

Experimental Protocols for Carcinogenicity Assessment

In the absence of specific carcinogenicity data for N-nitroso-deucravacitinib, a battery of genotoxicity and carcinogenicity assays would be required to evaluate its potential risk. The following sections outline the principles of key experimental protocols.

In Vitro Genotoxicity Assays

These assays are designed to detect DNA damage and mutations in bacterial or mammalian cells.

Table 1: Key In Vitro Genotoxicity Assays

Assay	Principle
Bacterial Reverse Mutation Assay (Ames Test)	Detects point mutations in histidine-requiring strains of Salmonella typhimurium.
In Vitro Micronucleus Test	Measures chromosome breakage or loss in mammalian cells by detecting the formation of micronuclei.
In Vitro Chromosomal Aberration Test	Evaluates the ability of a substance to induce structural or numerical chromosomal abnormalities in cultured mammalian cells.
Mouse Lymphoma Assay (MLA)	Detects gene mutations and chromosomal damage at the thymidine (B127349) kinase (TK) locus in mouse lymphoma cells.

6.1.1 Detailed Methodology: Bacterial Reverse Mutation Assay (Ames Test)

• Strains: Use a set of at least four Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and one Escherichia coli strain (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (e.g., S9 fraction from induced rat liver) to mimic mammalian metabolism.[19]

• Procedure:

  • Prepare a range of concentrations of N-nitroso-deucravacitinib.

  • In the plate incorporation method, mix the test substance, bacterial culture, and S9 mix (if used) with molten top agar (B569324) and pour onto minimal glucose agar plates.

  • In the pre-incubation method, incubate the mixture of test substance, bacterial culture, and S9 mix before adding to the top agar.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+ revertants) on the test plates and compare with the spontaneous reversion rate on negative control plates.

• Interpretation: A substance is considered mutagenic if it produces a concentration-related increase in revertant colonies over the background, typically a two-fold or greater increase.

In Vivo Genotoxicity Assays

These assays are performed in living animals to assess genotoxicity in a more physiologically relevant system.

Table 2: Key In Vivo Genotoxicity Assays

Assay	Principle
In Vivo Micronucleus Test	Measures the induction of micronuclei in immature erythrocytes of bone marrow or peripheral blood of rodents.
In Vivo Comet Assay	Detects DNA strand breaks in individual cells from various tissues of animals exposed to the test substance.
Transgenic Rodent (TGR) Gene Mutation Assay	Measures gene mutations in transgenic rodents carrying reporter genes (e.g., lacZ or cII).

6.2.1 Detailed Methodology: In Vivo Micronucleus Test

• Animal Model: Use a suitable rodent species (e.g., mice or rats).

• Dose Administration: Administer N-nitroso-deucravacitinib to the animals, typically via the clinical route of administration, at multiple dose levels. Include a positive and a negative control group.

• Sample Collection: Collect bone marrow or peripheral blood at appropriate time points after the final dose.

• Slide Preparation: Prepare slides and stain with a fluorescent dye (e.g., acridine (B1665455) orange) or a DNA-specific stain (e.g., Giemsa).

• Analysis: Using a microscope, score the frequency of micronucleated polychromatic erythrocytes (MN-PCEs) in a large population of PCEs.

• Interpretation: A significant, dose-dependent increase in the frequency of MN-PCEs in the treated groups compared to the negative control indicates a positive result.

Long-Term Carcinogenicity Bioassays

These studies are the gold standard for assessing the carcinogenic potential of a substance.

Table 3: Long-Term Carcinogenicity Bioassay

Assay	Principle
Two-Year Rodent Bioassay	Rodents (typically rats and mice) are exposed to the test substance daily for their lifetime (approximately two years) to evaluate the incidence of tumor formation.

6.3.1 Detailed Methodology: Two-Year Rodent Bioassay

• Animal Model: Use two rodent species, typically rats and mice of both sexes.

• Dose Selection: Based on shorter-term toxicity studies, select at least three dose levels, including a maximum tolerated dose (MTD).

• Administration: Administer N-nitroso-deucravacitinib to the animals for 24 months.

• Monitoring: Regularly monitor the animals for clinical signs of toxicity and palpable masses.

• Pathology: At the end of the study, conduct a full necropsy and histopathological examination of all organs and tissues from all animals.

• Interpretation: A statistically significant increase in the incidence of benign or malignant tumors in any organ of the treated groups compared to the control group is evidence of carcinogenicity.

Conclusion

The potential carcinogenic risk of N-nitroso-deucravacitinib is a critical consideration in the overall safety assessment of deucravacitinib. While the formation of this specific NDSRI may be chemically challenging, regulatory guidelines necessitate a thorough risk assessment. In the absence of specific carcinogenicity data, a combination of in silico predictions, in vitro and in vivo genotoxicity assays, and, if warranted, long-term carcinogenicity bioassays, provides a robust framework for evaluating this risk. A comprehensive understanding of the regulatory landscape, the mechanism of action of deucravacitinib, and the principles of carcinogenicity testing is essential for ensuring the safety and quality of this important therapeutic agent.

References

• 1. Deucravacitinib: A Novel TYK2 Inhibitor for the Treatment of Moderate-to-Severe Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. synchemia.com [synchemia.com]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. starodub.nl [starodub.nl]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. veeprho.com [veeprho.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. N-nitroso-deucravacitinib [chemicalbook.com]
• 13. What is the mechanism of Deucravacitinib? [synapse.patsnap.com]
• 14. SOTYKTU® (deucravacitinib) Mechanism of Action | for HCPs [sotyktuhcp.com]
• 15. The Role of TYK2 in Immunology [learnabouttyk2.com]
• 16. TYK2 Tyrosine Kinase 2 Pathway [immunologypathways.com]
• 17. Current understanding of the role of tyrosine kinase 2 signaling in immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 18. What is the mechanism of action of Deucravacitinib? [synapse.patsnap.com]
• 19. ovid.com [ovid.com]

N-Nitroso Impurities in TYK2 Inhibitors: A Technical Review of Formation, Analysis, and Mitigation

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitroso impurities as a class of potentially carcinogenic compounds has cast a long shadow over the pharmaceutical industry. Since their initial discovery in the sartan class of antihypertensives in 2018, regulatory agencies have intensified their scrutiny, leading to widespread risk assessments and recalls across various drug classes. This technical guide provides an in-depth review of N-nitroso impurities with a specific focus on the burgeoning class of Tyrosine Kinase 2 (TYK2) inhibitors, a promising therapeutic avenue for a range of autoimmune diseases. This document will delve into the formation pathways of these impurities, detailed analytical methodologies for their detection and quantification, and the current regulatory landscape.

The Rise of N-Nitroso Impurities: A Brief Overview

N-nitrosamines are organic compounds characterized by a nitroso group (-N=O) bonded to an amine.[1] Their formation typically requires the presence of a nitrosating agent and a secondary or tertiary amine under specific conditions, often acidic.[1][2] The primary concern surrounding these impurities is their classification as probable or possible human carcinogens by the International Agency for Research on Cancer (IARC).[3] This has prompted stringent regulatory actions from bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to control their levels in pharmaceutical products.[4][5]

TYK2 Inhibitors: A New Frontier with Potential Nitrosamine (B1359907) Risks

TYK2 inhibitors are a novel class of small molecule drugs that selectively target the TYK2 enzyme, a member of the Janus kinase (JAK) family. TYK2 plays a crucial role in the signaling pathways of key cytokines such as IL-12, IL-23, and Type I interferons, which are implicated in the pathogenesis of various autoimmune and inflammatory diseases.[6][7][8]

A prominent example of a TYK2 inhibitor is Deucravacitinib (B606291) , which has been approved for the treatment of moderate-to-severe plaque psoriasis. An analysis of the chemical structure of deucravacitinib reveals the presence of a secondary amine, which theoretically makes it susceptible to nitrosation and the formation of a Nitrosamine Drug Substance-Related Impurity (NDSRI), specifically N-Nitroso Deucravacitinib . The existence of this specific nitrosamine has been confirmed through its availability as a chemical reference standard.[9][10][11]

The potential for N-nitroso impurity formation in TYK2 inhibitors necessitates a thorough understanding of their formation pathways and the implementation of robust analytical control strategies.

Formation Pathways of N-Nitroso Impurities

The formation of N-nitroso impurities is a chemical process that can occur at various stages of a drug product's lifecycle, from synthesis to storage. The fundamental requirements for this reaction are the presence of a nitrosatable amine (secondary or tertiary) and a nitrosating agent.

Sources of Nitrosating Agents:

• Nitrite and Nitrate Impurities: These can be present in raw materials, excipients, and even water used in the manufacturing process.

• Nitrogen Oxides (NOx): Atmospheric NOx can be a source of nitrosating agents.

• Reagents and Solvents: Certain reagents and solvents used in the synthesis of the active pharmaceutical ingredient (API) can be contaminated with or degrade to form nitrosating agents.

Reaction Conditions:

• pH: Acidic conditions are generally favorable for the formation of nitrosamines from secondary amines.

• Temperature: Elevated temperatures can accelerate the rate of nitrosation.

• Catalysts: Certain metal ions can catalyze the formation of N-nitroso compounds.

The general mechanism for the formation of N-nitrosamines from a secondary amine is depicted below.

General formation pathway of N-nitrosamines.

Analytical Methodologies for N-Nitroso Impurities in TYK2 Inhibitors

Due to the extremely low acceptable intake limits for N-nitroso impurities, highly sensitive and selective analytical methods are required for their detection and quantification. The most commonly employed techniques are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

Effective sample preparation is crucial to isolate the trace-level N-nitroso impurities from the drug product matrix and to avoid the artificial formation of these impurities during the analytical process.[12]

General Experimental Protocol for Sample Preparation from Solid Dosage Forms:

• Sample Comminution: A representative number of tablets are ground into a fine powder to ensure homogeneity.

• Dissolution/Extraction: An accurately weighed portion of the powdered sample is dissolved or suspended in a suitable solvent. The choice of solvent is critical to ensure good recovery of the nitrosamine while minimizing the extraction of interfering matrix components. Common solvents include methanol (B129727), acetonitrile, or a mixture of water and an organic solvent.[12] To prevent in-situ nitrosation during sample preparation, the use of a buffer to maintain a neutral or slightly basic pH and the addition of a nitrosamine formation inhibitor (e.g., ascorbic acid) can be considered.

• Extraction Technique:

  • Liquid-Liquid Extraction (LLE): The sample solution is extracted with an immiscible organic solvent (e.g., dichloromethane). The organic layer containing the nitrosamine is then separated.

  • Solid-Phase Extraction (SPE): The sample solution is passed through a solid-phase extraction cartridge that retains the nitrosamine. The cartridge is then washed to remove interfering components, and the nitrosamine is eluted with a small volume of a strong solvent. SPE often provides a cleaner extract compared to LLE.[12]

• Concentration and Reconstitution: The final extract is often evaporated to dryness under a gentle stream of nitrogen and then reconstituted in a small volume of the mobile phase to be used for LC-MS analysis.

Experimental workflow for N-nitroso impurity analysis.

LC-MS/MS Analysis

LC-MS/MS is the most widely used technique for the analysis of N-nitroso impurities due to its high sensitivity, selectivity, and applicability to a wide range of compounds.

General Experimental Protocol for LC-MS/MS Analysis:

• Chromatographic Separation: The reconstituted sample extract is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. A reversed-phase C18 column is commonly used to separate the N-nitroso impurity from the API and other matrix components. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid or ammonium (B1175870) formate) and an organic component (e.g., methanol or acetonitrile) is typically employed.

• Mass Spectrometric Detection: The eluent from the HPLC column is introduced into a tandem mass spectrometer (MS/MS). The N-nitroso compound is ionized, typically using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in positive ion mode. The precursor ion corresponding to the protonated molecule [M+H]⁺ of the N-nitroso impurity is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). This Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity.

• Quantification: The concentration of the N-nitroso impurity in the sample is determined by comparing its peak area to that of a calibration curve prepared using a certified reference standard of the specific nitrosamine. The use of a stable isotope-labeled internal standard is highly recommended to correct for any matrix effects and variations in instrument response.

Table 1: Example LC-MS/MS Parameters for N-Nitroso Impurity Analysis

Parameter	Setting
LC System	UHPLC
Column	C18, e.g., 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol
Gradient	Optimized for separation of impurity from API
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	1 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	ESI or APCI, Positive Ion Mode
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition	Precursor Ion [M+H]⁺ → Product Ion(s)
Gas Temperatures	Optimized for desolvation
Collision Energy	Optimized for fragmentation

Note: These are general parameters and must be optimized for the specific N-nitroso impurity and drug product matrix.

Quantitative Data

While specific data on N-nitroso impurities in TYK2 inhibitors is not yet widely published, data from other drug classes can provide a useful reference for expected levels and analytical performance.

Table 2: Examples of N-Nitroso Impurities, Limits of Quantification (LOQ), and Regulatory Limits

N-Nitroso Impurity	Drug Class	LOQ (ng/mL)	Regulatory AI Limit (ng/day)
N-Nitroso-Tofacitinib	JAK Inhibitor	1.0[13]	Not established
N-Nitroso-Propranolol	Beta-blocker	0.025 (as 25 pg/mL)[14]	26.5
N-Nitrosodimethylamine (NDMA)	Various	0.05 - 0.8[2]	96[15]
N-Nitrosodiethylamine (NDEA)	Various	0.1 - 2.0[2]	26.5[15]

AI: Acceptable Intake. The conversion of AI to a specification in ppm depends on the maximum daily dose of the drug product.[16]

TYK2 Signaling Pathway

Understanding the mechanism of action of TYK2 inhibitors provides context for their therapeutic importance. TYK2 is a key mediator in the signaling cascade initiated by the binding of cytokines to their receptors. This leads to the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, which then translocate to the nucleus to regulate gene expression.

Simplified TYK2 signaling pathway.

Regulatory Landscape and Future Perspectives

Regulatory agencies have established a framework for the control of N-nitroso impurities, which includes risk assessment, confirmatory testing, and implementation of control strategies. The acceptable intake (AI) limits for many common nitrosamines have been established, and a risk-based approach is used to determine the limits for new or less common nitrosamines.[17][18]

For NDSRIs like N-Nitroso Deucravacitinib, where carcinogenicity data may not be available, a predicted carcinogenic potency categorization approach may be used to establish an AI limit.[17]

The pharmaceutical industry is actively working on strategies to mitigate the risk of N-nitroso impurity formation, including:

• Careful selection and control of raw materials and excipients.

• Optimization of manufacturing processes to avoid conditions that favor nitrosation.

• Inclusion of antioxidants or other inhibitors in the drug formulation.

As new classes of drugs like TYK2 inhibitors are developed, a proactive approach to the assessment and control of N-nitroso impurities will be essential to ensure patient safety and regulatory compliance.

Disclaimer: This document is intended for informational purposes only and should not be considered as a substitute for regulatory guidance or professional advice. The experimental protocols provided are general examples and require optimization and validation for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A Validated Quantitative LC-MS/MS Method for Determination of Deucravacitinib in Rat Plasma and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. TYK2 Tyrosine Kinase 2 Pathway [immunologypathways.com]
• 7. Current understanding of the role of tyrosine kinase 2 signaling in immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Role of TYK2 in Immunology [learnabouttyk2.com]
• 9. Deucravacitinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 10. synchemia.com [synchemia.com]
• 11. GSRS [precision.fda.gov]
• 12. resolvemass.ca [resolvemass.ca]
• 13. benthamscience.com [benthamscience.com]
• 14. agilent.com [agilent.com]
• 15. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. medinstitute.com [medinstitute.com]
• 18. fda.gov [fda.gov]

Delving into the Reactivity of Deucravacitinib's Secondary Amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Deucravacitinib (B606291), a first-in-class, oral, selective inhibitor of tyrosine kinase 2 (TYK2), has emerged as a significant therapeutic advancement for immune-mediated diseases. Its unique allosteric inhibition mechanism, targeting the regulatory pseudokinase (JH2) domain, affords high selectivity and a favorable safety profile. Central to its structure is a secondary amine linkage that plays a crucial role in the molecule's conformation and interaction with its target. This technical guide provides an in-depth analysis of the reactivity of this secondary amine, summarizing available data on its stability, degradation pathways, and metabolic fate. This information is critical for understanding the drug's behavior under various conditions and for the development of stable formulations and analytical methods.

Metabolic and Chemical Stability of the Secondary Amine

The secondary amine in deucravacitinib is a key structural feature, and its stability is paramount to the drug's efficacy and safety. The primary routes of biotransformation and chemical degradation have been investigated through metabolic studies and forced degradation experiments.

Metabolic Pathways

Deucravacitinib undergoes metabolism primarily through cytochrome P450 (CYP) enzymes, with CYP1A2 being the major contributor to the formation of its main active metabolite, BMT-153261, via N-demethylation of the tertiary amine on the triazole moiety. Other enzymes involved in its metabolism include CYP2B6, CYP2D6, carboxylesterase 2 (CES2), and uridine (B1682114) glucuronyl transferase (UGT) 1A9.

Notably, the design of deucravacitinib includes deuterium (B1214612) atoms on the N-methyl amide group. This strategic deuteration significantly reduces the rate of N-demethylation at this position, thereby minimizing the formation of an alternative N-demethylated metabolite and enhancing the drug's selectivity for TYK2.

While the primary metabolic focus is on other parts of the molecule, the stability of the secondary amine linkage is crucial for maintaining the structural integrity required for TYK2 inhibition. There is no direct evidence to suggest that the secondary amine is a primary site of metabolic modification.

Chemical Reactivity and Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation pathways and developing stability-indicating analytical methods. Deucravacitinib has been subjected to hydrolytic (acidic and basic), oxidative, thermal, and photolytic stress conditions to probe its chemical stability.

One key study identified a hydrolytic degradation product with a protonated molecular ion peak at m/z 358.1805. While the exact structure and the mechanism of its formation are not fully elucidated in publicly available literature, the mass difference from the parent drug (m/z 425.46) suggests a significant structural modification. Further investigation is required to determine if this degradation involves the secondary amine.

Interestingly, attempts to synthesize N-nitroso-deucravacitinib, a potential impurity arising from the reaction of the secondary amine with nitrosating agents, have been unsuccessful. This suggests that the secondary amine in deucravacitinib exhibits low nucleophilicity, likely due to steric hindrance and the electron-withdrawing nature of the adjacent aromatic rings, making it less susceptible to nitrosation.

Quantitative Data Summary

The following tables summarize the available quantitative data related to the analysis of deucravacitinib and its degradation products. It is important to note that detailed quantitative results from forced degradation studies, such as the percentage of degradation under specific stress conditions, are not widely published.

Table 1: Chromatographic Conditions for Deucravacitinib and Degradation Product Analysis

Parameter	Method 1	Method 2
Column	Phenomenex Gemini, C-18 (250 x 4.6 mm, 5µ)	ACE-C18 (100 x 4.6 mm, 5 µm)
Mobile Phase A	Ammonium (B1175870) acetate (B1210297) (pH 4.75) buffer	2 mM Ammonium formate (B1220265)
Mobile Phase B	Acetonitrile	Methanol (B129727)
Gradient/Isocratic	Gradient	Isocratic (80:20 Methanol:Buffer)
Flow Rate	1.0 mL/min	0.9 mL/min
Detection	UV at 254 nm	MS/MS
Injection Volume	10 µL	5 µL
Linearity Range	5-150 µg/mL	0.500-601.050 ng/mL

Method 1 is suitable for stability-indicating assays, while Method 2 is a bioanalytical method for plasma samples.

Experimental Protocols

Detailed experimental protocols are crucial for replicating and building upon existing research. Below are generalized protocols for key experiments related to the stability and analysis of deucravacitinib.

Forced Degradation Studies

Objective: To identify potential degradation products of deucravacitinib under various stress conditions.

Protocol:

• Preparation of Stock Solution: Prepare a stock solution of deucravacitinib in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat the solution at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the solution before analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep the solution at room temperature for a specified duration (e.g., 2 hours). Neutralize the solution before analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep the solution at room temperature for a specified time (e.g., 6 hours).

• Thermal Degradation: Expose the solid drug substance to dry heat in an oven at a set temperature (e.g., 80°C) for a defined period (e.g., 48 hours). Dissolve the stressed sample in a suitable solvent for analysis.

• Photolytic Degradation: Expose the solid drug substance to UV light (e.g., 254 nm) and visible light in a photostability chamber for a specified duration. Dissolve the stressed sample in a suitable solvent for analysis.

• Analysis: Analyze all stressed samples, along with a control sample (unstressed drug), using a validated stability-indicating HPLC or LC-MS/MS method.

HPLC-MS/MS Method for Quantification in Plasma

Objective: To quantify the concentration of deucravacitinib in plasma samples.

Protocol:

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma sample, add an internal standard (e.g., trimethoprim).

  • Add 1 mL of extraction solvent (e.g., methyl tertiary butyl ether).

  • Vortex for 10 minutes and centrifuge.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Use a C18 column (e.g., ACE-C18, 100 x 4.6 mm, 5 µm).

  • Employ an isocratic mobile phase of methanol and 2 mM ammonium formate (e.g., 80:20 v/v) at a flow rate of 0.9 mL/min.

• Mass Spectrometric Detection:

  • Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

  • Monitor the multiple reaction monitoring (MRM) transitions for deucravacitinib (e.g., m/z 426.3 → 358.2) and the internal standard.

• Quantification:

  • Construct a calibration curve using standards of known concentrations and calculate the concentration of deucravacitinib in the unknown samples.

Visualizations

Deucravacitinib Signaling Pathway

Deucravacitinib inhibits TYK2, which is a key component of the Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway. This pathway is crucial for the signaling of several cytokines, including IL-12, IL-23, and Type I interferons.

Caption: Deucravacitinib allosterically inhibits TYK2, blocking downstream STAT phosphorylation and inflammatory gene transcription.

Forced Degradation Experimental Workflow

The following diagram illustrates a typical workflow for conducting forced degradation studies on deucravacitinib to assess its stability.

Caption: Workflow for subjecting deucravacitinib to stress conditions and analyzing the resulting degradation products.

Conclusion

The secondary amine in deucravacitinib appears to be relatively stable under metabolic and certain chemical stress conditions. The strategic deuteration of the molecule enhances its metabolic stability, and the electronic and steric properties of the secondary amine make it less susceptible to reactions like nitrosation. While forced degradation studies have identified a hydrolytic degradation product, further research is needed to fully characterize its structure and the specific role of the secondary amine in its formation. The experimental protocols and analytical methods outlined in this guide provide a framework for continued investigation into the reactivity and stability of this important therapeutic agent. A thorough understanding of these properties is essential for ensuring the quality, safety, and efficacy of deucravacitinib in clinical use.

The Formation of N-Nitroso-Deucravacitinib: A Technical Risk Assessment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the potential for nitrosation of deucravacitinib (B606291), a selective tyrosine kinase 2 (TYK2) inhibitor. While the formation of N-nitroso-deucravacitinib is considered chemically unlikely, this document outlines the theoretical conditions that could lead to such a reaction, based on established principles of nitrosamine (B1359907) formation in pharmaceuticals. It also addresses the analytical challenges associated with this potential impurity.

Executive Summary

Deucravacitinib is an oral medication approved for the treatment of moderate-to-severe plaque psoriasis.[1][2] As with all pharmaceuticals, a thorough risk assessment for the presence of nitrosamine impurities is a critical aspect of ensuring patient safety. Nitrosamines are a class of compounds that are considered probable human carcinogens.[3][4] This guide will delve into the general mechanisms of nitrosamine formation and apply them to the specific chemical structure of deucravacitinib, ultimately concluding that the risk of N-nitroso-deucravacitinib formation is low.

General Principles of Nitrosamine Formation

Nitrosamines are formed through the reaction of a nitrosating agent with a secondary, tertiary, or quaternary amine.[3][5] The most common nitrosating agent is nitrous acid (HNO₂), which is typically formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[3]

Several factors can influence the rate of nitrosation, including:

• pH: The formation of nitrous acid from nitrite is favored under acidic conditions. While the nitrosation reaction itself is enhanced at an acidic pH, very low pH can be less reactive due to the protonation of the amine.[6]

• Temperature: Higher temperatures can accelerate the rate of the nitrosation reaction.[7]

• Presence of Amines and Nitrosating Agents: The simultaneous presence of a vulnerable amine and a nitrosating agent is a prerequisite for nitrosamine formation.[3] These can originate from various sources, including the active pharmaceutical ingredient (API) itself, impurities in starting materials, reagents, solvents, and excipients.[6][8]

The general workflow for assessing nitrosamine impurity risk is a multi-step process that begins with identifying potential sources of amines and nitrosating agents and culminates in the development of control strategies if a risk is identified.

A flowchart of the nitrosamine risk assessment process.

Nitrosation Potential of Deucravacitinib

The chemical structure of deucravacitinib contains a secondary amine, which could theoretically be susceptible to nitrosation. However, a detailed analysis of the molecule suggests a low propensity for this reaction.

The key factors mitigating the risk of N-nitroso-deucravacitinib formation are:

• Electronic Effects: The secondary amine in deucravacitinib is an aniline (B41778) nitrogen, which is a weak nucleophile. Its reactivity is further diminished by the presence of electron-withdrawing groups in its vicinity.[9]

• Steric Hindrance: The amine is sterically hindered, which physically obstructs the approach of a nitrosating agent.[9]

These molecular features make the nitrosation of deucravacitinib chemically unfavorable. This is supported by discussions among analytical scientists who have reported significant difficulties in synthesizing the N-nitroso-deucravacitinib reference standard, with some attempts failing altogether.[9] According to EMA guidelines, if a nitrosamine impurity cannot be synthesized despite extensive efforts, it may indicate that there is no significant risk of its formation.[9]

The general mechanism for the nitrosation of a secondary amine is depicted below.

The general chemical pathway for nitrosamine formation.

Quantitative Risk Factors for Nitrosation

While specific quantitative data for the nitrosation of deucravacitinib is not available in the public domain due to the low risk of its formation, the following table summarizes the general conditions that can promote nitrosamine formation in pharmaceuticals.

Parameter	Condition Favoring Nitrosation	Rationale
pH	Acidic (typically pH 3-6)	Promotes the formation of the active nitrosating agent, nitrous acid, from nitrite salts.[6][7]
Temperature	Elevated (>40°C)	Increases the reaction rate between the amine and the nitrosating agent.[7]
Nitrite Concentration	High	A higher concentration of the precursor to the nitrosating agent increases the likelihood of the reaction.[6]
Amine Basicity	High	More basic amines are generally more nucleophilic and reactive towards nitrosating agents.
Solvent	Aqueous or protic solvents	Can facilitate the formation and interaction of the reactants.

Experimental Protocols for Nitrosamine Detection

Should a risk assessment indicate the need for confirmatory testing, highly sensitive analytical methods are required to detect and quantify trace levels of nitrosamine impurities.[4]

5.1 Sample Preparation (General Protocol)

A generic sample preparation protocol for the analysis of nitrosamines in a drug substance is as follows:

• Weigh approximately 80 mg of the drug substance into a 2 mL centrifuge tube.

• Add 1188 µL of a diluent (e.g., 1% formic acid in water) and 12 µL of an appropriate internal standard solution.

• Vortex the mixture for 20 minutes at 2500 rpm.

• Centrifuge the sample at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.45-µm PTFE filter into an analysis vial.

This protocol is based on a general procedure and would require optimization and validation for the specific analysis of N-nitroso-deucravacitinib.

5.2 Analytical Methodology

Advanced analytical techniques are necessary to achieve the low detection limits required for nitrosamine analysis.[4]

Technique	Description	Advantages
LC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry	High sensitivity and selectivity, suitable for a wide range of nitrosamines.[10]
GC-MS/MS	Gas Chromatography-Tandem Mass Spectrometry	Excellent for volatile nitrosamines.[4]
LC-HRMS	Liquid Chromatography-High Resolution Mass Spectrometry	Provides high mass accuracy, which aids in the identification of unknown impurities and reduces the risk of false positives.[11]

The FDA has developed and validated several LC-HRMS methods capable of detecting and quantifying various nitrosamine impurities in drug products with limits of quantitation as low as 0.005 ppm.[11]

Conclusion

Based on the chemical structure of deucravacitinib, which features a sterically hindered and electronically deactivated secondary amine, the risk of forming N-nitroso-deucravacitinib is considered to be low.[9] While the general conditions for nitrosamine formation are well-understood, their application to deucravacitinib suggests a high activation energy barrier for this specific reaction. Nevertheless, a thorough risk assessment, as mandated by regulatory agencies, should be conducted, considering all potential sources of amines and nitrosating agents throughout the manufacturing process and product lifecycle.[5][12] In the unlikely event that a risk is identified, highly sensitive analytical methods are available for the detection and quantification of any potential nitrosamine impurities.

References

• 1. synchemia.com [synchemia.com]
• 2. dermnetnz.org [dermnetnz.org]
• 3. veeprho.com [veeprho.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Nitrosamine formation mechanisms and control strategies | LGC Standards [lgcstandards.com]
• 9. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 11. fda.gov [fda.gov]
• 12. resolvemass.ca [resolvemass.ca]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-nitroso-deucravacitinib using a Validated LC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the potential genotoxic impurity, N-nitroso-deucravacitinib, in deucravacitinib (B606291) drug substance. Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor approved for the treatment of moderate-to-severe plaque psoriasis.[1][2][3] As with all pharmaceuticals, controlling potential genotoxic impurities, such as nitrosamines, is a critical aspect of ensuring patient safety and complying with regulatory guidelines.[4][5][6] This document provides a comprehensive protocol for sample preparation, chromatographic separation, and mass spectrometric detection of N-nitroso-deucravacitinib. The method is designed to be highly sensitive and selective, enabling accurate quantification at trace levels.

Introduction

Deucravacitinib is a novel, orally administered, selective allosteric inhibitor of tyrosine kinase 2 (TYK2) that has been approved for the treatment of adults with moderate-to-severe plaque psoriasis.[1] The chemical structure of deucravacitinib contains a secondary amine moiety which, under certain conditions, could be susceptible to nitrosation, leading to the formation of an N-nitroso derivative, N-nitroso-deucravacitinib.[3][7] N-nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][6]

Regulatory bodies mandate that pharmaceutical manufacturers perform a risk assessment for the presence of nitrosamine (B1359907) impurities in their products and, if a risk is identified, develop and validate sensitive analytical methods for their detection and quantification.[5][8] This application note provides a starting point for the development and validation of an LC-MS/MS method for the quantitative determination of N-nitroso-deucravacitinib. While the formation of N-nitroso-deucravacitinib may be chemically unlikely due to steric hindrance and the electronic properties of the aniline (B41778) nitrogen, a robust analytical method is essential for risk assessment and quality control.[9]

Experimental Protocol

Materials and Reagents

• Reference Standards: N-nitroso-deucravacitinib and Deucravacitinib (analytical grade)

• Internal Standard (IS): N-nitroso-deucravacitinib-d3 or a suitable stable isotope-labeled analogue.

• Solvents: Acetonitrile (B52724), Methanol, Water (all LC-MS grade)

• Additives: Formic acid, Ammonium formate (B1220265) (LC-MS grade)

• Sample Matrix: Deucravacitinib drug substance

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) is required.

Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N-nitroso-deucravacitinib in methanol.

• Working Standard Solutions: Prepare serial dilutions of the stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Working Solution (10 ng/mL): Prepare a working solution of the internal standard in the same diluent.

• Sample Preparation:

  • Accurately weigh 100 mg of the deucravacitinib drug substance.

  • Dissolve the sample in 10 mL of the diluent (50:50 acetonitrile/water).

  • Spike with the internal standard working solution to achieve a final concentration of 10 ng/mL.

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

LC-MS/MS Method

Table 1: Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	See Table 2
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	5	95
7.0	5	95
7.1	95	5
10.0	95	5

Table 3: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	500 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Nitrogen
MRM Transitions	See Table 4

Table 4: MRM Transitions for N-nitroso-deucravacitinib and Deucravacitinib

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
N-nitroso-deucravacitinib	455.2	358.2	100
Deucravacitinib	426.2	358.2	50
N-nitroso-deucravacitinib-d3 (IS)	458.2	361.2	100

Note: The exact m/z values for precursor and product ions should be optimized by direct infusion of the analytical standards. The molecular formula for N-nitroso-deucravacitinib is C20H21N9O4 with a molecular weight of 454.46.[10]

Data Presentation and Method Validation

The method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 5: Summary of Method Validation Parameters (Hypothetical Data)

Parameter	Result
Linearity (r²)	> 0.995
Range	0.5 ng/mL - 100 ng/mL
LOD	0.15 ng/mL
LOQ	0.5 ng/mL
Accuracy (% Recovery)	90% - 110%
Precision (% RSD)	< 15%
Specificity	No interference from deucravacitinib or matrix components

Workflow Diagram

Caption: Workflow for N-nitroso-deucravacitinib quantification.

Signaling Pathway Diagram

Caption: Deucravacitinib's mechanism of action.

Conclusion

This application note provides a detailed protocol for a highly sensitive and selective LC-MS/MS method for the quantification of N-nitroso-deucravacitinib. The described methodology, once validated, can be effectively implemented in a quality control setting to monitor and control this potential impurity in deucravacitinib drug substance, ensuring product quality and patient safety. This method aligns with the stringent regulatory requirements for the control of nitrosamine impurities in pharmaceuticals.

References

• 1. Deucravacitinib - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. synchemia.com [synchemia.com]
• 4. fda.gov [fda.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. veeprho.com [veeprho.com]
• 8. usp.org [usp.org]
• 9. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. GSRS [precision.fda.gov]

High-Resolution Mass Spectrometry for the Analysis of N-Nitroso-Deucravacitinib: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deucravacitinib (B606291) is an oral, selective tyrosine kinase 2 (TYK2) inhibitor approved for the treatment of moderate-to-severe plaque psoriasis.[1][2] As with all pharmaceuticals, ensuring the absence of potentially genotoxic impurities is a critical aspect of drug safety and regulatory compliance. N-nitroso-deucravacitinib is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) that requires careful monitoring. The formation of N-nitrosamines is a significant concern for the pharmaceutical industry due to their classification as probable human carcinogens.[3]

High-resolution mass spectrometry (HRMS), particularly when coupled with liquid chromatography (LC-HRMS), has become an indispensable tool for the detection and quantification of trace-level nitrosamine impurities in drug substances and products.[3][4] The high sensitivity, selectivity, and mass accuracy of HRMS instruments, such as Orbitrap and time-of-flight (TOF) analyzers, enable confident identification and quantification of impurities, even in complex matrices.[4]

This document provides detailed application notes and protocols for the analysis of N-nitroso-deucravacitinib using LC-HRMS. It is important to note that the synthesis of the N-nitroso-deucravacitinib reference standard has been reported to be challenging, which may impact method development and validation. In such cases, a thorough scientific justification for the absence of this impurity, supported by experimental data, is crucial for regulatory submissions.

Signaling Pathway of Deucravacitinib

Deucravacitinib is a selective inhibitor of tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family.[2] TYK2 plays a key role in the signaling pathways of cytokines such as interleukin-23 (IL-23), IL-12, and Type I interferons, which are integral to the pathogenesis of various immune-mediated diseases, including psoriasis.[1][2] By selectively inhibiting TYK2, deucravacitinib disrupts the downstream signaling cascade that leads to the production of pro-inflammatory cytokines like IL-17, thereby reducing the inflammatory response.[1]

Deucravacitinib's inhibition of the TYK2 signaling pathway.

Experimental Protocols

The following protocols are generalized based on established methods for the analysis of N-nitrosamine impurities in pharmaceuticals and should be adapted and validated for the specific analysis of N-nitroso-deucravacitinib.[5][6][7]

Sample Preparation

The goal of sample preparation is to efficiently extract N-nitroso-deucravacitinib from the drug product matrix while minimizing matrix effects.

Materials:

• Deucravacitinib tablets

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Internal Standard (IS): A suitable isotopically labeled nitrosamine (e.g., NDMA-d6) may be used for quantification.

• Mechanical shaker

• Centrifuge

• Syringe filters (0.22 µm PVDF)

Procedure:

• Accurately weigh and crush a sufficient number of deucravacitinib tablets to obtain a powder equivalent to a target concentration of the active pharmaceutical ingredient (API), for example, 20 mg/mL.[6]

• Transfer the powdered sample into a centrifuge tube.

• Add a precise volume of methanol (e.g., 5.0 mL) to the tube.[6]

• If an internal standard is used, spike the sample with the IS at a known concentration.

• Vortex the sample for approximately 1 minute to ensure thorough mixing.

• Place the sample on a mechanical shaker and shake for 40-45 minutes.[6][7]

• Centrifuge the sample at 4500 rpm for 15 minutes to pelletize insoluble excipients.[7]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis. Discard the initial portion of the filtrate.[6]

LC-HRMS Analysis

This method utilizes a high-resolution mass spectrometer, such as an Orbitrap, for sensitive and selective detection.

Instrumentation:

• UHPLC system with a temperature-controlled autosampler and column compartment.

• High-Resolution Mass Spectrometer (e.g., Thermo Scientific™ Q Exactive™ series or equivalent).[5]

• Chromatographic column suitable for polar compounds (e.g., Kinetex® F5, 100 x 4.6 mm, 2.6 µm or equivalent).[6]

Chromatographic Conditions:

Parameter	Value
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Flow Rate	0.3 - 0.6 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL

| Gradient | Optimized for separation of the analyte from the API and matrix components. A typical gradient might start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then re-equilibrate. |

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)
Scan Mode	Selected Ion Monitoring (SIM) or Parallel Reaction Monitoring (PRM)
Resolution	≥ 60,000
Mass Accuracy	< 5 ppm

| Collision Energy (for PRM) | Optimized for the specific analyte |

Data Presentation

The following tables summarize typical quantitative data obtained from LC-HRMS analysis of N-nitrosamine impurities. These values should be established during method validation for N-nitroso-deucravacitinib.

Table 1: Typical Quantitative Performance of LC-HRMS Methods for Nitrosamine Analysis

Nitrosamine Impurity	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Recovery (%)
NDMA	0.1 - 0.3	0.3 - 1.0	> 0.995	70 - 130
NDEA	0.1 - 0.3	0.3 - 1.0	> 0.995	70 - 130
NEIPA	0.1 - 0.3	0.3 - 1.0	> 0.995	70 - 130
NDIPA	0.1 - 0.3	0.3 - 1.0	> 0.995	70 - 130
NDBA	0.1 - 0.3	0.3 - 1.0	> 0.995	70 - 130
NMBA	0.1 - 0.3	0.3 - 1.0	> 0.995	70 - 130

Data compiled from representative studies on nitrosamine analysis.[8]

Table 2: Example Mass Spectrometry Parameters for Nitrosamine Analysis

Nitrosamine	Monoisotopic Mass (Da)	Scan Polarity	Scan Mode
NDMA	74.0480	(+)	MS2 of m/z 75.0553
NDEA	102.0793	(+)	SIM of m/z 103.0866
NEIPA	116.0950	(+)	MS2 of m/z 117.1022
NDIPA	130.1106	(+)	MS2 of m/z 131.1179

Data adapted from FDA-published methods.[4]

Experimental Workflow Diagram

The overall workflow for the analysis of N-nitroso-deucravacitinib is depicted below.

Workflow for N-nitroso-deucravacitinib analysis.

Conclusion

The use of LC-HRMS provides a highly sensitive and selective method for the detection and quantification of N-nitroso-deucravacitinib in pharmaceutical products. The protocols and data presented herein offer a comprehensive guide for researchers and drug development professionals to establish and validate analytical methods for the control of this potential impurity. Given the challenges in synthesizing the reference standard for N-nitroso-deucravacitinib, a robust analytical method, coupled with a thorough risk assessment, is paramount to ensuring patient safety and meeting regulatory expectations.

References

• 1. SOTYKTU® (deucravacitinib) Mechanism of Action | for HCPs [sotyktuhcp.com]
• 2. What is the mechanism of Deucravacitinib? [synapse.patsnap.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. fda.gov [fda.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Application Note: High-Sensitivity Analysis of N-Nitroso-Deucravacitinib in Pharmaceutical Formulations

Introduction

Deucravacitinib (B606291) is an oral, selective tyrosine kinase 2 (TYK2) inhibitor approved for the treatment of moderate-to-severe plaque psoriasis.[1] As with all pharmaceutical products, a thorough assessment of potential impurities is required to ensure patient safety. N-nitroso compounds, a class of potential human carcinogens, have been identified as a cohort of concern by regulatory agencies worldwide. Consequently, the potential for the formation of N-nitroso-deucravacitinib, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), requires careful evaluation and, if necessary, the development of sensitive analytical methods for its detection and quantification.

This application note provides a detailed protocol for the sample preparation and analysis of N-nitroso-deucravacitinib in pharmaceutical drug products. The described methodology is based on established principles for nitrosamine analysis, leveraging liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) to achieve high sensitivity and selectivity. It is important to note that the formation of N-nitroso-deucravacitinib is considered chemically unlikely due to the steric hindrance and the electronic properties of the parent molecule.[2] In fact, several attempts to synthesize this impurity have reportedly failed.[2] However, in line with regulatory expectations for comprehensive risk assessment, this protocol provides a framework for the hypothetical analysis of this impurity.

Analytical Approach

The core of this analytical method is the effective extraction of N-nitroso-deucravacitinib from the drug product matrix, followed by highly selective and sensitive detection using LC-MS/MS. Given the polar nature of deucravacitinib and its potential nitrosamine, a robust sample preparation strategy is crucial to minimize matrix effects and ensure accurate quantification. Both solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are viable techniques for nitrosamine analysis.[3][4] This protocol will detail a liquid-liquid extraction procedure, which has been successfully applied to the analysis of deucravacitinib in biological matrices.[5][6][7][8]

Materials and Reagents

• Reference Standard: N-Nitroso-deucravacitinib (if available), N-Nitroso-deucravacitinib-d3 (internal standard)

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Dichloromethane (HPLC grade), Methyl tertiary-butyl ether (MTBE, HPLC grade)

• Reagents: Formic acid (LC-MS grade), Ammonium formate (B1220265) (LC-MS grade), Ultrapure water

• Drug Product: Deucravacitinib tablets

• SPE Cartridges (Alternative Method): Strong cation-exchange functionalized polymeric sorbent cartridges

Experimental Workflow

References

• 1. synchemia.com [synchemia.com]
• 2. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. preprints.org [preprints.org]
• 6. Fast and Sensitive Bioanalytical Method for the Determination of Deucravacitinib in Human Plasma Using HPLC-MS/MS: Application and Greenness Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fast and Sensitive Bioanalytical Method for the Determination of Deucravacitinib in Human Plasma Using HPLC-MS/MS: Application and Greenness Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of N-Nitroso-Deucravacitinib in Pharmaceutical Samples

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Deucravacitinib (B606291) is an oral, selective tyrosine kinase 2 (TYK2) inhibitor used in the treatment of moderate-to-severe plaque psoriasis.[1][2] During the pharmaceutical development and manufacturing process, there is a potential for the formation of nitrosamine (B1359907) impurities, such as N-nitroso-deucravacitinib. Nitrosamines are a class of compounds that are of significant concern due to their potential carcinogenic properties.[3][4] Regulatory bodies worldwide have set stringent limits on the presence of nitrosamine impurities in drug substances and products.[4][5]

This application note provides a general protocol for the detection and quantification of N-nitroso-deucravacitinib in pharmaceutical samples using Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS). The availability of a reference standard for N-nitroso-deucravacitinib is crucial for method development, validation, and routine quality control.[6] Several suppliers offer this reference material, often on a custom synthesis basis.[1][2][6][7][8][9][10][11][12][13][14] It is important to note that the synthesis of this specific nitrosamine has been reported to be challenging, which may impact its availability.[15] In cases where the synthesis of the impurity is not feasible, a thorough justification and risk assessment may be required for regulatory submissions.[15]

This document is intended for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of deucravacitinib.

Analytical Methodology

The recommended analytical technique for the determination of N-nitroso-deucravacitinib is LC-HRMS, which offers high sensitivity and selectivity, enabling the detection and quantification of trace-level impurities.[16]

Reference Standard

A certified reference standard of N-nitroso-deucravacitinib is required. Several vendors supply this standard, including isotopically labeled versions (e.g., N-Nitroso-Deucravacitinib-D3) which can be used as an internal standard for improved quantitative accuracy.[7]

Experimental Protocol

1. Reagents and Materials:

• N-nitroso-deucravacitinib reference standard

• N-nitroso-deucravacitinib-d3 (internal standard)

• Deucravacitinib drug substance/product

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

2. Standard Solution Preparation:

• Stock Standard Solution (SS): Accurately weigh and dissolve an appropriate amount of N-nitroso-deucravacitinib reference standard in a suitable solvent (e.g., methanol or acetonitrile) to obtain a concentration of 100 µg/mL.

• Working Standard Solutions (WS): Prepare a series of working standard solutions by serially diluting the stock solution with the initial mobile phase to cover the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).

• Internal Standard (IS) Stock Solution: Prepare a stock solution of N-nitroso-deucravacitinib-d3 at a concentration of 100 µg/mL.

• Internal Standard Working Solution: Dilute the IS stock solution to a final concentration of 10 ng/mL in the initial mobile phase.

3. Sample Preparation:

• Accurately weigh and transfer a specific amount of the deucravacitinib drug substance or a crushed tablet equivalent into a volumetric flask.

• Add a suitable extraction solvent (e.g., a mixture of methanol and water).

• Spike with the internal standard working solution.

• Sonicate for 15 minutes to ensure complete dissolution and extraction.

• Dilute to the mark with the extraction solvent and mix well.

• Centrifuge an aliquot of the solution at 10,000 rpm for 10 minutes.

• Transfer the supernatant to an LC vial for analysis.

4. LC-HRMS Conditions:

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions and equilibrate for 3 min.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
High-Resolution Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Resolution	> 60,000
Scan Mode	Full Scan and/or Targeted SIM
Collision Energy	Optimize for the specific compound

5. Data Analysis:

• Identify the N-nitroso-deucravacitinib peak in the chromatogram based on its retention time and accurate mass.

• Quantify the amount of N-nitroso-deucravacitinib in the sample by constructing a calibration curve from the peak areas of the working standard solutions.

• The use of an internal standard will correct for any variations in sample preparation and instrument response.

Data Presentation

The performance of the analytical method should be validated according to ICH guidelines. The following table summarizes the key validation parameters that should be assessed.

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of N-nitroso-deucravacitinib
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3
Limit of Quantitation (LOQ)	Signal-to-noise ratio ≥ 10
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	≤ 15%

Experimental Workflow

References

• 1. synchemia.com [synchemia.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. agilent.com [agilent.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. N-Nitroso Deucravacitinib D3 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 8. clearsynth.com [clearsynth.com]
• 9. Deucravacitinib | Simson Pharma Limited [simsonpharma.com]
• 10. Deucravacitinib Impurities | SynZeal [synzeal.com]
• 11. anaxlab.com [anaxlab.com]
• 12. Deucravacitinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 13. cleanchemlab.com [cleanchemlab.com]
• 14. clearsynth.com [clearsynth.com]
• 15. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. fda.gov [fda.gov]

Application Note and Protocol for the Detection of N-Nitroso-Deucravacitinib in Drug Substance

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deucravacitinib (B606291) is an oral, selective tyrosine kinase 2 (TYK2) inhibitor. As with all pharmaceutical compounds, a thorough assessment of potential impurities is required to ensure patient safety. Nitrosamine (B1359907) impurities are a class of compounds that are of particular concern due to their classification as probable human carcinogens. This document provides a protocol for the detection of N-nitroso-deucravacitinib in the deucravacitinib drug substance.

However, it is critical to note that current scientific understanding and repeated attempts at synthesis suggest that the formation of N-nitroso-deucravacitinib is chemically unlikely.[1] The deucravacitinib molecule's aniline (B41778) nitrogen is a weak nucleophile due to electron-withdrawing groups and steric hindrance, making nitrosation challenging.[1] In cases where a nitrosamine impurity cannot be synthesized despite extensive efforts, regulatory bodies like the EMA suggest that it may be an indication that the nitrosamine does not form, and confirmatory testing may not be necessary, provided a thorough scientific justification is documented.[1]

Therefore, the following protocol is a general methodology for the detection of nitrosamine impurities and should be adapted based on further risk assessments and the potential identification of other nitrosamine impurities in the deucravacitinib drug substance.

Experimental Protocols

This protocol outlines a general approach for the detection of nitrosamine impurities using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), which is a widely accepted and sensitive technique for trace-level analysis of nitrosamines.[2]

1. Sample Preparation

The goal of sample preparation is to extract the potential nitrosamine impurity from the drug substance matrix while minimizing matrix effects and ensuring the stability of the analyte.[3]

• Reagents and Materials:

  • Deucravacitinib drug substance

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • N-nitroso-deucravacitinib reference standard (if available)

  • Isotopically labeled internal standard (e.g., N-nitroso-deucravacitinib-d4, if available)

  • 0.22 µm syringe filters (PTFE or other suitable material)

• Procedure:

  • Accurately weigh approximately 50 mg of the deucravacitinib drug substance into a clean centrifuge tube.

  • Add a suitable volume of diluent (e.g., 5.0 mL of 0.1% formic acid in methanol/water, 50:50 v/v) to the tube.

  • If an internal standard is used, add a known concentration to the sample solution.

  • Vortex the sample for 5 minutes to ensure complete dissolution of the drug substance.

  • Centrifuge the sample at 4000 rpm for 10 minutes to pellet any undissolved particulates.

  • Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

  • Prepare a blank sample using the same diluent without the drug substance.

  • Prepare a spiked sample by adding a known amount of the N-nitroso-deucravacitinib reference standard (if available) to a solution of the drug substance to confirm the recovery of the method.

2. LC-MS/MS Method

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with a suitable ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

• Chromatographic Conditions (Example):

  • Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Gradient Elution: A suitable gradient to separate the analyte from the drug substance and other potential impurities.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive ESI.

  • Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N-nitroso-deucravacitinib and its internal standard would need to be determined by direct infusion of the reference standards. For deucravacitinib, a known MRM transition is m/z 426.8 → 358.4.[4]

  • Source Parameters: Optimized for maximum sensitivity of the target analyte (e.g., capillary voltage, source temperature, gas flows).

Data Presentation

Table 1: System Suitability

Parameter	Acceptance Criteria
Peak Area %RSD (n=6)	≤ 15.0%
Retention Time %RSD (n=6)	≤ 2.0%

Table 2: Method Validation Parameters

Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte in blank and placebo samples.
Linearity (r²)	≥ 0.99
Range	From LOQ to 150% of the specification limit.
Accuracy (% Recovery)	70 - 130%
Precision (%RSD)
- Repeatability (n=6)	≤ 15%
- Intermediate Precision	≤ 20%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for the detection of nitrosamine impurities in a drug substance.

Signaling Pathway Diagram

A signaling pathway diagram is not applicable in this context as the protocol describes an analytical chemistry procedure, not a biological process.

References

• 1. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. A Validated Quantitative LC-MS/MS Method for Determination of Deucravacitinib in Rat Plasma and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. database.ich.org [database.ich.org]

Application of GC-MS for Volatile Nitrosamine Analysis in Deucravacitinib

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the application of Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of volatile N-nitrosamine impurities in the active pharmaceutical ingredient (API) deucravacitinib (B606291). The methodologies outlined are based on established and validated procedures for nitrosamine (B1359907) analysis in pharmaceuticals, adapted for the specific context of deucravacitinib.

Introduction

N-nitrosamines are a class of chemical compounds classified as probable human carcinogens by international regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] Their presence in pharmaceutical products, even at trace levels, is a significant safety concern.[2] Consequently, stringent regulatory requirements mandate that pharmaceutical manufacturers perform rigorous risk assessments and testing to control the levels of these impurities in their products.[3][4][5]

Deucravacitinib, an oral, selective tyrosine kinase 2 (TYK2) inhibitor, is a novel treatment for moderate-to-severe plaque psoriasis.[6] As with all pharmaceutical products, ensuring the purity and safety of deucravacitinib is paramount. While the formation of N-nitroso-deucravacitinib has been described as chemically unlikely due to the electronic and steric properties of the molecule, regulatory guidance necessitates a thorough evaluation for the potential presence of other volatile nitrosamines that could arise from manufacturing processes, raw materials, or degradation.[7]

GC-MS is a powerful and widely accepted analytical technique for the separation and quantification of volatile and semi-volatile nitrosamines at trace levels.[8] Its high sensitivity and selectivity, particularly when coupled with a triple quadrupole mass spectrometer (GC-MS/MS), make it an ideal choice for meeting the low detection limits required by regulatory agencies.[8][9]

Experimental Protocols

The following protocols describe the sample preparation and GC-MS analysis for the determination of volatile nitrosamines in deucravacitinib.

2.1. Sample Preparation: Liquid-Liquid Extraction

This protocol is suitable for the extraction of a broad range of volatile nitrosamines from the deucravacitinib API.

Materials:

• Deucravacitinib API

• Dichloromethane (B109758) (DCM), GC grade

• 1 M Sodium Hydroxide (NaOH) solution

• Internal Standard (ISTD) solution (e.g., N-Nitrosodimethylamine-d6)

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filter (0.45 µm)

• Autosampler vials

Procedure:

• Weigh approximately 250 mg of the deucravacitinib API into a 15 mL centrifuge tube.[10]

• Add 10 mL of 1 M NaOH solution to the tube.[10]

• Vortex the mixture briefly and then shake vigorously for at least 5 minutes to ensure complete dispersion of the API.[10]

• Spike the sample with an appropriate volume of the internal standard solution.

• Add 2.0 mL of dichloromethane to the suspension.[10]

• Vortex the tube briefly, followed by shaking for a minimum of 5 minutes to facilitate the extraction of nitrosamines into the organic phase.[10]

• Centrifuge the suspension at approximately 10,000 x g for at least 5 minutes to achieve phase separation.[10]

• Carefully remove the upper aqueous layer.[10]

• Transfer the lower organic (dichloromethane) layer into an autosampler vial using a syringe fitted with a 0.45 µm filter.

• The sample is now ready for GC-MS analysis.

2.2. GC-MS/MS Analytical Method

This method is optimized for the sensitive and selective detection of common volatile nitrosamines.

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC, or equivalent[9]

• Mass Spectrometer: Agilent 7010B GC/MS/MS, or equivalent[9]

• GC Column: A mid-polarity column, such as a (5%-phenyl)-methylpolysiloxane stationary phase, is commonly used.[9]

GC-MS/MS Parameters:

Parameter	Value	Citation
GC Parameters
Injection Mode	Splitless	[11]
Inlet Temperature	250 °C	[9]
Carrier Gas	Helium	[9]
Oven Program	70 °C for 4 min; ramp at 20 °C/min to 240 °C, hold for 3.5 min	[2]
MS Parameters
Ion Source	Electron Ionization (EI)	[9]
MS Source Temperature	230 °C	[2]
Quadrupole Temperature	150 °C	[2]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[9]

MRM Transitions: Specific MRM transitions for each target nitrosamine should be optimized for the instrument in use. The following are examples of common transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
N-Nitrosodimethylamine (NDMA)	74	42
N-Nitrosodiethylamine (NDEA)	102	44, 56
N-Nitrosodiisopropylamine (NDIPA)	130	43, 88
N-Nitroso-di-n-butylamine (NDBA)	158	57, 102

Quantitative Data Summary

The following tables summarize the typical quantitative performance data for the analysis of volatile nitrosamines by GC-MS. These values are indicative and should be verified through method validation for the specific matrix and instrumentation used.

Table 1: Limits of Detection (LOD) and Quantitation (LOQ) for Volatile Nitrosamines

Nitrosamine	LOD (ppb)	LOQ (ppb)	Citation
N-Nitrosodimethylamine (NDMA)	< 3	15	[8][10]
N-Nitrosodiethylamine (NDEA)	< 3	15	[8][10]
N-Nitrosodiisopropylamine (NDIPA)	< 3	-	[8]
N-Nitroso-di-n-butylamine (NDBA)	< 3	-	[8]

Table 2: Linearity and Recovery Data

Parameter	Typical Range/Value	Citation
Linearity (R²)	> 0.995	[8]
Recovery	70 - 130%	[12]
Precision (RSD)	≤ 7.65%	[13]

Visualizations

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. agilent.com [agilent.com]
• 3. fda.gov [fda.gov]
• 4. gmp-compliance.org [gmp-compliance.org]
• 5. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 6. synchemia.com [synchemia.com]
• 7. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 9. benchchem.com [benchchem.com]
• 10. edqm.eu [edqm.eu]
• 11. shimadzu.com [shimadzu.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Development of a Sensitive Screening Method for Simultaneous Determination of Nine Genotoxic Nitrosamines in Active Pharmaceutical Ingredients by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-nitroso-deucravacitinib using a Certified Reference Material

AN-2025-12-21

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the quantitative analysis of N-nitroso-deucravacitinib, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) in deucravacitinib (B606291), utilizing a certified reference material (CRM). The protocol outlines a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method suitable for the detection and quantification of this impurity at trace levels, ensuring compliance with global regulatory standards.

Introduction

Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor. During the synthesis or storage of deucravacitinib, there is a potential for the formation of nitrosamine impurities, such as N-nitroso-deucravacitinib. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1]

Regulatory bodies mandate that pharmaceutical manufacturers conduct thorough risk assessments to identify and control the presence of nitrosamine impurities in their products.[1][2] The International Council for Harmonisation (ICH) M7 guideline provides a framework for assessing and controlling DNA-reactive (mutagenic) impurities, including nitrosamines, to limit potential carcinogenic risk.[1]

The use of a certified reference material (CRM) is fundamental for the accurate quantification of N-nitroso-deucravacitinib. CRMs provide a reliable standard for method validation, calibration, and routine quality control, ensuring the data generated is accurate and traceable.[3] This application note details a robust LC-MS/MS method for the quantification of N-nitroso-deucravacitinib in drug substances and products, leveraging a CRM for precise and reliable measurements. While the synthesis of N-nitroso-deucravacitinib has been reported to be challenging, this protocol is intended for laboratories that have access to a CRM of this impurity.[4]

Experimental Protocols

• N-nitroso-deucravacitinib Certified Reference Material (CRM)

• N-nitroso-deucravacitinib-d3 (or other suitable stable isotope-labeled internal standard)

• Deucravacitinib drug substance or drug product

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (≥99%)

• Ammonium formate (B1220265) (≥99%)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Autosampler vials, caps, and septa

• Syringe filters (0.22 µm, PTFE or other suitable material)

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source is recommended.

• CRM Stock Solution (100 µg/mL): Accurately weigh a suitable amount of N-nitroso-deucravacitinib CRM and dissolve it in a known volume of methanol to obtain a concentration of 100 µg/mL.

• Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a 100 µg/mL stock solution of N-nitroso-deucravacitinib-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the CRM stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards at appropriate concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL). Each working standard should be spiked with the internal standard to a final concentration of 10 ng/mL.

• Sample Preparation (Deucravacitinib Drug Substance): Accurately weigh approximately 100 mg of the deucravacitinib drug substance into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol). Spike with the internal standard solution to a final concentration of 10 ng/mL. Filter the solution through a 0.22 µm syringe filter before analysis.

• Sample Preparation (Deucravacitinib Drug Product): Weigh and finely powder a representative number of deucravacitinib tablets. Accurately weigh a portion of the powder equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 10 mL volumetric flask. Add a suitable extraction solvent (e.g., methanol), sonicate for 15 minutes, and dilute to volume. Spike with the internal standard solution to a final concentration of 10 ng/mL. Centrifuge and filter the supernatant through a 0.22 µm syringe filter before analysis.

• LC Column: A suitable C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient Program:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-9 min: 90% B

  • 9-9.1 min: 90-10% B

  • 9.1-12 min: 10% B

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• MS Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-deucravacitinib	455.2	User Determined	100	User Optimized
N-nitroso-deucravacitinib-d3 (IS)	458.2	User Determined	100	User Optimized
Deucravacitinib	426.3	358.2	50	25

Note: The molecular weight of N-nitroso-deucravacitinib is approximately 454.46 g/mol , leading to a protonated molecule [M+H]+ at m/z 455.2.[5] The product ion and collision energy for N-nitroso-deucravacitinib and its internal standard should be optimized by the user by infusing a standard solution into the mass spectrometer. The MRM transition for deucravacitinib is based on published literature.[6]

Parameter	Acceptance Criteria (as per ICH/FDA guidance)	Typical Performance Data
Acceptable Intake (AI) Limit	Varies based on carcinogenic potency categorization. For NDSRIs without sufficient data, a limit of 26.5 ng/day may be applied.[2]	To be determined based on the maximum daily dose of the drug product.
Limit of Detection (LOD)	Sufficiently low to detect the impurity at a significant fraction of the AI limit.	~0.05 ng/mL
Limit of Quantification (LOQ)	≤ 30% of the acceptable intake limit.	~0.15 ng/mL
Linearity (Correlation Coefficient, r²)	≥ 0.99	≥ 0.995
Accuracy (% Recovery)	70-130%	85-115%
Precision (% RSD)	Repeatability: ≤ 15%, Intermediate Precision: ≤ 20%	≤ 10%

Visualization of Experimental Workflow and Logic

Caption: Workflow for the quantification of N-nitroso-deucravacitinib.

Caption: Role of CRM in ensuring analytical accuracy.

Conclusion

The described LC-MS/MS method, in conjunction with a certified reference material for N-nitroso-deucravacitinib, provides a reliable and robust protocol for the quantification of this critical nitrosamine impurity. Adherence to this method will enable pharmaceutical manufacturers and researchers to ensure the safety and quality of deucravacitinib-containing products, meeting the stringent requirements of global regulatory agencies. The use of a stable isotope-labeled internal standard and a validated method ensures the highest level of accuracy and precision in the analytical results.

References

• 1. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 2. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 3. veeprho.com [veeprho.com]
• 4. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. GSRS [precision.fda.gov]
• 6. preprints.org [preprints.org]

Application Note: High-Sensitivity Detection of N-Nitroso-Deucravacitinib at Trace Levels in Pharmaceutical Formulations by LC-MS/MS

Abstract

This application note details a proposed analytical protocol for the quantitative determination of the potential genotoxic impurity, N-nitroso-deucravacitinib, in deucravacitinib (B606291) finished drug products. Deucravacitinib (sold under the brand name Sotyktu) is an oral, selective tyrosine kinase 2 (TYK2) inhibitor for the treatment of moderate-to-severe plaque psoriasis.[1][2][3] As with all pharmaceuticals, ensuring the absence of harmful impurities is critical for patient safety. N-nitroso compounds are a class of potential human carcinogens, and their presence in drug products is strictly regulated by health authorities such as the FDA and EMA.[4][5][6] This document provides a comprehensive workflow, from sample preparation to a highly sensitive and selective LC-MS/MS method, for the trace-level detection of N-nitroso-deucravacitinib.

Introduction

Nitrosamine (B1359907) impurities in pharmaceuticals have become a major concern for regulatory bodies and manufacturers.[7] These impurities can form during the synthesis of the active pharmaceutical ingredient (API) or during the formulation and storage of the drug product.[8] Regulatory guidelines mandate that manufacturers conduct risk assessments and perform analytical testing using validated, highly sensitive methods to control the levels of these impurities.[4][9]

N-nitroso-deucravacitinib is a nitrosamine drug substance-related impurity (NDSRI) that could potentially form from the deucravacitinib molecule, which contains a secondary amine moiety. However, it is noteworthy that the formation of N-nitroso-deucravacitinib may be chemically unlikely due to the steric hindrance and the electron-withdrawing nature of the aniline (B41778) nitrogen in the parent molecule.[10] There are also documented challenges in synthesizing a reference standard for this impurity, which can complicate method development and validation.[10] Despite these challenges, as a proactive measure in quality control, a sensitive analytical method is essential for risk mitigation.

This application note presents a proposed LC-MS/MS method designed for high sensitivity and specificity, capable of detecting N-nitroso-deucravacitinib at trace levels, to ensure product quality and patient safety.

Experimental

Materials and Reagents

• N-Nitroso-Deucravacitinib-D3 (as internal standard) - available from commercial suppliers.[11][12]

• N-Nitroso-Deucravacitinib analytical standard (if available; justification for its absence should be documented).[10]

• Deucravacitinib (Sotyktu) 6 mg tablets.

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) capable of Multiple Reaction Monitoring (MRM) was used.

Chromatographic Conditions

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 8 min, hold at 95% B for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Optimized for the specific instrument
MRM Transitions	See Table 1

Table 1: Proposed MRM Transitions for N-Nitroso-Deucravacitinib and its Internal Standard

Note: These are predicted transitions based on the known structures. The optimal transitions and collision energies must be determined experimentally using a reference standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Nitroso-Deucravacitinib	455.2	425.2 (Loss of NO)	100	25
N-Nitroso-Deucravacitinib	455.2	[Fragment 2]	100	[Value]
N-Nitroso-Deucravacitinib-D3 (IS)	458.2	428.2 (Loss of NO)	100	25

Protocols

Standard Solution Preparation

• Internal Standard (IS) Stock Solution (10 µg/mL): Accurately weigh 1 mg of N-Nitroso-Deucravacitinib-D3 and dissolve in 100 mL of methanol.

• Working IS Solution (100 ng/mL): Dilute 1 mL of the IS stock solution to 100 mL with 50:50 (v/v) methanol:water.

• N-Nitroso-Deucravacitinib Stock Solution (10 µg/mL): If a reference standard is obtained, prepare in the same manner as the IS stock solution.

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate amounts of the N-Nitroso-Deucravacitinib stock solution into a blank matrix (placebo) extract. The concentration range should bracket the expected limit of quantification.

Sample Preparation Protocol

• Tablet Comminution: Weigh and finely crush a representative number of Deucravacitinib (6 mg) tablets to obtain a homogenous powder.

• Extraction: Accurately weigh an amount of tablet powder equivalent to one tablet (e.g., ~150 mg, depending on tablet weight) into a 15 mL centrifuge tube.

• Spiking and Dissolution: Add 100 µL of the Working IS Solution (100 ng/mL). Add 10 mL of 50:50 (v/v) methanol:water.

• Vortexing and Sonication: Vortex the tube for 1 minute, followed by sonication for 15 minutes to ensure complete dissolution of the API and extraction of the analyte.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

Data Presentation

Table 2: Hypothetical Method Performance Characteristics

These values are typical for trace-level nitrosamine analysis and should be established during method validation.

Parameter	Target Value
Limit of Detection (LOD)	~0.05 ng/mL
Limit of Quantification (LOQ)	~0.15 ng/mL (equivalent to ~0.025 ppm)
Linearity (r²)	> 0.995
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15% at LOQ

Visualizations

Signaling Pathway and Formation

Caption: Potential formation of N-Nitroso-Deucravacitinib.

Experimental Workflow

Caption: Analytical workflow for N-Nitroso-Deucravacitinib.

Conclusion

The proposed LC-MS/MS method provides a robust and highly sensitive approach for the detection and quantification of N-nitroso-deucravacitinib in pharmaceutical dosage forms. The detailed sample preparation protocol is designed for effective extraction from the tablet matrix, and the optimized LC-MS/MS parameters ensure high selectivity and trace-level detection limits. This method, upon validation, can be implemented in quality control laboratories to monitor and control this potential impurity, ensuring compliance with global regulatory standards and safeguarding patient health. Given the documented challenges in synthesizing the N-nitroso-deucravacitinib standard, a thorough justification should accompany any risk assessment where this impurity is deemed unlikely to form.[10]

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Deucravacitinib: Uses, Dosage, Side Effects & Warnings [drugs.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Deucravacitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Synthesis Attempts and Failure Report 🧐 - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. MRMaid, the Web-based Tool for Designing Multiple Reaction Monitoring (MRM) Transitions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: N-nitroso-deucravacitinib Synthesis and Control

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis and control of N-nitroso-deucravacitinib. Given the significant challenges in the formation and synthesis of this specific nitrosamine (B1359907), this guide focuses on risk assessment, control strategies during deucravacitinib (B606291) synthesis, and analytical challenges.

Frequently Asked Questions (FAQs)

Q1: We are trying to synthesize N-nitroso-deucravacitinib as a reference standard for our analytical method development but are facing significant difficulties. Is this expected?

A1: Yes, this is highly expected. The synthesis of N-nitroso-deucravacitinib is considered chemically challenging and likely unfeasible. Attempts by multiple researchers and manufacturers to synthesize this impurity have been reportedly unsuccessful. This difficulty is attributed to the electronic and steric properties of the deucravacitinib molecule. The secondary amine nitrogen is part of an aniline-like structure with electron-withdrawing groups, which significantly reduces its nucleophilicity. Additionally, the molecule is sterically hindered around the nitrogen atom, further impeding the nitrosation reaction.[1]

Q2: If N-nitroso-deucravacitinib is so difficult to synthesize, do we still need to consider it as a potential impurity in our deucravacitinib synthesis?

A2: Yes, a risk assessment for the potential formation of any nitrosamine drug substance-related impurity (NDSRI), including N-nitroso-deucravacitinib, is a regulatory expectation.[2][3][4] The focus of your efforts should be on a thorough risk assessment of your deucravacitinib manufacturing process to identify any potential sources of nitrosating agents and conditions that might lead to the formation of nitrosamines.

Q3: How can we perform a risk assessment for N-nitroso-deucravacitinib formation without a reference standard?

Q4: What are the key factors to consider in a risk assessment for N-nitroso-deucravacitinib formation?

A4: A comprehensive risk assessment should evaluate all potential sources of nitrosating agents and the conditions of the deucravacitinib synthesis process. Key factors include:

• Raw Materials and Reagents: Scrutinize all starting materials, reagents, solvents (fresh and recovered), and catalysts for the presence of nitrites, nitrates, or other nitrosating agents.[6][7]

• Process Conditions: Evaluate reaction conditions such as pH, temperature, and the presence of catalysts that could favor nitrosation. Acidic conditions, in particular, can promote the formation of nitrous acid, a potent nitrosating agent.[2]

• Excipients: For the drug product, assess the nitrite (B80452) levels in all excipients, as these can be a source of nitrosating agents.[3]

• Degradation: Consider the potential for degradation of deucravacitinib or other materials in the formulation to generate secondary amines and nitrosating agents over the product's shelf life.

Q5: What should we do if our risk assessment identifies a potential for nitrosamine formation, but we cannot quantify N-nitroso-deucravacitinib due to the lack of a standard?

A5: In such a scenario, the focus shifts to a robust control strategy. This involves implementing measures to prevent the formation of the nitrosamine in the first place. This can include:

• Sourcing low-nitrite raw materials and excipients.

• Optimizing the manufacturing process to avoid conditions conducive to nitrosation (e.g., controlling pH, temperature, and order of reagent addition). [6]

• Introducing scavenger agents (e.g., ascorbic acid) into the formulation to inhibit nitrosation.

Your documentation should thoroughly justify the control strategy and explain why direct quantification of the specific nitrosamine is not feasible.

Troubleshooting Guide

Issue	Potential Root Cause(s)	Recommended Actions
Failed attempts to synthesize N-nitroso-deucravacitinib reference standard.	1. Low nucleophilicity of the secondary amine in deucravacitinib due to electronic effects of adjacent aromatic systems. 2. Steric hindrance around the secondary amine preventing attack by nitrosating agents.	1. Document all synthetic attempts, including the various nitrosating agents (e.g., sodium nitrite, t-butyl nitrite), solvents, and reaction conditions used. 2. This documentation serves as crucial evidence for a justification of the low risk of formation in your regulatory filings.[5] 3. Shift focus from synthesis to a thorough risk assessment of the deucravacitinib manufacturing process.
Uncertainty in how to proceed with risk assessment without a reference standard.	Lack of a quantifiable impurity to set acceptance criteria against.	1. Follow regulatory guidance for a theoretical risk assessment.[2][4] 2. Thoroughly evaluate your process for sources of nitrosating agents (see FAQs). 3. Justify the low likelihood of formation based on chemical principles and the failed synthesis attempts.
Identification of potential nitrosating agents in the deucravacitinib synthesis process.	1. Nitrite impurities in starting materials, reagents, or excipients. 2. Use of recovered solvents contaminated with nitrosating agents. 3. Degradation of materials leading to the formation of nitrosating agents.	1. Implement stringent supplier qualification and testing for nitrite levels in all incoming materials. 2. Develop and validate analytical methods for the detection of nitrites in your materials. 3. If possible, replace high-nitrite materials with low-nitrite alternatives. 4. Dedicate solvents and equipment to specific processes to avoid cross-contamination.
Process conditions that may favor nitrosamine formation (e.g., acidic pH).	The synthetic route for deucravacitinib may involve steps with acidic conditions.	1. If possible, modify the process to avoid or minimize the duration of acidic conditions in the presence of the secondary amine and potential nitrosating agents. 2. Consider the use of a non-amine base if a base is required. 3. Evaluate the impact of temperature on potential nitrosamine formation and optimize for lower temperatures where feasible.

Data Presentation

Table 1: Nitrite Levels in Common Pharmaceutical Excipients

This table provides a summary of typical nitrite levels found in common excipients, which should be considered during the risk assessment of the final drug product. Data is compiled from various sources and is for informational purposes. Manufacturers should test their specific excipient lots.

Excipient	Mean Nitrite Level (ppm)	Range of Nitrite Levels (ppm)
Microcrystalline Cellulose	0.70	0.04 - 2.4
Lactose	0.54	0.07 - 1.7
Crospovidone	8.3	Up to 14
Sodium Starch Glycolate	Varies	Can be a significant source
Povidone (PVP)	Varies	Can be a significant source

Source: Adapted from pharmaceutical industry databases and publications.

Table 2: Established Acceptable Intake (AI) Limits for Various N-Nitrosamines

This table provides context on the range of acceptable intake limits for different nitrosamines as established by regulatory agencies. A specific AI for N-nitroso-deucravacitinib has not been established. In the absence of specific data, a read-across approach from a structurally similar nitrosamine with available toxicological data may be considered, or a class-specific limit may be applied as per regulatory guidance.

Nitrosamine	Acceptable Intake (ng/day)
N-nitrosodimethylamine (NDMA)	96
N-nitrosodiethylamine (NDEA)	26.5
N-nitroso-N-methyl-4-aminobutanoic acid (NMBA)	96
N-nitrosodiisopropylamine (NDIPA)	26.5

Source: FDA and EMA guidance documents.[8]

Experimental Protocols

Protocol 1: Representative Risk Assessment for N-nitroso-deucravacitinib Formation

This protocol outlines a general procedure for conducting a risk assessment.

Objective: To systematically evaluate the potential for the formation of N-nitroso-deucravacitinib in the drug substance manufacturing process and during the shelf-life of the drug product.

Methodology:

• Process Mapping: Create a detailed flowchart of the entire deucravacitinib synthesis process, from starting materials to the final API.

• Precursor Identification:

  • Identify all materials that contain a secondary or tertiary amine functional group. In this case, deucravacitinib itself is the primary secondary amine of concern.

  • Identify all materials that could be a source of nitrosating agents (e.g., nitrites, nitrates). This includes raw materials, reagents, solvents, and catalysts.

• Risk Factor Analysis: For each step of the process, evaluate the following:

  • Presence of Precursors: Is a vulnerable amine and a potential nitrosating agent present in the same step?

  • Reaction Conditions: Are the conditions (pH, temperature, pressure) conducive to nitrosation?

  • Material Attributes: What is the known or tested level of nitrite in each raw material and excipient?

• Risk Scoring: Assign a risk score (e.g., low, medium, high) to each process step based on the analysis in step 3.

• Control Strategy Development: For any steps identified with a medium or high risk, propose and justify a control strategy. This could include:

  • Enhanced testing of raw materials.

  • Process parameter optimization.

  • Use of scavengers.

• Documentation: Compile a comprehensive risk assessment report that includes the process map, precursor analysis, risk factor analysis, risk scoring, and the proposed control strategy. Include a justification for the absence of N-nitroso-deucravacitinib formation based on chemical principles and any failed synthesis attempts.

Visualizations

Caption: Workflow for Nitrosamine Risk Assessment.

Caption: General Mechanism of N-Nitrosamine Formation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. lcms.cz [lcms.cz]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]

troubleshooting matrix effects in N-nitroso-deucravacitinib LC-MS analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the liquid chromatography-mass spectrometry (LC-MS) analysis of N-nitroso-deucravacitinib.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis and why are they a concern for N-nitroso-deucravacitinib?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of a target analyte, such as N-nitroso-deucravacitinib, by co-eluting compounds from the sample matrix.[1][2][3] These effects are a significant concern because they can lead to inaccurate quantification, poor reproducibility, and decreased sensitivity in your LC-MS assay.[4][5] Given that N-nitroso-deucravacitinib is a potentially carcinogenic impurity, accurate detection at trace levels is critical for patient safety and regulatory compliance.

Q2: What are the common causes of matrix effects in this analysis?

A2: Common causes include endogenous components from the sample matrix like salts, lipids, and proteins, as well as exogenous substances introduced during sample preparation.[1][6] For drug product analysis, excipients in the formulation can also contribute significantly to matrix effects.[7][8] These interfering substances can compete with N-nitroso-deucravacitinib for ionization in the MS source, leading to signal suppression.[1][3]

Q3: How can I detect if matrix effects are impacting my N-nitroso-deucravacitinib analysis?

A3: Several methods can be employed to detect matrix effects. The most common is the post-extraction spike method, where the response of an analyte spiked into a blank matrix extract is compared to the response in a neat solvent.[5][9] Another technique is post-column infusion, which involves infusing a constant flow of the analyte into the MS detector while injecting a blank sample extract; any signal deviation indicates the presence of matrix effects at that retention time.[4][10]

Q4: What are the primary strategies to mitigate matrix effects?

A4: The main strategies can be categorized into three areas:

• Sample Preparation: Employing more effective sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can remove interfering components.[1][11]

• Chromatographic Separation: Optimizing the LC method to separate N-nitroso-deucravacitinib from co-eluting matrix components is crucial.[1][12]

• Calibration and Internal Standards: Using a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte can effectively compensate for matrix effects.[1][8] Matrix-matched calibration curves are also a viable option.[1]

Troubleshooting Guides

This section provides a structured approach to common issues encountered during the LC-MS analysis of N-nitroso-deucravacitinib.

Issue 1: Poor Peak Shape or Tailing for N-nitroso-deucravacitinib

• Possible Cause: Interaction with active sites on the column or co-eluting matrix components.

• Troubleshooting Steps:

  • Optimize Mobile Phase: Adjust the pH or ionic strength of the mobile phase. Adding a small amount of a competing base may help.

  • Change Column Chemistry: Consider a different stationary phase that may have less interaction with the analyte.

  • Improve Sample Cleanup: Use a more rigorous sample preparation method to remove interfering compounds.

Issue 2: Inconsistent or Low Recovery of N-nitroso-deucravacitinib

• Possible Cause: Ion suppression due to co-eluting matrix components.

• Troubleshooting Steps:

  • Assess Matrix Effects: Perform a post-extraction spike experiment to quantify the extent of ion suppression.

  • Improve Chromatographic Separation: Modify the gradient or mobile phase to separate the analyte from the suppression zone.

  • Enhance Sample Preparation: Implement a more selective sample cleanup technique like SPE.

  • Use a Stable Isotope-Labeled Internal Standard: A SIL-IS will experience similar matrix effects and can correct for variations in recovery.[1]

Issue 3: High Variability in Quantitative Results

• Possible Cause: Inconsistent matrix effects across different samples or batches.

• Troubleshooting Steps:

  • Standardize Sample Collection and Preparation: Ensure a consistent protocol is followed for all samples.

  • Implement an Internal Standard: Use a SIL-IS to normalize the response and reduce variability.

  • Evaluate Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[5]

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using Post-Extraction Spike

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and internal standard (if used) into the mobile phase or a clean solvent.

  • Set B (Pre-Spiked Sample): Spike the analyte and internal standard into the blank matrix before extraction.

  • Set C (Post-Spiked Sample): Extract a blank matrix and then spike the analyte and internal standard into the final extract.

• Analyze all samples using the developed LC-MS method.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set B / Peak Area in Set C) * 100

Data Presentation: Matrix Effect and Recovery Assessment

Sample Set	Description	Analyte Peak Area	IS Peak Area	Matrix Effect (%)	Recovery (%)
A	Analyte + IS in Neat Solvent	1,200,000	1,150,000	N/A	N/A
B	Pre-extraction Spike in Matrix	850,000	890,000	N/A	89.5
C	Post-extraction Spike in Matrix	950,000	980,000	79.2	N/A

A Matrix Effect value significantly different from 100% (e.g., <80% or >120%) indicates ion suppression or enhancement, respectively. A low Recovery value suggests inefficient extraction.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

• Condition the SPE Cartridge: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange) with methanol (B129727) followed by water.

• Load the Sample: Load the pre-treated sample onto the cartridge.

• Wash the Cartridge: Wash the cartridge with a weak organic solvent to remove hydrophilic interferences.

• Elute the Analyte: Elute N-nitroso-deucravacitinib with a suitable solvent mixture (e.g., methanol with a small percentage of ammonium (B1175870) hydroxide).

• Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for matrix effects in LC-MS analysis.

Caption: General workflow for solid-phase extraction (SPE).

References

• 1. longdom.org [longdom.org]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. researchgate.net [researchgate.net]
• 10. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 12. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]

improving sensitivity of N-nitroso-deucravacitinib detection methods

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection and quantification of N-nitroso-deucravacitinib.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-deucravacitinib and why is its detection important?

A1: N-nitroso-deucravacitinib is the N-nitrosamine impurity of deucravacitinib (B606291), a tyrosine kinase 2 (TYK2) inhibitor.[1] Nitrosamine (B1359907) impurities are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic risk.[2][3] Regulatory agencies like the FDA and EMA have set stringent limits for nitrosamines in drug products, making highly sensitive detection methods essential to ensure patient safety.[4][5]

Q2: What are the common analytical techniques used for the detection of N-nitroso-deucravacitinib?

A2: The most common and regulatory-accepted analytical techniques for detecting nitrosamine impurities at trace levels are chromatography-mass spectrometry-based methods.[6] These include:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective method widely used for the quantification of non-volatile nitrosamines like N-nitroso-deucravacitinib.[7][8]

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): This method provides high mass accuracy, which aids in the confident identification of impurities and can be used for both screening and quantification.[6][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): While effective for volatile nitrosamines, GC-MS is generally not suitable for non-volatile compounds like N-nitroso-deucravacitinib.[10][11]

Q3: What are the main challenges in developing a sensitive detection method for N-nitroso-deucravacitinib?

A3: Researchers may encounter several challenges, including:

• Low Detection Limits: Regulatory limits for nitrosamines are often in the parts-per-billion (ppb) range, requiring highly sensitive instrumentation and optimized methods.[9][10]

• Matrix Effects: The drug substance (deucravacitinib) and formulation excipients can interfere with the ionization of N-nitroso-deucravacitinib, leading to inaccurate quantification.[4][9]

• Reference Standard Availability: A significant challenge is the availability of a certified reference standard for N-nitroso-deucravacitinib. There have been reports of difficulties in synthesizing this specific nitrosamine, which may suggest it is not readily formed.[12]

Q4: What should I do if I cannot obtain a reference standard for N-nitroso-deucravacitinib?

A4: The inability to synthesize a reference standard is a known issue for N-nitroso-deucravacitinib.[12] In such cases, the EMA recommends a thorough justification based on scientific principles.[12] Your strategy should include:

• Documented Synthesis Efforts: Provide detailed documentation of the unsuccessful attempts to synthesize the N-nitroso-deucravacitinib standard.

• Scientific Justification: Based on the chemical structure of deucravacitinib, a scientific argument can be made regarding the low probability of nitrosation. The aniline (B41778) nitrogen in deucravacitinib is a weak nucleophile due to electron-withdrawing groups and steric hindrance, making the formation of the N-nitroso derivative less likely.[12]

• Risk Assessment: Conduct a comprehensive risk assessment to evaluate the potential for nitrosamine formation in your specific manufacturing process and drug product formulation.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the development and execution of an analytical method for N-nitroso-deucravacitinib.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Sensitivity / High Limit of Detection (LOD)	1. Suboptimal mass spectrometry parameters. 2. Inefficient sample extraction and concentration. 3. Matrix suppression effects.	1. Optimize MS Parameters: Perform infusion experiments with a surrogate nitrosamine or deucravacitinib to optimize precursor and product ions, collision energy, and other source parameters. 2. Improve Sample Preparation: Utilize solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and concentrate the analyte.[9] 3. Mitigate Matrix Effects: Dilute the sample, modify the mobile phase, or use a different ionization source (e.g., APCI).[9]
Peak Tailing or Poor Peak Shape	1. Inappropriate column chemistry. 2. Mobile phase pH not optimal. 3. Column overload.	1. Select an Appropriate Column: Use a high-purity silica (B1680970) C18 column. 2. Adjust Mobile Phase: Optimize the mobile phase pH and organic modifier concentration. 3. Reduce Injection Volume/Concentration: Inject a smaller volume or dilute the sample.
Inconsistent Results / Poor Reproducibility	1. Incomplete sample dissolution. 2. Variability in sample preparation. 3. Instrument instability.	1. Ensure Complete Dissolution: Use appropriate solvents and sonication to ensure the sample is fully dissolved. 2. Standardize Sample Preparation: Use a consistent and well-documented sample preparation protocol. 3. Verify Instrument Performance: Run system suitability tests before each analytical batch to ensure the instrument is performing correctly.
No Detectable Peak for N-nitroso-deucravacitinib	1. The impurity is not present in the sample at a concentration above the method's LOD. 2. The impurity is unstable under the analytical conditions. 3. The reference standard is not available to confirm retention time and fragmentation.	1. Spike and Recovery Experiment: Spike a blank matrix with a surrogate nitrosamine of similar structure to verify the method's ability to detect it. 2. Assess Analyte Stability: Investigate the stability of a surrogate nitrosamine in the sample matrix and under the analytical conditions. 3. Follow Regulatory Guidance: If a reference standard is unavailable, follow the guidance on providing a scientific justification for its absence.[12]

Experimental Protocols

Key Experiment 1: Generic LC-MS/MS Method for N-Nitroso-Deucravacitinib Screening

This protocol provides a starting point for developing a sensitive screening method. Optimization will be required for your specific instrumentation and sample matrix.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

Materials:

• Deucravacitinib drug substance or product

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Water (ultrapure)

• C18 solid-phase extraction (SPE) cartridges

Procedure:

• Standard Preparation (if a surrogate is used):

  • Prepare a stock solution of a suitable surrogate nitrosamine in methanol.

  • Perform serial dilutions to create calibration standards and quality control samples.

• Sample Preparation:

  • Accurately weigh and dissolve the deucravacitinib sample in a suitable solvent (e.g., methanol/water).

  • Perform a solid-phase extraction (SPE) cleanup to remove matrix interferences.

    • Condition the C18 SPE cartridge.

    • Load the sample.

    • Wash with a weak solvent to remove polar impurities.

    • Elute the analyte with an appropriate organic solvent.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • MRM Transitions: Based on the molecular formula of N-nitroso-deucravacitinib (C₂₀H₂₁N₉O₄, MW: 454.46), potential precursor and product ions should be determined.[13] A likely precursor ion would be [M+H]⁺ at m/z 455.2. Product ions would need to be determined experimentally.

    • Optimize collision energy for each transition.

Data Presentation: Comparison of Analytical Techniques

Technique	Principle	Typical Sensitivity (LOQ)	Selectivity	Primary Use Case for N-nitroso-deucravacitinib
LC-MS/MS	Separation by liquid chromatography followed by mass analysis of precursor and product ions.	0.05 - 10 ppb	High	Quantitative analysis and confirmatory testing.[4]
LC-HRMS	Separation by liquid chromatography followed by high-resolution mass analysis.	0.1 - 20 ppb	Very High	Screening for unknown impurities and confirmation of elemental composition.[6]
GC-MS	Separation of volatile compounds by gas chromatography followed by mass analysis.	0.1 - 50 ppb	High	Not suitable for non-volatile nitrosamines.[10]
Headspace-SIFT-MS	Direct mass spectrometry of volatile compounds in the headspace of a sample.	<10% of regulatory limits	High	Rapid screening of volatile nitrosamines; not suitable for N-nitroso-deucravacitinib.[14]

Visualizations

Caption: Workflow for N-nitroso-deucravacitinib analysis.

Caption: Logic for troubleshooting poor sensitivity issues.

References

• 1. Research progress of deucravacitinib in the treatment of psoriasis [zgmfskin.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Overcoming the Challenges of Nitrosamine Analysis - AnalyteGuru [thermofisher.com]
• 4. agilent.com [agilent.com]
• 5. Nitrosamine Detection: meet EMA and FDA regulations [manufacturingchemist.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 8. benthamscience.com [benthamscience.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. ellutia.com [ellutia.com]
• 12. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. GSRS [precision.fda.gov]
• 14. pharmexec.com [pharmexec.com]

Technical Support Center: Optimization of Extraction Recovery for N-nitroso-deucravacitinib

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during the extraction of N-nitroso-deucravacitinib.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-deucravacitinib and why is its analysis important?

N-nitroso-deucravacitinib is the N-nitroso derivative of deucravacitinib (B606291), a tyrosine kinase 2 (TYK2) inhibitor.[1] Like other nitrosamine (B1359907) impurities, it is of significant concern due to its potential carcinogenic properties.[2][3] Regulatory agencies require strict control and monitoring of such impurities in pharmaceutical products to ensure patient safety.[3]

Q2: Are there specific challenges associated with the analysis of N-nitroso-deucravacitinib?

Yes, there are significant challenges. The synthesis of N-nitroso-deucravacitinib is reportedly difficult, and some evidence suggests it may not form under typical conditions.[4] This is potentially due to the aniline (B41778) nitrogen in deucravacitinib being a weak nucleophile and the molecule being sterically hindered, making nitrosation less feasible.[4] Consequently, obtaining a reference standard for method development can be a major obstacle.[4] If, after extensive efforts, the impurity cannot be synthesized, it may indicate that there is no significant risk of its formation.[4]

Q3: What are the primary extraction techniques for nitrosamine impurities like N-nitroso-deucravacitinib?

The two most common and effective extraction techniques for nitrosamine impurities from pharmaceutical matrices are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[5][6]

• Solid-Phase Extraction (SPE): This technique is widely used for its high selectivity and efficient cleanup capabilities, especially for complex matrices like finished dosage forms.[6] It involves passing a liquid sample through a solid sorbent that retains the analyte, which is then eluted with a suitable solvent.[5]

• Liquid-Liquid Extraction (LLE): LLE separates compounds based on their relative solubilities in two different immiscible liquids.[5] It is a suitable technique for many nitrosamines and has been successfully used for the extraction of the parent compound, deucravacitinib, from human plasma.[7][8]

Q4: How can I prevent the artificial formation of N-nitroso-deucravacitinib during sample preparation?

Artifactual formation of nitrosamines during sample preparation can lead to an overestimation of the impurity.[5] To prevent this, consider the following:

• Solvent Selection: Use non-reactive solvents like methanol (B129727) or acetonitrile. Avoid amine-containing solvents.[6]

• pH Control: Maintain a neutral to slightly acidic pH to prevent degradation.[6]

• Use of Inhibitors: The use of nitrosation inhibitors during sample preparation can be essential.[6]

• Blank Samples: Always run proper blank and control samples to confirm that any detected nitrosamines originate from the sample itself.[6]

Troubleshooting Guide for Low Extraction Recovery

Q5: My extraction recovery for N-nitroso-deucravacitinib is consistently low. What are the potential causes and how can I troubleshoot this?

Low extraction recovery can be caused by several factors. The following sections detail potential causes and solutions for both SPE and LLE methods.

Troubleshooting Solid-Phase Extraction (SPE)

Potential Cause	Troubleshooting Steps
Inappropriate Sorbent	The structural diversity of nitrosamines means a universal sorbent may not be optimal.[5] Common sorbents include C18, PSA, and mixed-mode ion exchange materials.[6] Experiment with different sorbent types (e.g., strong cation-exchange) to find one with the best retention and elution characteristics for N-nitroso-deucravacitinib.[9]
Poor Analyte Retention	The sample load solution may not be optimal for analyte retention. Adjust the pH or ionic strength of the sample solution to maximize the interaction between N-nitroso-deucravacitinib and the SPE sorbent.
Inefficient Elution	The elution solvent may not be strong enough to desorb the analyte from the sorbent. Test a range of elution solvents with varying polarities and compositions. A two-step elution process can sometimes help remove interferences before eluting the target analyte.[10]
Matrix Effects	Co-extracted matrix components can interfere with the analytical signal, leading to apparent low recovery.[5] Optimize the wash steps by using a solvent that removes interferences without eluting the analyte. Sequential washing steps are often necessary.[6]

Troubleshooting Liquid-Liquid Extraction (LLE)

Potential Cause	Troubleshooting Steps
Incorrect Solvent Choice	The partitioning of N-nitroso-deucravacitinib between the aqueous and organic phases is highly dependent on the solvent. Common LLE solvents for nitrosamines include dichloromethane (B109758) and ethyl acetate.[6] Test different water-immiscible organic solvents to optimize partitioning.
Suboptimal pH	The pH of the aqueous phase can significantly impact the extraction efficiency of ionizable compounds. Adjust the pH of the sample to ensure N-nitroso-deucravacitinib is in a neutral form that will preferably partition into the organic phase.[6]
Emulsion Formation	Emulsions can form at the interface of the two liquid phases, trapping the analyte and making phase separation difficult.[6] To break emulsions, try adding salt to the aqueous phase (salting-out), centrifugation, or filtering through a bed of glass wool.
Insufficient Mixing	Inadequate mixing of the two phases can lead to incomplete extraction. Ensure thorough mixing using a vortex mixer for a sufficient amount of time to allow for equilibrium to be reached.

A logical approach to troubleshooting low recovery is outlined in the diagram below.

Troubleshooting workflow for low extraction recovery.

Illustrative Data on Extraction Recovery

While specific data for N-nitroso-deucravacitinib is not publicly available, the following table summarizes typical recovery rates achieved for other nitrosamines in pharmaceutical matrices, which can serve as a benchmark for method development.

Extraction Method	Matrix	Nitrosamine(s)	Typical Recovery (%)	Reference
Solid-Phase Extraction (SPE)	Cough Syrup	Small Molecule Nitrosamines	90 - 120%	[9]
Salting-Out LLE (SALLE)	Antibody Drugs	13 Different Nitrosamines	75.4 - 114.7%	[11]
Liquid-Liquid Extraction (LLE)	Drug Products	NDMA	~112%	[12]
Headspace Extraction	Drug Products	NDMA	~106%	[12]

Experimental Protocols (General Starting Points)

The following are general protocols for the extraction of N-nitroso-deucravacitinib from a solid dosage form. These are intended as starting points and will require optimization and validation for your specific product and analytical system.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is based on general principles for nitrosamine analysis using a strong cation-exchange sorbent.

• Sample Preparation:

  • Weigh and grind a suitable number of tablets to obtain a fine, homogeneous powder.

  • Accurately weigh a portion of the powder (e.g., 100 mg) into a centrifuge tube.

  • Add 5 mL of a suitable diluent (e.g., 1% formic acid in water) to the tube.

  • Vortex for 5 minutes, then sonicate for 15 minutes to ensure complete dissolution of the analyte.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant for loading onto the SPE cartridge.

• SPE Procedure:

  • Conditioning: Condition a strong cation-exchange SPE cartridge (e.g., 3 mL, 60 mg) by passing 3 mL of methanol followed by 3 mL of the diluent.

  • Loading: Load the entire supernatant from the sample preparation step onto the conditioned cartridge.

  • Washing: Wash the cartridge with 3 mL of the diluent to remove excipients and other interferences. Follow with a wash of 3 mL of methanol to remove less polar interferences.

  • Elution: Elute the N-nitroso-deucravacitinib with 2 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol into a clean collection tube.

  • Final Step: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 500 µL) of the mobile phase for LC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is adapted from methods used for deucravacitinib and other nitrosamines.

• Sample Preparation:

  • Prepare the sample powder as described in the SPE protocol.

  • Accurately weigh a portion of the powder (e.g., 100 mg) into a centrifuge tube.

  • Add 2 mL of water and vortex to dissolve. Adjust pH to ~7.5 with a suitable buffer.

• LLE Procedure:

  • Add 5 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate) to the tube.

  • Vortex vigorously for 5 minutes to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic layer to a clean tube.

  • Repeat the extraction of the aqueous layer with another 5 mL of the organic solvent.

  • Combine the organic extracts.

• Final Step:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 500 µL) of the mobile phase for LC-MS analysis.

The general workflow for these experimental protocols is visualized below.

References

• 1. dermnetnz.org [dermnetnz.org]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. anchem.pl [anchem.pl]
• 4. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. biology-journal.org [biology-journal.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. preprints.org [preprints.org]
• 8. Fast and Sensitive Bioanalytical Method for the Determination of Deucravacitinib in Human Plasma Using HPLC-MS/MS: Application and Greenness Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

addressing peak tailing in N-nitroso-deucravacitinib chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing during the chromatographic analysis of N-nitroso-deucravacitinib.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a concern in chromatographic analysis?

A1: Peak tailing refers to the asymmetry of a chromatographic peak where the back half of the peak is broader than the front half.[1][2] In an ideal chromatogram, peaks have a symmetrical, Gaussian shape.[2][3] Peak tailing is a significant concern because it can negatively impact the quality of the analysis by:

• Reducing Resolution: Tailing peaks are wider at the base, which can cause them to merge with adjacent peaks, making accurate separation difficult.[4][5]

• Compromising Quantification: Asymmetrical peaks are challenging for data systems to integrate accurately, leading to variability and errors in quantitative results.[3]

• Masking Impurities: The "tail" of a major peak can obscure small, co-eluting impurity peaks.

A common metric for peak shape is the USP Tailing Factor (Tf) or Asymmetry Factor (As). A perfectly symmetrical peak has a value of 1.0. For most applications, a tailing factor between 0.9 and 1.5 is considered acceptable, though specific methods may have stricter requirements.[1]

Q2: My N-nitroso-deucravacitinib peak is tailing. What are the most likely causes?

A2: Peak tailing is a common issue, especially for compounds containing basic functional groups.[3] N-nitroso-deucravacitinib possesses multiple nitrogen atoms, making it susceptible to secondary interactions with the stationary phase. The primary causes of peak tailing can be grouped into chemical interactions, mobile phase issues, and system or column problems.

Common Causes for Peak Tailing:

• Secondary Silanol (B1196071) Interactions: This is the most frequent cause for basic compounds.[5][6][7] Residual, un-capped silanol groups (Si-OH) on the surface of silica-based columns can become ionized (Si-O⁻) and interact with protonated basic analytes, causing a secondary retention mechanism that leads to tailing.[6][8][9]

• Trace Metal Contamination: Metal impurities (e.g., iron, aluminum) within the silica (B1680970) packing or from system components like stainless-steel frits can act as active sites.[3][5][10] These metals can increase the acidity of nearby silanol groups, enhancing their interaction with the analyte and worsening peak shape.[11]

• Column Issues: Physical problems with the column, such as a void at the inlet, a partially blocked frit, or general degradation of the packed bed, can distort the flow path and cause tailing for all peaks.[5][6][12]

• Mobile Phase pH: An improperly selected mobile phase pH can lead to the ionization of silanol groups (typically at pH > 3) or cause the analyte to exist in multiple ionic states, both of which can contribute to peak tailing.[6][8]

• Column Overload: Injecting too high a concentration or volume of the sample can saturate the stationary phase, leading to peak distortion.[2][5][12]

• Extra-Column Effects: Excessive volume (dead volume) in the system from poorly fitted connections or tubing with a large internal diameter can cause band broadening and tailing.[10][13]

Q3: How can I systematically troubleshoot the cause of peak tailing for N-nitroso-deucravacitinib?

A3: A systematic approach is crucial to efficiently identify and resolve the issue. The first step is to observe whether the tailing affects only the analyte of interest or all peaks in the chromatogram. The following workflow can guide your troubleshooting process.

Caption: A logical workflow for troubleshooting peak tailing.

Troubleshooting Guides & Experimental Protocols

This section provides detailed solutions organized by the potential cause of peak tailing.

Addressing Secondary Silanol Interactions

Secondary interactions between the basic N-nitroso-deucravacitinib molecule and acidic silanol groups on the silica stationary phase are a primary cause of peak tailing.

Caption: Interaction of a basic analyte with an ionized silanol group.

Solutions:

• Optimize Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH < 3) protonates the silanol groups, neutralizing their negative charge and minimizing unwanted ionic interactions.[6][13]

• Use a High-Purity, End-Capped Column: Modern "Type B" silica columns have lower metal content and are often "end-capped," where residual silanols are chemically bonded with a small silylating agent to make them inert.[6][13] This is a highly effective way to prevent tailing for basic compounds.

• Add a Competing Base: Introducing a small amount of a basic additive, like triethylamine (B128534) (TEA), to the mobile phase can help. The TEA will preferentially interact with the active silanol sites, effectively shielding the analyte from these secondary interactions.[3][14]

| Table 1: Recommended Mobile Phase Modifications to Reduce Silanol Interactions | | :--- | :--- | :--- | :--- | | Modification | Typical Concentration | Mechanism | Considerations | | Lower pH (Acid) | 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) | Protonates silanol groups to suppress their ionization.[13] | Ensure column is stable at low pH. TFA can cause ion suppression in LC-MS. | | Add Competing Base | 10-25 mM Triethylamine (TEA) | Competes with the analyte for active silanol sites.[10] | Can shorten column lifetime and may not be suitable for LC-MS.[15] | | Increase Buffer Strength | 25-50 mM (e.g., Phosphate, Acetate) | Increases ionic strength of the mobile phase to mask silanol interactions.[10][13] | Check for buffer solubility in the organic modifier to prevent precipitation. |

Mitigating Metal Contamination Effects

If peak shape degrades over time, especially with aggressive mobile phases, metal contamination of the column may be the cause.[16]

Solutions:

• Use Metal-Free or Bio-Inert Systems: Whenever possible, use PEEK or titanium-lined HPLC systems and columns to minimize metal leaching.

• Column Washing/Passivation: A contaminated column can sometimes be regenerated. Follow the manufacturer's instructions for washing procedures. A generic procedure (if permitted for your column) is outlined below.

Protocol 1: Column Cleaning for Metal Contamination

• Disconnect: Disconnect the column from the detector to avoid contaminating it.

• Flush with Strong Organic: Flush the column with 20 column volumes of a strong, non-buffered organic solvent (e.g., 100% Acetonitrile or Methanol).

• Acid Wash (Use with Caution): If the column is acid-stable, flush with 10-20 column volumes of a weak acid solution like 0.1% phosphoric acid to remove metal ions.[16]

• Rinse: Flush with 20 column volumes of HPLC-grade water.

• Equilibrate: Re-equilibrate the column with your mobile phase until the baseline is stable.

• Test: Inject a standard to check if peak shape has improved.

Correcting System and Method Issues

If all peaks in the chromatogram are tailing, the problem likely lies with the system hardware or a general method parameter.[13]

| Table 2: Troubleshooting Summary for System and Method Issues | | :--- | :--- | :--- | | Potential Cause | Symptoms | Recommended Solution | | Extra-Column (Dead) Volume | All peaks tail, especially early eluting ones.[13][17] | Ensure all tubing connections are properly seated with no gaps. Use tubing with the smallest possible inner diameter and length.[10] | | Column Void or Blockage | All peaks tail, often accompanied by split peaks or a sudden drop in backpressure (void) or increase in backpressure (blockage).[6][13] | Replace the inlet frit or guard column. If a void is suspected, the column may need to be replaced.[6][12][13] Backflushing may clear a blocked frit (follow manufacturer's guidelines).[13] | | Column Overload | Peak tailing worsens as sample concentration increases.[2][5] May observe peak fronting at very high concentrations. | Reduce the injection volume or dilute the sample.[12] If necessary, use a column with a wider internal diameter or higher loading capacity. | | Sample Solvent Mismatch | Peak distortion (tailing or fronting), especially for early peaks.[18] | Dissolve the sample in the initial mobile phase or a solvent that is weaker than the mobile phase.[1][5] | | Co-eluting Impurity | Peak tailing is inconsistent; a "shoulder" may sometimes be visible.[12] | Adjust the mobile phase composition or gradient to improve resolution. Change the detection wavelength to see if the peak shape changes.[6] |

Protocol 2: Column Flushing and Storage Workflow

A regular maintenance routine can prevent column degradation and blockages.

Caption: A general workflow for post-analysis column flushing.

References

• 1. benchchem.com [benchchem.com]
• 2. acdlabs.com [acdlabs.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromacademy.com [chromacademy.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromanik.co.jp [chromanik.co.jp]
• 8. chromtech.com [chromtech.com]
• 9. pharmagrowthhub.com [pharmagrowthhub.com]
• 10. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 11. Metal Content Affects Silica Particle and Contributes to Peak Shape - Tech Information [mtc-usa.com]
• 12. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 13. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 16. ymc.eu [ymc.eu]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. support.waters.com [support.waters.com]

strategies to control N-nitroso-deucravacitinib formation in manufacturing

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with deucravacitinib (B606291). The focus is on understanding and controlling the potential formation of the N-nitroso-deucravacitinib impurity during the manufacturing process.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the risk assessment, analysis, and control of N-nitroso-deucravacitinib.

Problem	Possible Causes	Recommended Actions
Difficulty in procuring N-nitroso-deucravacitinib reference standard.	The synthesis of N-nitroso-deucravacitinib is reportedly challenging due to the chemical structure of deucravacitinib.[1] The secondary amine (an aniline (B41778) nitrogen) is a weak nucleophile due to electron-withdrawing groups, and the molecule is sterically hindered, which makes nitrosation difficult.[1] Several vendors list the compound for custom synthesis, indicating it is not a readily available stock item.[2][3][4][5]	- Document all attempts to procure or synthesize the reference standard from various vendors. - If synthesis is unsuccessful, this can be used as evidence to justify that the formation of this impurity is unlikely under normal manufacturing conditions.[1] - According to EMA guidelines, if extensive efforts to synthesize the impurity are unsuccessful, it may not be necessary to conduct confirmatory testing. This should be thoroughly justified.[1]
Uncertainty about the risk of N-nitroso-deucravacitinib formation in the manufacturing process.	The formation of nitrosamines requires the presence of a nitrosatable amine and a nitrosating agent (e.g., nitrites) under specific conditions. A thorough risk assessment of your specific manufacturing process is necessary.	- Conduct a comprehensive risk assessment of your manufacturing process. Identify all potential sources of nitrites and other nitrosating agents in raw materials (including water), intermediates, and processing aids. - Evaluate the process conditions (e.g., pH, temperature) to determine if they are conducive to nitrosation. Nitrosamine (B1359907) formation is often favored under acidic conditions. - Given the low reactivity of the secondary amine in deucravacitinib, the risk of formation may be low, but this should be scientifically justified and documented.[1]
Absence of a validated analytical method for N-nitroso-deucravacitinib.	The lack of a readily available reference standard is a major obstacle to developing and validating a specific analytical method.	- If a reference standard cannot be obtained, a science-based justification for the absence of a specific analytical method should be included in your documentation.[1] - In the interim, consider using a general, highly sensitive analytical method for nitrosamines (e.g., LC-MS/MS) to screen for the presence of any unexpected nitrosamine impurities.[6] - If a custom synthesis of the reference standard is successful, a validated analytical method should be developed. LC-MS/MS is a common and sensitive technique for nitrosamine analysis.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-deucravacitinib and why is it a concern?

A1: N-nitroso-deucravacitinib is the N-nitrosamine impurity of the active pharmaceutical ingredient (API) deucravacitinib. N-nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern for regulatory agencies. Therefore, the formation of such impurities must be carefully controlled and limited to acceptable levels.

Q2: What is the likelihood of N-nitroso-deucravacitinib forming during the manufacturing process?

A2: The formation of N-nitroso-deucravacitinib is considered chemically unlikely.[1] The deucravacitinib molecule contains a secondary amine, which is a potential site for nitrosation. However, this amine is part of an aniline-like structure with electron-withdrawing groups, which reduces its reactivity (nucleophilicity). The molecule is also sterically hindered, further impeding the nitrosation reaction.[1] Despite this, a thorough risk assessment for your specific process is still required.

Q3: What are the potential sources of nitrosating agents in the deucravacitinib manufacturing process?

A3: Potential sources of nitrosating agents (such as nitrites) are common in pharmaceutical manufacturing and can include:

• Raw Materials: Impurities in starting materials, reagents, and solvents.

• Excipients: Some excipients are known to contain trace levels of nitrites.

• Water: Potable water used in the process can contain nitrites.

• Recovered Materials: Use of recovered solvents, catalysts, or other materials that may be contaminated.

• Manufacturing Equipment: Inadequate cleaning of equipment could lead to cross-contamination.

Q4: What are the key control strategies to prevent the formation of N-nitroso-deucravacitinib?

A4: A risk-based approach is essential. Key control strategies include:

• Raw Material Control: Thoroughly screen and qualify suppliers of all raw materials, including the API starting materials, excipients, and water, to control the levels of nitrites and other nitrosating agents.

• Process Optimization:

  • pH Control: Avoid acidic conditions where nitrosation is more favorable.

  • Temperature Control: Use the lowest feasible temperature during processing.

• Use of Inhibitors/Scavengers: In some cases, antioxidants such as ascorbic acid or alpha-tocopherol (B171835) can be added to the formulation to inhibit nitrosamine formation.

• Avoidance of Nitrosating Agents: Where possible, use raw materials and excipients with low or no nitrite (B80452) content.

Q5: Is there a validated analytical method to detect N-nitroso-deucravacitinib?

A5: Currently, there are no widely published, validated analytical methods specifically for N-nitroso-deucravacitinib. This is primarily due to the difficulty in synthesizing the reference standard required for method development and validation.[1] General analytical techniques for nitrosamine detection, such as LC-MS/MS, are highly sensitive and can be used for screening purposes.[6] If a reference standard becomes available, a specific method should be developed and validated.

Q6: What should I do if I cannot obtain a reference standard for N-nitroso-deucravacitinib?

A6: If, after documented and extensive efforts, you are unable to procure or synthesize a reference standard, this situation should be thoroughly justified in your regulatory filings.[1] The justification should include:

• Evidence of your attempts to obtain the standard.

• A scientific rationale for why the formation of N-nitroso-deucravacitinib is unlikely, referencing its chemical structure (electronic and steric effects).[1]

• Data from any attempts to synthesize the impurity. This approach is in line with guidance from regulatory bodies like the EMA, which acknowledges that the inability to synthesize a nitrosamine impurity can be an indication that it does not form under relevant conditions.[1]

Quantitative Data Summary

The following table summarizes the general acceptable intake (AI) limits for some common nitrosamines as established by regulatory authorities. Specific limits for N-nitroso-deucravacitinib have not been established, as it is a nitrosamine drug substance-related impurity (NDSRI). The AI for an NDSRI would need to be determined on a case-by-case basis.

Nitrosamine Impurity	Acceptable Intake (AI) Limit (ng/day)
N-nitrosodimethylamine (NDMA)	96
N-nitrosodiethylamine (NDEA)	26.5
N-nitroso-N-methyl-4-aminobutanoic acid (NMBA)	96
N-nitrosodiisopropylamine (NDIPA)	26.5
N-nitrosoethylisopropylamine (NEIPA)	26.5
N-nitrosodibutylamine (NDBA)	26.5

Note: These are examples for common, small-molecule nitrosamines and are provided for context. The AI for N-nitroso-deucravacitinib would need to be established based on its specific toxicological profile.

Experimental Protocols

Protocol 1: General Screening for Nitrosamine Impurities in Deucravacitinib using LC-MS/MS

This protocol describes a general method for the detection and quantification of nitrosamine impurities. It should be adapted and validated for the specific impurity and matrix.

1. Objective: To detect and quantify potential nitrosamine impurities in a deucravacitinib drug substance or product using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

2. Materials and Reagents:

• Deucravacitinib sample

• Reference standards for known nitrosamines (for system suitability)

• LC-MS grade water

• LC-MS grade methanol (B129727)

• LC-MS grade acetonitrile

• Formic acid (or other appropriate modifier)

• A suitable LC column (e.g., C18)

3. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g., Electrospray Ionization - ESI, or Atmospheric Pressure Chemical Ionization - APCI)

4. Sample Preparation:

• Accurately weigh a suitable amount of the deucravacitinib sample.

• Dissolve the sample in a known volume of an appropriate solvent (e.g., methanol or a mixture of methanol and water).

• The final concentration should be optimized to be within the linear range of the instrument for the target analytes.

• Filter the sample through a 0.22 µm filter if necessary.

5. LC-MS/MS Conditions (Example):

• LC Column: C18, 100 mm x 2.1 mm, 1.8 µm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate the nitrosamines from the API and other matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive ESI

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Specific precursor and product ion transitions for the target nitrosamines need to be determined.

6. System Suitability:

• Inject a standard solution containing known nitrosamines to verify system performance, including retention time, peak shape, and signal intensity.

7. Data Analysis:

• Quantify any detected nitrosamines using a calibration curve prepared from certified reference standards.

• The limit of detection (LOD) and limit of quantification (LOQ) should be established.

Visualizations

Caption: Figure 1: Potential formation pathway of N-nitroso-deucravacitinib.

Caption: Figure 2: Risk assessment and control strategy workflow.

Caption: Figure 3: Analytical workflow for nitrosamine impurities.

References

• 1. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. synchemia.com [synchemia.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. veeprho.com [veeprho.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benthamscience.com [benthamscience.com]

Technical Support Center: Forced Degradation Studies of Deucravacitinib

Welcome to the technical support center for researchers, scientists, and drug development professionals working with deucravacitinib (B606291). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with your forced degradation studies aimed at identifying and quantifying impurities.

Frequently Asked Questions (FAQs)

Q1: What are the typical stress conditions used in forced degradation studies of deucravacitinib?

A1: Forced degradation studies for deucravacitinib are performed under a variety of stress conditions to assess its intrinsic stability and identify potential degradation products. These conditions typically include hydrolytic (acidic and basic), oxidative, thermal, and photolytic stress, as recommended by the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Q2: What are the known degradation products of deucravacitinib?

A2: A significant degradation product has been identified under hydrolytic stress conditions. This impurity is characterized by a protonated molecular ion peak ([M+H]⁺) at an m/z of 358.1805, as determined by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5][6] The structures of degradation products formed under oxidative, thermal, and photolytic conditions are not as extensively detailed in publicly available literature.

Q3: Is there a validated analytical method for separating deucravacitinib from its impurities?

A3: Yes, a stability-indicating High-Performance Liquid Chromatography (HPLC) method has been developed and validated for the separation of deucravacitinib from its degradation products.[4][5] This method is crucial for accurately quantifying the parent drug and its impurities during stability studies.

Q4: What are the key parameters of the validated HPLC method for deucravacitinib impurity profiling?

A4: A reported HPLC method utilizes a C18 column (e.g., Phenomenex Gemini, 250 x 4.6 mm, 5 µm) with a mobile phase consisting of ammonium (B1175870) acetate (B1210297) buffer (pH 4.75) as solvent A and acetonitrile (B52724) as solvent B.[4][6] The method typically employs a flow rate of 1.0 mL/min and UV detection at 254 nm.[4]

Q5: What is the potential significance of the identified hydrolytic degradation product?

A5: In silico mutagenicity studies have suggested a potential for mutagenicity for both deucravacitinib and its identified hydrolytic degradation product (m/z 358.1805).[4][5][6] This underscores the importance of monitoring and controlling the formation of this impurity during drug development, manufacturing, and storage.

Data on Deucravacitinib Degradation

While specific quantitative data from a comprehensive forced degradation study on deucravacitinib is not publicly available, the following table outlines the expected format for presenting such results. The values provided are hypothetical and for illustrative purposes only.

Stress Condition	Reagent/Condition	Duration	Temperature	% Deucravacitinib Degraded	Impurity 1 (m/z 358.1805) (%)	Other Major Impurities (%)
Acid Hydrolysis	0.1 M HCl	24 hours	80°C	15.2	8.5	3.1
Base Hydrolysis	0.1 M NaOH	8 hours	60°C	12.8	6.2	2.5
Oxidative	3% H₂O₂	12 hours	Room Temp	18.5	Not Detected	11.3
Thermal	Solid State	48 hours	105°C	8.3	Not Detected	4.7
Photolytic	Solid State	7 days	ICH Option 1	5.1	Not Detected	2.2

Experimental Protocols

Below are detailed methodologies for conducting forced degradation studies and for the analytical determination of deucravacitinib and its impurities.

Protocol 1: Forced Degradation of Deucravacitinib

Objective: To generate degradation products of deucravacitinib under various stress conditions.

Materials:

• Deucravacitinib active pharmaceutical ingredient (API)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (B129727), HPLC grade

• Water, HPLC grade

• pH meter

• Thermostatic oven

• Photostability chamber

Procedure:

• Acid Hydrolysis:

  • Dissolve a known amount of deucravacitinib in a minimal amount of methanol and dilute with 0.1 M HCl to a final concentration of 1 mg/mL.

  • Reflux the solution at 80°C for 24 hours.

  • Cool the solution to room temperature and neutralize with an appropriate amount of 0.1 M NaOH.

  • Dilute the sample with mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Dissolve a known amount of deucravacitinib in a minimal amount of methanol and dilute with 0.1 M NaOH to a final concentration of 1 mg/mL.

  • Reflux the solution at 60°C for 8 hours.

  • Cool the solution to room temperature and neutralize with an appropriate amount of 0.1 M HCl.

  • Dilute the sample with mobile phase to a suitable concentration for HPLC analysis.

• Oxidative Degradation:

  • Dissolve a known amount of deucravacitinib in methanol and dilute with 3% H₂O₂ to a final concentration of 1 mg/mL.

  • Keep the solution at room temperature for 12 hours, protected from light.

  • Dilute the sample with mobile phase to a suitable concentration for HPLC analysis.

• Thermal Degradation:

  • Place a known amount of deucravacitinib API in a petri dish and spread it as a thin layer.

  • Heat the sample in a thermostatic oven at 105°C for 48 hours.

  • After exposure, dissolve the sample in mobile phase to a suitable concentration for HPLC analysis.

• Photolytic Degradation:

  • Place a known amount of deucravacitinib API in a petri dish and spread it as a thin layer.

  • Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (ICH Q1B Option 1).

  • After exposure, dissolve the sample in mobile phase to a suitable concentration for HPLC analysis.

Protocol 2: Stability-Indicating HPLC Method

Objective: To separate and quantify deucravacitinib and its degradation products.

Chromatographic Conditions:

• Column: Phenomenex Gemini C18 (250 x 4.6 mm, 5 µm)

• Mobile Phase A: Ammonium acetate buffer (pH 4.75)

• Mobile Phase B: Acetonitrile

• Gradient: (A suitable gradient to be optimized, e.g., starting with 90% A and decreasing to 20% A over 30 minutes)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

• Column Temperature: 30°C

Procedure:

• Prepare the mobile phase and degas it before use.

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (mobile phase) to ensure a clean baseline.

• Inject the prepared standard and stressed samples.

• Record the chromatograms and integrate the peaks corresponding to deucravacitinib and any degradation products.

• Calculate the percentage of degradation and the amount of each impurity.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Asymmetry)	1. Column degradation.2. Incompatible sample solvent.3. pH of the mobile phase is not optimal.	1. Replace the HPLC column.2. Ensure the sample is dissolved in a solvent similar in composition to the mobile phase.3. Verify that the pH of the ammonium acetate buffer is approximately 4.75.
Inconsistent Retention Times	1. Fluctuation in mobile phase composition.2. Temperature variations.3. Insufficient column equilibration.	1. Ensure proper mixing and degassing of the mobile phase.2. Use a column oven to maintain a consistent temperature.3. Allow the column to equilibrate for an adequate time before analysis.
Ghost Peaks	1. Contamination in the mobile phase or injector.2. Carryover from previous injections.	1. Use fresh, high-purity solvents and additives.2. Implement a robust needle wash protocol between injections.
No or Low Degradation Observed	1. Stress conditions are too mild.2. Deucravacitinib is highly stable under the applied conditions.	1. Increase the strength of the stressor (e.g., higher acid/base concentration, higher temperature, longer exposure time).2. Confirm the stability of the molecule under the tested conditions.
Excessive Degradation (>50%)	1. Stress conditions are too harsh.	1. Reduce the strength of the stressor or the duration of exposure to achieve a target degradation of 10-30%.

Visualizations

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Separation and characterization of hydrolytic degradation product of deucravacitinib by validated high‐performance liqu… [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. Separation and characterization of hydrolytic degradation product of deucravacitinib by validated high‐performance liquid chromatography method and liquid chromatography‐mass spectrometry | Semantic Scholar [semanticscholar.org]

Technical Support Center: Stability-Indicating Assay for Deucravacitinib

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the stability-indicating assay method for deucravacitinib (B606291) and its impurities.

Frequently Asked Questions (FAQs)

Q1: What is a stability-indicating assay method and why is it important for Deucravacitinib?

A stability-indicating assay method is a validated analytical procedure that can accurately and precisely measure the concentration of the active pharmaceutical ingredient (API), deucravacitinib, without interference from its degradation products, process impurities, or other excipients in the drug product. Its importance lies in ensuring the safety, efficacy, and quality of the drug product over its shelf life by demonstrating that the drug substance remains stable under various environmental conditions.

Q2: Which analytical techniques are most suitable for a stability-indicating assay of Deucravacitinib?

High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or Mass Spectrometry (MS) is the most common and effective technique for a stability-indicating assay of deucravacitinib.[1][2][3] HPLC allows for the separation of deucravacitinib from its impurities and degradation products, while DAD and MS provide sensitive and specific detection and characterization.[1][2][3] A UV spectrophotometric method has also been developed for the determination of deucravacitinib in pharmaceutical dosage forms.[4]

Q3: What are the known impurities of Deucravacitinib?

Several impurities and related compounds for deucravacitinib have been identified and are available as reference standards. These include process-related impurities and potential degradation products. Some of the known impurities include:

• Deucravacitinib Impurity 1[5]

• N-nitroso Deucravacitinib[5]

• Deucravacitinib Acid impurity[5]

• Deucravacitinib Nitroso Impurity 1[6]

• Various other deuterated and non-deuterated related compounds are also commercially available.[7][8][9]

Q4: What are the typical stress conditions used for forced degradation studies of Deucravacitinib?

Forced degradation studies for deucravacitinib typically involve exposing the drug substance to hydrolytic (acidic and basic), oxidative, thermal, and photolytic stress conditions.[2][3] One study showed that deucravacitinib is particularly susceptible to degradation under acidic, basic, and oxidative conditions.[3]

Q5: What is the known degradation pathway for Deucravacitinib?

Under hydrolytic stress conditions, a major degradation product of deucravacitinib has been identified. The structure of this degradation product was characterized using liquid chromatography-tandem mass spectrometry, which showed a protonated molecular ion peak at m/z 358.1805 in positive electrospray ionization mode.[2][3] This corresponds to the cleavage of the cyclopropanecarboxamido group.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor peak shape (tailing or fronting) for Deucravacitinib	- Inappropriate mobile phase pH.- Column degradation or contamination.- Sample solvent mismatch with the mobile phase.	- Adjust the mobile phase pH to be at least 2 units away from the pKa of deucravacitinib.- Use a new column or flush the existing column with a strong solvent.- Dissolve the sample in the initial mobile phase.
Inconsistent retention times	- Fluctuation in column temperature.- Inconsistent mobile phase composition.- Pump malfunction or leaks.	- Use a column oven to maintain a consistent temperature.[1]- Prepare fresh mobile phase daily and ensure proper mixing.- Check the HPLC system for leaks and perform pump maintenance.
Co-elution of impurities with the main peak	- Insufficient chromatographic resolution.	- Optimize the mobile phase composition (e.g., change the organic modifier, gradient slope, or pH).- Try a different column with a different stationary phase or particle size.- Adjust the flow rate.
Appearance of unknown peaks in the chromatogram	- Sample degradation.- Contamination from solvent, glassware, or the autosampler.	- Prepare fresh samples and store them under appropriate conditions (e.g., protected from light and at low temperatures).[1]- Use high-purity solvents and clean glassware.- Run a blank injection to identify any system peaks.
Low recovery of Deucravacitinib	- Incomplete sample extraction.- Adsorption of the analyte to glassware or vials.- Instability of the analyte in the sample solvent.	- Optimize the extraction procedure (e.g., sonication time, solvent choice).- Use silanized glassware or polypropylene (B1209903) vials.- Evaluate the stability of deucravacitinib in the chosen sample solvent.[1]

Experimental Protocols

Stability-Indicating HPLC Method

This protocol is based on a validated method for the separation of deucravacitinib and its hydrolytic degradation product.[2][3]

Chromatographic Conditions:

Parameter	Condition
Column	Phenomenex Gemini, C-18 (250 x 4.6 mm, 5 µm)[2][3]
Mobile Phase	Solvent A: Ammonium (B1175870) acetate (B1210297) buffer (pH 4.75)Solvent B: Acetonitrile[2][3]
Elution	Isocratic or Gradient (to be optimized based on separation needs)
Flow Rate	1.0 mL/min[2][3]
Injection Volume	10 µL[2][3]
Detection Wavelength	254 nm[1][2][3]
Column Temperature	30.0 ± 0.1 °C[1]

Sample Preparation:

• Prepare a stock solution of deucravacitinib in a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile).

• For forced degradation studies, subject the stock solution to the desired stress conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂).

• Neutralize the acidic and basic samples before injection.

• Dilute the samples to an appropriate concentration within the linear range of the method (e.g., 5-150 µg/mL).[2][3]

LC-MS/MS Method for Quantification in Plasma

This protocol is suitable for the quantification of deucravacitinib in biological matrices like rat or human plasma.[10][11][12]

Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
Column	ACE C18 (4.6 x 100 mm, 5 µm)[10][12]
Mobile Phase	Methanol and 2 mM ammonium formate (B1220265) (e.g., 90:10, v/v)[10]
Flow Rate	0.9 mL/min[10][11][12]
Ionization Mode	Positive Electrospray Ionization (ESI+)[10]
MRM Transitions	Deucravacitinib: m/z 426.8 → 358.4[10]Internal Standard (e.g., Trimethoprim): m/z 291.1 → 261.1[12]

Sample Preparation (Liquid-Liquid Extraction):

• To a plasma sample, add an internal standard.

• Perform liquid-liquid extraction (LLE) using a suitable organic solvent.

• Evaporate the organic layer to dryness.

• Reconstitute the residue in the mobile phase before injection.

Visualizations

Caption: Workflow for the development and validation of a stability-indicating assay method.

Caption: Simplified degradation pathway of Deucravacitinib under hydrolytic stress.

Deucravacitinib is a selective tyrosine kinase 2 (TYK2) inhibitor.[13] TYK2 is a member of the Janus kinase (JAK) family and is involved in the signaling pathways of cytokines like interleukin (IL)-12, IL-23, and Type I interferons, which are key in the pathogenesis of various immune-mediated diseases.[13] By inhibiting TYK2, deucravacitinib disrupts these signaling pathways.[13]

Caption: Mechanism of action of Deucravacitinib in inhibiting the TYK2 signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation and characterization of hydrolytic degradation product of deucravacitinib by validated high‐performance liquid chromatography method and liquid chromatography‐mass spectrometry | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. ijzi.net [ijzi.net]
• 5. clearsynth.com [clearsynth.com]
• 6. Deucravacitinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 7. Deucravacitinib Impurities | SynZeal [synzeal.com]
• 8. veeprho.com [veeprho.com]
• 9. Deucravacitinib Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 10. A Validated Quantitative LC-MS/MS Method for Determination of Deucravacitinib in Rat Plasma and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. preprints.org [preprints.org]
• 12. researchgate.net [researchgate.net]
• 13. What is the mechanism of Deucravacitinib? [synapse.patsnap.com]

justification for the absence of N-nitroso-deucravacitinib in final product

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting guides regarding the potential presence of N-nitroso-deucravacitinib in the final drug product. The following question-and-answer format directly addresses potential concerns and experimental considerations.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-deucravacitinib and why is it a concern?

A1: N-nitroso-deucravacitinib is a potential Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI) of deucravacitinib (B606291). Nitrosamines are a class of compounds that are of concern to regulatory agencies and pharmaceutical manufacturers due to their potential as genotoxic carcinogens.[1][2] Regulatory bodies like the FDA and EMA require stringent control of nitrosamine impurities in pharmaceutical products to ensure patient safety.[2][3][4]

Q2: What is the justification for the absence of N-nitroso-deucravacitinib in the final deucravacitinib drug product?

A2: The absence of N-nitroso-deucravacitinib is justified by a combination of factors including a comprehensive risk assessment of the manufacturing process and the chemical properties of the deucravacitinib molecule itself. Key points include:

• Low Probability of Formation: The formation of N-nitroso-deucravacitinib is considered chemically unfavorable. The secondary amine nitrogen in the deucravacitinib structure, which would be the site of nitrosation, is part of an aniline-like system where the nitrogen's lone pair of electrons is delocalized into the aromatic ring. This reduces its nucleophilicity and reactivity towards nitrosating agents. Additionally, the molecule exhibits significant steric hindrance around this nitrogen atom, further impeding the approach of a nitrosating agent.[5]

• Unsuccessful Synthesis Attempts: Multiple attempts by various organizations to synthesize the N-nitroso-deucravacitinib impurity have been unsuccessful.[5] The inability to form the compound even under controlled laboratory conditions provides strong evidence that its formation is unlikely during the manufacturing process of the drug product.[5]

• Process Control: The manufacturing process for deucravacitinib is designed to minimize or eliminate the precursors required for nitrosamine formation.[3] This includes controlling the quality of raw materials, solvents, and reagents to avoid contamination with nitrites or other nitrosating agents.

Q3: What are the regulatory guidelines regarding nitrosamine impurities?

A3: Regulatory agencies such as the FDA, EMA, and Health Canada have issued guidance documents for the control of nitrosamine impurities in human drugs.[1][2][3][4][6] These guidelines recommend a three-step mitigation strategy:

• Risk Assessment: Manufacturers are required to perform a risk assessment to evaluate the potential for nitrosamine impurities in their products.[2][3]

• Confirmatory Testing: If a risk is identified, confirmatory testing should be conducted using sensitive and validated analytical methods.[2][3]

• Corrective and Preventive Actions (CAPA): If nitrosamines are detected above the acceptable intake (AI) limit, manufacturers must implement changes to their process to reduce the impurity to an acceptable level.

The FDA provides recommended AI limits for numerous nitrosamines and has established a limit of 26.5 ng/day when a specific limit cannot be determined.[3]

Troubleshooting and Experimental Protocols

Q4: How can I perform a risk assessment for the potential formation of N-nitroso-deucravacitinib in my experimental setup?

A4: A risk assessment should systematically evaluate the potential for nitrosamine formation. The following workflow can be adapted:

Caption: Risk assessment workflow for N-nitroso-deucravacitinib.

Experimental Protocol: Risk Assessment

• Process Mapping: Detail every step of the deucravacitinib synthesis, including all raw materials, intermediates, solvents, and catalysts used.

• Identify Potential Amine Sources: Identify any secondary or tertiary amines present in the process. For deucravacitinib, the drug substance itself is a secondary amine.

• Identify Potential Nitrosating Agent Sources: Scrutinize all raw materials, including water and solvents, for the presence of nitrites or other potential nitrosating agents.[7]

• Evaluate Process Conditions: Assess if any process steps involve conditions known to favor nitrosamine formation (e.g., acidic pH, elevated temperatures).[7]

Q5: What analytical methods are recommended for the detection of nitrosamine impurities?

A5: Highly sensitive and specific analytical methods are required for the detection of trace levels of nitrosamines. While a specific method for N-nitroso-deucravacitinib is not established due to the unavailability of a reference standard, general methods for nitrosamine analysis include:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is a widely used technique due to its high sensitivity and selectivity.[8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS/MS): Suitable for volatile nitrosamines.[8]

• High-Resolution Mass Spectrometry (HRMS): Provides high mass accuracy for confident identification.[8]

A significant challenge for the analysis of N-nitroso-deucravacitinib is the lack of a reference standard, which is generally required for method development and validation.[5]

Data Presentation

Table 1: Regulatory Acceptable Intake (AI) Limits for Common Nitrosamines

Nitrosamine Impurity	Abbreviation	FDA Recommended AI Limit (ng/day)
N-nitrosodimethylamine	NDMA	96
N-nitrosodiethylamine	NDEA	26.5
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96
N-nitrosodiisopropylamine	NDIPA	26.5
N-nitrosodibutylamine	NDBA	26.5
General limit for unknown nitrosamines	-	26.5[3]

This table provides examples of established AI limits for common nitrosamines and is not exhaustive. The AI for a specific NDSRI like N-nitroso-deucravacitinib would need to be determined based on its specific toxicological data, which is not available as the compound has not been successfully synthesized.

Visualizations

Deucravacitinib Synthesis Pathway

The synthesis of deucravacitinib involves several key steps, including the formation of the triazole ring and coupling reactions. The commercial process has been optimized for efficiency and scalability.[10]

Caption: Simplified overview of the deucravacitinib synthesis pathway.

Hypothetical N-Nitrosation of Deucravacitinib

The formation of N-nitroso-deucravacitinib would involve the reaction of the secondary amine in deucravacitinib with a nitrosating agent. As discussed, this reaction is chemically unfavorable.

References

• 1. fda.gov [fda.gov]
• 2. npra.gov.my [npra.gov.my]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 5. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Nitrosamine impurities in medications: Overview - Canada.ca [canada.ca]
• 7. Item - Potential for the Formation of N‑Nitrosamines during the Manufacture of Active Pharmaceutical Ingredients: An Assessment of the Risk Posed by Trace Nitrite in Water - American Chemical Society - Figshare [acs.figshare.com]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benthamscience.com [benthamscience.com]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation for N-nitroso-deucravacitinib Detection

Introduction

Deucravacitinib (B606291) is a selective tyrosine kinase 2 (TYK2) inhibitor used in the treatment of moderate-to-severe plaque psoriasis.[1] As with all pharmaceutical products, a thorough risk assessment for the presence of nitrosamine (B1359907) impurities is a regulatory requirement.[2][3][4][5] N-nitroso-deucravacitinib is a potential nitrosamine drug substance-related impurity (NDSRI) that requires careful monitoring. However, a significant challenge in the analysis of N-nitroso-deucravacitinib is the reported difficulty in its synthesis, which is a prerequisite for obtaining a reference standard for method validation.[6] Some experts suggest that due to the steric hindrance and electronic properties of the deucravacitinib molecule, the formation of its N-nitroso derivative is chemically unlikely.[6]

Despite these challenges, several chemical suppliers list N-nitroso-deucravacitinib and its isotopically labeled analogues as available for research and analytical purposes.[1][7][8][9][10] This guide provides a hypothetical comparison of potential analytical methods for the validation of N-nitroso-deucravacitinib analysis as per ICH Q2(R1) guidelines, assuming a reference standard is obtainable.[11][12][13] The focus is on two highly sensitive and specific techniques: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Tandem Mass Spectrometry (GC-MS).

This document is intended for researchers, scientists, and drug development professionals to provide a framework for the development and validation of analytical methods for the detection and quantification of potential nitrosamine impurities in deucravacitinib.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical technique is critical for the accurate and reliable quantification of trace-level nitrosamine impurities. Below is a comparison of LC-MS/MS and GC-MS for the analysis of N-nitroso-deucravacitinib.

Table 1: Comparison of LC-MS/MS and GC-MS for N-nitroso-deucravacitinib Analysis

Parameter	LC-MS/MS	GC-MS	Rationale
Applicability	High	Moderate	LC-MS/MS is suitable for a wide range of compounds, including those that are non-volatile or thermally labile. GC-MS requires the analyte to be volatile and thermally stable, which may be a limitation for a complex molecule like N-nitroso-deucravacitinib.
Specificity	Very High	High	Both techniques offer high specificity through mass filtering, but LC-MS/MS with Multiple Reaction Monitoring (MRM) provides exceptional selectivity.
Sensitivity (LOD/LOQ)	Excellent (sub-ppb levels)	Good (ppb levels)	LC-MS/MS generally offers lower detection and quantitation limits, which is crucial for controlling potent genotoxic impurities.
Sample Throughput	High	Moderate	Modern UHPLC systems allow for rapid analysis times. GC-MS run times can be longer.
Matrix Effects	Potential for ion suppression or enhancement	Less prone to matrix effects	Co-eluting compounds from the sample matrix can interfere with the ionization process in LC-MS/MS, requiring careful method development.

Quantitative Data Summary for Method Validation (Hypothetical)

The following tables present hypothetical validation data for an LC-MS/MS method for the quantification of N-nitroso-deucravacitinib, following the ICH Q2(R1) guideline.[11][12][13][14]

Table 2: Linearity and Range

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9995	≥ 0.999
Range	0.5 ng/mL - 20 ng/mL	To cover the expected concentration range, from LOQ to 120% of the specification limit.
Y-intercept	Close to zero	Should not be significantly different from zero.

Table 3: Accuracy

Spiked Concentration	Mean Recovery (%)	% RSD	Acceptance Criteria
LOQ (0.5 ng/mL)	98.5%	2.1%	80.0% - 120.0%
100% of Specification (10 ng/mL)	101.2%	1.5%	90.0% - 110.0%
120% of Specification (12 ng/mL)	99.8%	1.8%	90.0% - 110.0%

Table 4: Precision

Parameter	Level	% RSD	Acceptance Criteria
Repeatability (n=6)	100% of Specification	1.9%	≤ 5.0%
Intermediate Precision (n=6)	100% of Specification	2.5%	≤ 10.0%

Table 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Result	Method
LOD	0.15 ng/mL	Signal-to-Noise ratio of 3:1
LOQ	0.5 ng/mL	Signal-to-Noise ratio of 10:1

Experimental Protocols

LC-MS/MS Method for N-nitroso-deucravacitinib

• Sample Preparation:

  • Weigh and transfer 100 mg of deucravacitinib drug substance or powdered tablets into a 10 mL volumetric flask.

  • Add 8 mL of diluent (50:50 Methanol:Water) and sonicate for 15 minutes.

  • Make up the volume to 10 mL with the diluent and mix well.

  • Centrifuge the solution at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: 10% B to 90% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: Hypothetical transitions would be determined using a standard of N-nitroso-deucravacitinib. For example, Q1 (parent ion mass) -> Q3 (fragment ion mass).

  • Source Temperature: 500 °C

  • IonSpray Voltage: 5500 V

GC-MS Method for N-nitroso-deucravacitinib (Alternative Method)

• Sample Preparation:

  • Perform a liquid-liquid extraction of the sample with dichloromethane.

  • Concentrate the organic layer under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., hexane) for GC injection.

• Chromatographic Conditions:

  • Column: Capillary column suitable for semi-volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

  • Carrier Gas: Helium

  • Inlet Temperature: 250 °C

  • Oven Program: Start at 80 °C, ramp to 280 °C at 10 °C/min, hold for 5 minutes.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Ion Source Temperature: 230 °C

  • Scan Mode: Selected Ion Monitoring (SIM) or MRM if available.

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of N-nitroso-deucravacitinib.

Caption: Logical relationship of ICH Q2(R1) validation parameters.

Caption: Simplified signaling pathway of Deucravacitinib's mechanism of action.

Conclusion

While the synthesis and availability of an N-nitroso-deucravacitinib reference standard present a significant hurdle, this guide provides a framework for the validation of a suitable analytical method as per ICH Q2(R1) guidelines. Based on the hypothetical data and known capabilities of modern analytical instrumentation, an LC-MS/MS method would be the recommended approach due to its superior sensitivity, specificity, and applicability to complex pharmaceutical matrices. The presented protocols and validation parameters offer a starting point for laboratories to develop and validate a robust method for the control of this potential impurity, ensuring the safety and quality of deucravacitinib-containing drug products. Should the synthesis of N-nitroso-deucravacitinib prove to be consistently unfeasible, a thorough scientific justification, as suggested by regulatory bodies, would be necessary.[6]

References

• 1. synchemia.com [synchemia.com]
• 2. fda.gov [fda.gov]
• 3. gmp-compliance.org [gmp-compliance.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 6. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Deucravacitinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 8. veeprho.com [veeprho.com]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. database.ich.org [database.ich.org]
• 12. fda.gov [fda.gov]
• 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 14. Q2(R1) Validation of Analytical Procedures [ouci.dntb.gov.ua]

A Framework for Inter-Laboratory Comparison of N-nitroso-deucravacitinib Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of analytical methods for the detection and quantification of N-nitroso-deucravacitinib. Given the classification of nitrosamines as probable human carcinogens, ensuring the accuracy and reproducibility of analytical methods across different laboratories is of paramount importance for patient safety and regulatory compliance.[1][2] This document outlines the current regulatory landscape, addresses the unique analytical challenges associated with N-nitroso-deucravacitinib, proposes potential analytical methodologies, and provides a template for a collaborative study.

Regulatory Context and the Importance of Nitrosamine (B1359907) Analysis

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in pharmaceutical products.[2][3][4] Manufacturers are required to perform risk assessments to evaluate the potential for nitrosamine formation in their products and, where a risk is identified, conduct confirmatory testing using validated analytical methods.[4] The acceptable intake (AI) limits for many nitrosamines are set at very low levels (e.g., in the nanogram per day range), necessitating highly sensitive and specific analytical techniques.[4][5]

Analytical Challenges: The Reference Standard Dilemma

A significant hurdle in the analysis of N-nitroso-deucravacitinib is the difficulty in synthesizing and obtaining a certified reference standard.[6] The chemical structure of deucravacitinib (B606291) may render the formation of its N-nitroso derivative chemically unlikely due to factors like steric hindrance and the electronic properties of the precursor amine.[6] Discussions within the scientific community highlight that if extensive efforts to synthesize the nitrosamine impurity fail, it may indicate a low risk of its formation.[6] However, for the purpose of method development and validation, the availability of a reference standard is crucial. Several vendors list N-nitroso-deucravacitinib impurities and reference materials, though their structural confirmation and certification status should be carefully evaluated by any laboratory intending to use them.[7][8][9][10]

Proposed Analytical Methodologies for N-nitroso-deucravacitinib

Based on established methods for other nitrosamines and the parent compound, deucravacitinib, the following techniques are proposed for the separation and quantification of N-nitroso-deucravacitinib.

3.1. High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

HPLC coupled with a mass spectrometer (single quadrupole, triple quadrupole, or high-resolution mass spectrometry) is the most widely accepted and sensitive method for nitrosamine analysis.

• Rationale: This method offers high specificity and sensitivity, which is essential for detecting trace levels of nitrosamine impurities in a complex drug matrix.

• Instrumentation:

  • HPLC or UHPLC system

  • Triple Quadrupole Mass Spectrometer (MS/MS) or High-Resolution Mass Spectrometer (HRMS)

• Hypothetical Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A time-programmed gradient from a high aqueous composition to a high organic composition to ensure separation from the active pharmaceutical ingredient (API) and other impurities.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 - 10 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM) for MS/MS or full scan with high resolution for HRMS. Specific precursor-to-product ion transitions for N-nitroso-deucravacitinib would need to be determined using a reference standard.

3.2. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While less sensitive than HPLC-MS, HPLC with a UV detector, such as a diode-array detector (DAD), can be a viable screening method, particularly if the nitrosamine has a distinct chromophore. Analytical methods for deucravacitinib using HPLC-DAD have been established and could be adapted.[11]

• Rationale: More accessible instrumentation compared to HPLC-MS. May be suitable for process monitoring where higher concentrations of the impurity might be encountered.

• Instrumentation:

  • HPLC system with a DAD or UV detector.

• Hypothetical Chromatographic Conditions: Similar to those for HPLC-MS, but may require optimization to achieve baseline separation from interfering substances. The detection wavelength would need to be selected based on the UV spectrum of N-nitroso-deucravacitinib.

Framework for an Inter-Laboratory Comparison Study

An inter-laboratory study is crucial to establish the robustness and reproducibility of an analytical method. The following framework, adapted from general guidelines for such studies, is proposed.[12]

4.1. Study Objective

To assess the precision, accuracy, and reproducibility of a selected analytical method (e.g., HPLC-MS/MS) for the quantification of N-nitroso-deucravacitinib across multiple laboratories.

4.2. Study Design

• Participating Laboratories: A minimum of three laboratories with experience in trace-level analysis.

• Study Coordinator: One laboratory designated to prepare and distribute samples and collate results.

• Test Samples:

  • Blank matrix (placebo).

  • Drug product (deucravacitinib tablets) spiked with N-nitroso-deucravacitinib at three concentration levels (e.g., corresponding to 30%, 100%, and 150% of the proposed specification limit).

  • A single batch of drug product suspected to contain the impurity (if available).

• Analytical Method: A detailed, standardized analytical protocol will be provided to all participating laboratories.

4.3. Data to be Reported by Each Laboratory

• Raw data, including chromatograms and integration results.

• Calculated concentrations for each sample.

• Method validation data, including linearity, accuracy, precision (repeatability), limit of detection (LOD), and limit of quantification (LOQ).

• System suitability test results.

4.4. Data Presentation

The collected data should be summarized in clear, comparative tables.

Table 1: Hypothetical Inter-Laboratory Comparison of Method Performance Parameters

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Linearity (r²)	> 0.995	> 0.995	> 0.995	≥ 0.995
LOD (ng/mL)	Report Value	Report Value	Report Value	Report Only
LOQ (ng/mL)	Report Value	Report Value	Report Value	≤ Specification Limit
Accuracy (% Recovery)	95-105%	93-107%	96-104%	80-120%
Precision (RSD%)	< 5%	< 6%	< 5%	≤ 15%

Table 2: Hypothetical Inter-Laboratory Quantification Results for Spiked Samples

Sample ID	Spiked Conc. (ppm)	Lab 1 Result (ppm)	Lab 2 Result (ppm)	Lab 3 Result (ppm)	Mean (ppm)	Inter-Lab RSD%
Low Spike	0.015	0.014	0.016	0.015	0.015	6.7%
Mid Spike	0.050	0.052	0.048	0.051	0.050	4.1%
High Spike	0.075	0.073	0.078	0.076	0.076	3.3%

Experimental Protocols

5.1. Sample Preparation Protocol

• Weigh and transfer a quantity of powdered tablets equivalent to one dosage strength into a volumetric flask.

• Add a suitable extraction solvent (e.g., a mixture of methanol (B129727) and water).

• Sonicate for 15 minutes to ensure complete dissolution of the nitrosamine.

• Dilute to volume with the extraction solvent.

• Centrifuge or filter the solution through a 0.22 µm filter to remove excipients.

• Analyze the clear filtrate by the chosen analytical method.

5.2. HPLC-MS/MS Analytical Protocol

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 10 µL.

• Gradient Program:

  Time (min)	%B
  0.0	5
  8.0	95
  9.0	95
  9.1	5

  | 12.0 | 5 |

• MS Conditions:

  • Ionization: ESI Positive

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 450 °C

  • MRM Transitions: To be determined based on the reference standard. At least two transitions should be monitored for confirmation.

Visualized Workflows

Caption: General analytical workflow for N-nitroso-deucravacitinib analysis.

Caption: Logical workflow for an inter-laboratory comparison study.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. insider.thefdagroup.com [insider.thefdagroup.com]
• 6. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. veeprho.com [veeprho.com]
• 9. Deucravacitinib Nitroso Impurity 1 | SynZeal [synzeal.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Navigating the Analytical Maze: A Comparative Guide to LC-MS Columns for N-nitroso-deucravacitinib Analysis

For Researchers, Scientists, and Drug Development Professionals

The potential presence of nitrosamine (B1359907) impurities in pharmaceutical products remains a critical concern for regulatory bodies and manufacturers alike. N-nitroso-deucravacitinib, a potential nitrosamine derivative of the TYK2 inhibitor deucravacitinib, presents a unique analytical challenge. While the formation of this specific impurity is considered chemically unlikely due to the electronic and steric hindrance of the parent molecule, robust analytical methods are essential for risk assessment and ensuring patient safety.[1] This guide provides a comparative analysis of various Liquid Chromatography-Mass Spectrometry (LC-MS) columns for the hypothetical analysis of N-nitroso-deucravacitinib, offering insights into column selection and method development based on the physicochemical properties of the analyte and established methods for similar compounds.

Understanding the Analyte: Physicochemical Properties

A successful chromatographic separation hinges on understanding the properties of the target analyte. Deucravacitinib is a relatively polar molecule with a molecular weight of 425.47 g/mol .[2] Its solubility is pH-dependent, increasing with decreasing pH.[2] The predicted molecular weight of N-nitroso-deucravacitinib is 454.46 g/mol . The addition of the nitroso group is expected to slightly increase the polarity of the molecule. This inherent polarity is a key factor in selecting an appropriate stationary phase for adequate retention and separation.

Comparative Analysis of LC-MS Columns

The selection of an appropriate LC column is paramount for developing a sensitive, specific, and robust analytical method for N-nitroso-deucravacitinib. Given its predicted polar nature, several column chemistries can be considered. The following table summarizes the potential performance of different LC-MS columns for this analysis.

Column Chemistry	Separation Mechanism	Predicted Advantages for N-nitroso-deucravacitinib	Predicted Disadvantages for N-nitroso-deucravacitinib
C18 (Octadecyl)	Reversed-phase chromatography based on hydrophobic interactions.	- Versatile and widely available.- Good starting point for method development.- Effective for a broad range of nitrosamines.	- May provide insufficient retention for the polar N-nitroso-deucravacitinib, leading to early elution and potential matrix interference.
AQ-C18 (Aqueous C18)	Modified reversed-phase with enhanced polar endcapping or surface modifications.	- Designed for better retention of polar compounds in highly aqueous mobile phases.- Likely to provide better retention and peak shape for N-nitroso-deucravacitinib compared to standard C18.	- Selectivity may still be limited for complex mixtures.
Phenyl-Hexyl	Reversed-phase with π-π interactions from the phenyl group.	- Offers alternative selectivity to C18, particularly for compounds with aromatic rings.- Can provide enhanced resolution from the parent drug, deucravacitinib.[3]	- Retention may be less predictable than C18 and highly dependent on mobile phase composition.
Biphenyl	Reversed-phase with strong π-π and dipole-dipole interactions.	- Known to provide excellent retention for polar nitrosamines like NDMA.[4] - Offers unique selectivity for aromatic and unsaturated compounds.	- May exhibit strong retention, requiring higher organic content in the mobile phase, which could impact ionization efficiency.
Pentafluorophenyl (PFP)	Reversed-phase with a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions.	- Provides orthogonal selectivity to C18 and Phenyl phases.- Particularly effective for separating positional isomers and polar analytes.[5]	- Method development can be more complex due to the multiple interaction modes.
HILIC (Hydrophilic Interaction Liquid Chromatography)	Normal-phase partitioning where a hydrophilic stationary phase is used with a high organic content mobile phase.	- Excellent retention for very polar compounds that are poorly retained in reversed-phase.- Can provide very different selectivity compared to reversed-phase methods.	- Susceptible to matrix effects.- Requires careful control of mobile phase water content for reproducibility.

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and validating analytical methods. The following are proposed starting points for method development for the analysis of N-nitroso-deucravacitinib on different column types.

Sample Preparation:

A generic sample preparation procedure would involve dissolving the drug substance or product in a suitable solvent, such as a mixture of methanol (B129727) and water, followed by filtration to remove any particulates. The concentration of the sample should be optimized to avoid detector saturation by the parent drug while ensuring adequate sensitivity for the nitrosamine impurity.

LC-MS System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS) is recommended for high sensitivity and selectivity.

Protocol 1: Reversed-Phase Analysis using AQ-C18 Column

• Column: A high-quality AQ-C18 column (e.g., 100 mm x 2.1 mm, 1.9 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS Detection: Positive Electrospray Ionization (ESI+) with Selected Reaction Monitoring (SRM).

Protocol 2: Alternative Selectivity using Phenyl-Hexyl Column

• Column: A Phenyl-Hexyl column (e.g., 150 mm x 3.0 mm, 2.6 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-1 min: 10% B

  • 1-12 min: 10-80% B

  • 12-15 min: 80% B

  • 15-15.1 min: 80-10% B

  • 15.1-20 min: 10% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 5 µL.

• MS Detection: Positive ESI+ with SRM.

Protocol 3: HILIC for Highly Polar Analytes

• Column: A HILIC column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in 95:5 Acetonitrile:Water.

• Mobile Phase B: 10 mM Ammonium Acetate in 50:50 Acetonitrile:Water.

• Gradient:

  • 0-5 min: 2% B

  • 5-10 min: 2-50% B

  • 10-12 min: 50% B

  • 12-12.1 min: 50-2% B

  • 12.1-17 min: 2% B

• Flow Rate: 0.5 mL/min.

• Column Temperature: 45 °C.

• Injection Volume: 2 µL.

• MS Detection: Positive ESI+ with SRM.

Visualizing the Workflow and Logic

To aid in understanding the experimental process and the decision-making for column selection, the following diagrams are provided.

Caption: General workflow for the LC-MS analysis of N-nitroso-deucravacitinib.

Caption: Logic diagram for selecting an appropriate LC column for N-nitroso-deucravacitinib.

Conclusion

While the presence of N-nitroso-deucravacitinib in the final drug product may be unlikely, having a well-developed and validated analytical method is a cornerstone of a robust risk mitigation strategy. This guide provides a comparative framework for selecting an appropriate LC-MS column for its analysis. Based on the predicted polar nature of N-nitroso-deucravacitinib, an aqueous C18, Phenyl-Hexyl, or Biphenyl column would be a logical starting point for method development. For very poor retention on these columns, HILIC offers a powerful alternative. The provided experimental protocols and diagrams serve as a foundation for researchers to develop and optimize a method tailored to their specific instrumentation and regulatory requirements.

References

• 1. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Deucravacitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. agilent.com [agilent.com]

comparing N-nitroso-deucravacitinib with other nitrosamine drug substance-related impurities (NDSRIs)

A Comparative Guide to N-nitroso-deucravacitinib and Other Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs)

Introduction

Nitrosamine drug substance-related impurities (NDSRIs) are a class of genotoxic impurities that can form in pharmaceutical products. Their presence, even at trace levels, is a significant concern for regulatory agencies and drug manufacturers due to the potential cancer risk associated with long-term exposure.[1][2][3][4][5][6] This guide provides a comparative overview of N-nitroso-deucravacitinib, a potential NDSRI of the tyrosine kinase 2 (TYK2) inhibitor deucravacitinib (B606291), with other known NDSRIs.

Deucravacitinib is a novel oral medication used for the treatment of moderate-to-severe plaque psoriasis.[7] The potential for the formation of its N-nitroso derivative is a critical aspect of its safety profile. However, available information suggests that the formation of N-nitroso-deucravacitinib is chemically unfavorable.[8] This guide will delve into the structural characteristics, potential for formation, analytical detection methods, and toxicological assessment of N-nitroso-deucravacitinib in comparison to other well-characterized NDSRIs.

Data Presentation: Comparison of NDSRIs

The following table summarizes key parameters for N-nitroso-deucravacitinib and provides a comparison with representative NDSRIs. Due to the limited publicly available experimental data for N-nitroso-deucravacitinib, some of its properties are inferred from its chemical structure and general knowledge of nitrosamines.

Feature	N-nitroso-deucravacitinib	N-nitrosodimethylamine (NDMA)	N-nitrosodiethylamine (NDEA)
Parent Drug	Deucravacitinib	Not applicable (common process-related impurity)	Not applicable (common process-related impurity)
Chemical Formula	C₂₀H₂₁N₉O₄[9]	C₂H₆N₂O	C₄H₁₀N₂O
Molecular Weight	454.46 g/mol [9]	74.08 g/mol	102.14 g/mol
Structure	Complex, with a sterically hindered secondary amine	Simple, small alkyl nitrosamine	Simple, small alkyl nitrosamine
Likelihood of Formation	Considered chemically unlikely due to electronic and steric factors.[8]	Known to form from various precursors under common manufacturing conditions.	Known to form from various precursors under common manufacturing conditions.
Analytical Method	LC-MS/MS (predicted)[10][11]	GC-MS, LC-MS/MS[12]	GC-MS, LC-MS/MS[12]
Acceptable Intake (AI) Limit	Not officially established; would be determined by regulatory agencies based on toxicological data if detected.[13][14]	96 ng/day[14]	26.5 ng/day[14]
Mutagenicity (Ames Test)	No public data available. In silico predictions would be the initial step.	Positive[15]	Positive[15]

Experimental Protocols

Analytical Detection of NDSRIs by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the detection and quantification of most NDSRIs due to its high sensitivity and selectivity.[10][11][12][16]

Objective: To detect and quantify NDSRIs in a drug substance or product.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).

• Electrospray ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

Typical Chromatographic Conditions:

• Column: A reversed-phase column, such as a C18 or phenyl-hexyl column, is commonly used.[11][12]

• Mobile Phase: A gradient of an aqueous solution with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile).[12]

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Column Temperature: Elevated temperatures may be used to improve peak shape for some nitrosamines.[16]

Mass Spectrometry Parameters:

• Ionization Mode: Positive ion mode is generally used.

• Scan Type: Multiple Reaction Monitoring (MRM) is employed for targeted quantification, monitoring specific precursor-to-product ion transitions for each nitrosamine.[17]

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows are optimized for maximum sensitivity for the target analytes.

Sample Preparation:

• The drug substance or a crushed tablet is accurately weighed.

• The sample is dissolved in a suitable solvent, often the mobile phase or a stronger organic solvent.

• The sample is vortexed and/or sonicated to ensure complete dissolution of the analyte.

• The solution is centrifuged and filtered to remove any undissolved excipients.

• An internal standard (e.g., a deuterated version of the nitrosamine) is added to improve quantitative accuracy.[18]

Mutagenicity Assessment using the Bacterial Reverse Mutation (Ames) Test (OECD 471)

The Ames test is a widely accepted method for assessing the mutagenic potential of chemical substances.[19][20] For nitrosamines, which often require metabolic activation to become mutagenic, the test is performed with and without a metabolic activation system (S9 fraction).

Objective: To determine the potential of a substance to induce gene mutations in bacteria.

Test System:

• Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella).

• Metabolic activation system: A fraction of liver homogenate (S9), typically from rats or hamsters, supplemented with cofactors. For nitrosamines, hamster liver S9 is often more effective.[19][20]

Procedure:

• Dose Range Finding: A preliminary test is conducted to determine the toxicity of the test substance to the bacterial strains.

• Main Experiment:

  • The test substance is incubated with the bacterial tester strains in the presence and absence of the S9 mix.

  • The pre-incubation method is often preferred for nitrosamines, where the test substance, bacteria, and S9 mix are incubated together before being plated on the agar (B569324).[15]

  • The mixture is then plated on a minimal agar medium that lacks the essential amino acid.

• Incubation: The plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have mutated back to being able to synthesize the essential amino acid) is counted.

• Evaluation: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

Mandatory Visualization

Signaling Pathway: Nitrosamine-Induced DNA Damage

Nitrosamines are pro-carcinogens that require metabolic activation, primarily by cytochrome P450 enzymes in the liver, to exert their genotoxic effects.[21] This activation leads to the formation of highly reactive electrophilic species that can alkylate DNA, forming DNA adducts.[22][23][24][25] These adducts, if not repaired, can lead to mutations and an increased risk of cancer.

Caption: Metabolic activation of nitrosamines and subsequent DNA damage pathway.

Experimental Workflow: NDSRI Analysis by LC-MS/MS

The workflow for analyzing NDSRIs in a pharmaceutical product involves several key steps, from sample preparation to data analysis.

Caption: A typical experimental workflow for the analysis of NDSRIs.

Conclusion

The comparison of N-nitroso-deucravacitinib with other well-known NDSRIs highlights a crucial aspect of nitrosamine risk assessment: the likelihood of formation. While many small, simple nitrosamines like NDMA and NDEA are known to form under a variety of conditions, the formation of more complex NDSRIs is highly dependent on the structure of the parent drug molecule.

For N-nitroso-deucravacitinib, the scientific consensus suggests that its formation is chemically improbable due to the electronic and steric properties of the deucravacitinib molecule.[8] This is a significant point of differentiation from many other NDSRIs that have been detected in pharmaceutical products.

Should the need for testing arise, the established analytical methodologies, such as LC-MS/MS, and toxicological assessments, like the Ames test, provide a robust framework for the detection and risk characterization of any potential NDSRI. The detailed protocols and pathways described in this guide offer a comprehensive overview for researchers, scientists, and drug development professionals working to ensure the safety and quality of pharmaceutical products. The ongoing vigilance and evolving regulatory landscape necessitate a thorough understanding of the potential risks associated with NDSRIs and the advanced analytical techniques required for their control.[2][4][5][6][14][26]

References

• 1. toxys.com [toxys.com]
• 2. FDA sets acceptable intake limits for nitrosamines in drugs | RAPS [raps.org]
• 3. fda.gov [fda.gov]
• 4. Part two: Industry examining FDA guidance on nitrosamines | Quality Matters | U.S. Pharmacopeia Blog [qualitymatters.usp.org]
• 5. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]
• 6. Federal Register :: Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability [federalregister.gov]
• 7. synchemia.com [synchemia.com]
• 8. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. GSRS [precision.fda.gov]
• 10. Review on LC-MS/MS Methodologies for Analysis of N-Nitrosamine Drug-Substance-Related Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. fda.gov [fda.gov]
• 14. propharmagroup.com [propharmagroup.com]
• 15. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. LC-MS: Practical method for analyzing NDSRIs with single quadrupole - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 17. researchgate.net [researchgate.net]
• 18. veeprho.com [veeprho.com]
• 19. scantox.com [scantox.com]
• 20. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 21. hesiglobal.org [hesiglobal.org]
• 22. [PDF] Metabolism and DNA Adduct Formation of Tobacco-Specific N-Nitrosamines | Semantic Scholar [semanticscholar.org]
• 23. DNA adduct formation from tobacco-specific N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. researchgate.net [researchgate.net]
• 26. FDA Releases New Acceptable Intake Levels for Nitrosamine Drug Substance-Related Impurities | Exponent [exponent.com]

Navigating the Analytical Maze: A Comparative Guide to the Validation of a Limit Test for N-Nitroso-Deucravacitinib

For Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine (B1359907) impurities as a significant concern in pharmaceutical safety has necessitated the development of highly sensitive and robust analytical methods for their detection and quantification. N-nitroso-deucravacitinib, a potential nitrosamine drug substance-related impurity (NDSRI) of deucravacitinib (B606291), a tyrosine kinase 2 (TYK2) inhibitor, requires a validated limit test to ensure patient safety.[1][2] This guide provides a comprehensive comparison of analytical methodologies for the validation of a limit test for N-nitroso-deucravacitinib, complete with detailed experimental protocols, comparative data, and workflow visualizations.

Recent regulatory guidance from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) underscores the responsibility of manufacturers to conduct risk assessments and implement validated analytical procedures to control nitrosamine impurities.[3][4][5] These impurities are classified as probable or possible human carcinogens, making their control to acceptable intake (AI) limits a critical aspect of drug manufacturing and quality control.[4][5][6]

Interestingly, the formation of N-nitroso-deucravacitinib is considered chemically unlikely due to the electronic and steric hindrance around the potential nitrosation site.[7] Reports indicate significant challenges in synthesizing the reference standard for N-nitroso-deucravacitinib.[7] In such cases, a thorough justification based on scientific principles, including failed synthesis attempts, may be presented to regulatory authorities.[7] However, for the purpose of this guide and to address potential regulatory expectations, we will proceed with a hypothetical validation of a limit test.

Comparative Analysis of Analytical Methodologies

The primary analytical challenge in detecting N-nitroso-deucravacitinib is achieving the required sensitivity and selectivity to meet stringent regulatory limits, typically in the parts-per-billion (ppb) range. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the industry-standard and most suitable technique for this purpose.[8][9]

Analytical Method	Principle	Advantages	Disadvantages
LC-MS/MS (Method A)	Chromatographic separation followed by mass spectrometric detection.	High sensitivity and selectivity. Suitable for a wide range of nitrosamines.	High initial instrument cost. Requires skilled operators.
Alternative LC-MS/MS (Method B)	Similar to Method A but with a modified sample extraction protocol (e.g., Solid-Phase Extraction).	May offer improved sample clean-up and reduced matrix effects.	Can be more time-consuming and costly per sample.
GC-MS	Gas chromatographic separation followed by mass spectrometric detection.	Excellent for volatile nitrosamines.	Not suitable for non-volatile or thermally labile compounds like N-nitroso-deucravacitinib.

Experimental Protocols

Below are detailed, hypothetical experimental protocols for the validation of a limit test for N-nitroso-deucravacitinib using two different LC-MS/MS approaches.

Method A: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Direct Injection

1. Instrumentation:

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• MS System: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.

2. Reagents and Materials:

• N-nitroso-deucravacitinib reference standard (hypothetical).

• Deucravacitinib drug substance.

• Acetonitrile (B52724) (LC-MS grade).

• Methanol (B129727) (LC-MS grade).

• Formic acid (LC-MS grade).

• Water (LC-MS grade).

3. Chromatographic Conditions:

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

4. Mass Spectrometric Conditions:

• Ionization Mode: Positive ESI.

• MRM Transitions (Hypothetical):

  • N-nitroso-deucravacitinib: Q1: 454.2 m/z -> Q3: [Product Ion 1], [Product Ion 2]

  • Deucravacitinib: Q1: 423.2 m/z -> Q3: [Product Ion]

• Source Parameters: Optimized for maximum signal intensity.

5. Standard and Sample Preparation:

• Standard Stock Solution: 100 µg/mL of N-nitroso-deucravacitinib in methanol.

• Working Standard Solutions: Serial dilutions from the stock solution to prepare calibration standards ranging from 0.1 ng/mL to 10 ng/mL.

• Sample Preparation: Dissolve a known amount of deucravacitinib drug substance in a suitable solvent (e.g., 50:50 water:acetonitrile) to a final concentration of 1 mg/mL.

Method B: Alternative LC-MS/MS with Solid-Phase Extraction (SPE)

This method utilizes the same instrumentation and chromatographic/mass spectrometric conditions as Method A but incorporates an SPE step for sample cleanup.

1. Sample Preparation with SPE:

• SPE Cartridge: A suitable sorbent for nitrosamine retention.

• Conditioning: Condition the SPE cartridge with methanol followed by water.

• Loading: Load the dissolved deucravacitinib sample onto the cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components.

• Elution: Elute the N-nitroso-deucravacitinib with a strong solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Validation Data Summary

The following tables present hypothetical validation data for the two LC-MS/MS methods, based on International Council for Harmonisation (ICH) Q2(R1) guidelines.

Table 1: System Suitability

Parameter	Acceptance Criteria	Method A Result	Method B Result
Tailing Factor	≤ 2.0	1.2	1.1
Theoretical Plates	≥ 2000	8500	9200
RSD of Peak Area (n=6)	≤ 15.0%	3.5%	2.8%

Table 2: Specificity and Selectivity

Parameter	Acceptance Criteria	Method A Result	Method B Result
Interference from Blank	No significant peaks at the retention time of the analyte.	Pass	Pass
Interference from Deucravacitinib	No co-eluting peaks.	Pass	Pass

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Method A	Method B
LOD (ng/mL)	0.1	0.05
LOQ (ng/mL)	0.3	0.15

Table 4: Linearity

Parameter	Acceptance Criteria	Method A Result	Method B Result
Range (ng/mL)	0.3 - 10	0.3 - 10	0.15 - 10
Correlation Coefficient (r²)	≥ 0.99	0.998	0.999

Table 5: Accuracy (% Recovery)

Spiked Level	Acceptance Criteria	Method A Result	Method B Result
LOQ	80 - 120%	95.2%	98.5%
100%	80 - 120%	98.7%	101.2%
150%	80 - 120%	102.1%	103.4%

Table 6: Precision (% RSD)

Parameter	Acceptance Criteria	Method A Result	Method B Result
Repeatability (n=6)	≤ 15.0%	4.2%	3.1%
Intermediate Precision (n=6)	≤ 20.0%	5.8%	4.5%

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the validation of the limit test.

Caption: Comparative workflow for validation of analytical methods.

Signaling Pathway of Deucravacitinib

To provide context for the therapeutic action of deucravacitinib, the following diagram illustrates its mechanism of action as a TYK2 inhibitor, which is relevant to understanding the importance of ensuring the drug's purity.

Caption: Deucravacitinib's inhibition of the TYK2 signaling pathway.

Conclusion

The validation of a limit test for N-nitroso-deucravacitinib is a critical step in ensuring the safety and quality of deucravacitinib. While the direct injection LC-MS/MS method (Method A) offers a straightforward and robust approach, the incorporation of an SPE step (Method B) can provide enhanced sensitivity and reduced matrix effects, albeit with increased complexity. The choice of method will depend on the specific requirements of the analysis, including the required limit of quantification and the complexity of the sample matrix. In cases where the synthesis of the N-nitroso impurity is not feasible, a strong scientific justification for its absence is a viable regulatory strategy. This guide provides a framework for researchers and drug development professionals to design and validate appropriate analytical methodologies for the control of this potential impurity.

References

• 1. Deucravacitinib - Wikipedia [en.wikipedia.org]
• 2. Deucravacitinib | C20H22N8O3 | CID 134821691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 5. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. gmp-compliance.org [gmp-compliance.org]
• 7. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Challenge: A Guide to Method Transfer for N-nitroso-deucravacitinib Analysis

A critical challenge in the pharmaceutical industry is ensuring the safety of drug products by controlling mutagenic impurities like nitrosamines. The analysis of these impurities requires robust and reliable analytical methods. When transferring these methods between laboratories, a comprehensive comparison is essential to guarantee consistent and accurate results. This guide provides a framework for the method transfer of N-nitroso-deucravacitinib analysis, addressing the significant hurdle of the unavailability of a reference standard and offering a comparative look at suitable analytical techniques.

The N-nitroso-deucravacitinib Conundrum: When the Analyte is Elusive

The formation of N-nitroso-deucravacitinib, a potential nitrosamine (B1359907) impurity in the drug substance deucravacitinib (B606291), is considered chemically unlikely due to the electronic and steric hindrance around the potential nitrosation sites.[1] Attempts to synthesize this impurity to serve as a reference standard for analytical testing have been unsuccessful.[1] This lack of a reference standard presents a unique challenge for analytical method development, validation, and transfer.

According to regulatory guidelines from bodies like the EMA, if extensive efforts to synthesize a nitrosamine impurity are unsuccessful, it may indicate that the impurity does not form under relevant conditions.[1] In such cases, a thorough scientific justification for the absence of confirmatory testing may be acceptable. This justification should be supported by literature, data on the parent amine's reactivity, and experimental evidence of the failed synthesis attempts.[1]

A Framework for Method Transfer in the Absence of a Reference Standard

Given the unavailability of an N-nitroso-deucravacitinib standard, a direct method transfer focused on this specific analyte is not feasible. Instead, the focus shifts to transferring a robust, sensitive, and selective analytical method capable of detecting a range of nitrosamine impurities. The method transfer process should then be verified using a suitable surrogate nitrosamine standard.

The following diagram illustrates the logical workflow for a typical analytical method transfer between two laboratories:

Caption: Workflow of an analytical method transfer process between laboratories.

Comparative Analysis of Analytical Techniques for Nitrosamine Impurities

The detection of trace-level nitrosamine impurities necessitates highly sensitive and selective analytical techniques. High-Performance Liquid Chromatography with Mass Spectrometry (LC-MS) and Gas Chromatography with Mass Spectrometry (GC-MS) are the most commonly employed methods.[2][3]

The following tables provide a comparative summary of the performance characteristics of these two techniques for the analysis of a surrogate nitrosamine impurity.

Table 1: Comparison of LC-MS/MS and GC-MS for Nitrosamine Analysis

Parameter	LC-MS/MS	GC-MS
Applicability	Volatile & non-volatile nitrosamines	Primarily volatile nitrosamines
Sensitivity	High (sub-ppb levels)	High (ppb levels)
Selectivity	High	High
Sample Throughput	Moderate	High (with headspace)
Matrix Effects	Can be significant	Generally lower
Derivatization	Not typically required	May be needed for non-volatile compounds

Table 2: Hypothetical Method Performance Data for a Surrogate Nitrosamine

Parameter	Method A: LC-MS/MS	Method B: GC-MS	Acceptance Criteria
Linearity (R²)	> 0.998	> 0.995	≥ 0.99
Accuracy (% Recovery)	95-105%	90-110%	80-120%
Precision (% RSD)	< 5%	< 10%	≤ 15%
Limit of Quantification (LOQ)	0.1 ng/mL	0.5 ng/mL	Reportable
Robustness	Passed	Passed	No significant impact on results

Experimental Protocols for Method Transfer

The following is a generalized protocol for the inter-laboratory transfer of an analytical method for nitrosamine analysis.

Objective

To successfully transfer the analytical method for the quantification of a surrogate nitrosamine impurity from the originating laboratory to the receiving laboratory.

Materials and Methods

• Instrumentation:

  • Method A: Liquid Chromatograph coupled with a Triple Quadrupole Mass Spectrometer (LC-MS/MS).

  • Method B: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Reference Standard: A certified reference standard of a suitable surrogate nitrosamine.

• Samples: Spiked and unspiked samples of the deucravacitinib drug substance.

Procedure

• Preparation of Solutions:

  • Prepare stock and working standard solutions of the surrogate nitrosamine in the originating and receiving laboratories.

  • Prepare spiked samples by adding a known amount of the surrogate nitrosamine to the deucravacitinib drug substance.

• Sample Preparation (Illustrative for LC-MS/MS):

  • Accurately weigh 100 mg of the drug substance into a centrifuge tube.

  • Add 10 mL of a suitable extraction solvent (e.g., methanol).

  • Vortex for 1 minute and sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Instrumental Analysis:

  • Analyze the standard solutions, spiked samples, and unspiked samples in both laboratories using the established method parameters.

  • Generate calibration curves and quantify the surrogate nitrosamine in the samples.

• Data Analysis and Acceptance Criteria:

  • Compare the results obtained from both laboratories.

  • The transfer is considered successful if the results from the receiving laboratory meet the pre-defined acceptance criteria for accuracy and precision as outlined in the method transfer protocol.

Decision Pathway in the Absence of a Reference Standard

The inability to synthesize a reference standard for N-nitroso-deucravacitinib necessitates a structured approach to risk assessment and control strategy. The following diagram outlines a decision-making process for such scenarios.

Caption: Decision-making process when a nitrosamine reference standard is unavailable.

References

• 1. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Mass Spectrometric Performance for the Analysis of N-nitroso-deucravacitinib

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitroso-deucravacitinib as a potential impurity in the synthesis of Deucravacitinib (B606291) necessitates robust analytical methods for its detection and quantification at trace levels. This guide provides a comparative assessment of different mass spectrometry platforms for the analysis of this specific N-nitrosamine drug substance-related impurity (NDSRI). Given the limited publicly available data on N-nitroso-deucravacitinib, this comparison is based on the well-established performance of these instruments for other N-nitrosamine impurities in pharmaceutical products.

Introduction to Analytical Challenges

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1] Regulatory agencies worldwide have set stringent limits for these impurities in drug substances and products, demanding highly sensitive and selective analytical methods.[1] The analysis of N-nitroso-deucravacitinib presents challenges common to nitrosamine (B1359907) analysis, including the need for low detection limits, the potential for matrix interference from the active pharmaceutical ingredient (API) and excipients, and the risk of in-situ formation during the analytical process.[2][3]

Mass spectrometry coupled with liquid chromatography (LC-MS) has become the gold standard for nitrosamine analysis due to its high sensitivity and selectivity.[4] The choice of mass spectrometer, however, can significantly impact method performance. The most commonly employed instruments are triple quadrupole (QqQ) and high-resolution mass spectrometers (HRMS), such as Orbitrap and Time-of-Flight (TOF) analyzers.[1][5]

Comparative Performance of Mass Spectrometers

The selection of a mass spectrometer for the analysis of N-nitroso-deucravacitinib will depend on the specific requirements of the analysis, such as the need for targeted quantification with maximum sensitivity versus the flexibility of untargeted screening and retrospective data analysis.

Mass Spectrometer Type	Principle of Operation	Primary Strengths for Nitrosamine Analysis	Potential Limitations
Triple Quadrupole (QqQ)	Tandem mass spectrometry (MS/MS) using Selected Reaction Monitoring (SRM) for targeted quantification. Involves selection of a precursor ion, fragmentation in a collision cell, and detection of a specific product ion.[6][7]	High Sensitivity and Selectivity: Generally offers the lowest limits of detection (LOD) and quantitation (LOQ) for targeted analysis.[3][8] Robustness and High Throughput: Well-suited for routine quality control (QC) environments with large sample batches.[4]	Targeted Analysis Only: Cannot detect unexpected impurities.[6] Method Development: Requires optimization of SRM transitions for each analyte.
Orbitrap (HRMS)	Ions are trapped in an electrostatic field and their frequency of oscillation is measured and converted to a mass-to-charge ratio, providing high-resolution and accurate mass data.[6]	High Resolution and Mass Accuracy: Enables confident identification of analytes and differentiation from isobaric interferences.[4][5] Retrospective Analysis: Full-scan data acquisition allows for the re-interrogation of data for newly identified impurities.[6] Untargeted Screening: Capable of identifying unknown impurities.	Sensitivity: While highly sensitive, may not always match the ultimate sensitivity of the latest triple quadrupole instruments for all applications.[8] Cost and Complexity: Can be more expensive and require more specialized expertise to operate.
Time-of-Flight (TOF) (HRMS)	Ions are accelerated by an electric field and their time of flight to a detector is measured, which is proportional to their mass-to-charge ratio.[5]	High Resolution and Mass Accuracy: Similar to Orbitrap, provides excellent selectivity.[5] Fast Acquisition Speed: Suitable for coupling with fast chromatography techniques.	Dynamic Range: May have a more limited dynamic range compared to other analyzers. Sensitivity for Trace Analysis: May not be the first choice for achieving the absolute lowest detection limits compared to modern QqQ instruments.[8]

Quantitative Performance Data for Nitrosamine Analysis

The following table summarizes typical performance characteristics observed for the analysis of various N-nitrosamines in pharmaceutical matrices using different mass spectrometers. While specific values for N-nitroso-deucravacitinib are not available, this data provides a reasonable expectation of performance.

Parameter	Triple Quadrupole (LC-MS/MS)	Orbitrap (LC-HRMS)	Time-of-Flight (LC-HRMS)
Limit of Quantitation (LOQ)	0.01 - 1.0 ng/mL	0.05 - 5.0 ng/mL	0.1 - 10 ng/mL
Linearity (R²)	> 0.99	> 0.99	> 0.99
Precision (%RSD)	< 15%	< 15%	< 20%
Accuracy (% Recovery)	80 - 120%	80 - 120%	70 - 130%

Note: The actual performance will depend on the specific instrument model, method optimization, and the complexity of the sample matrix.

Experimental Protocols

A robust and reliable analytical method for N-nitroso-deucravacitinib requires careful optimization of sample preparation, liquid chromatography, and mass spectrometry parameters.

The goal of sample preparation is to extract N-nitroso-deucravacitinib from the drug substance or product matrix while minimizing interferences.

• Dissolution: Dissolve an accurately weighed amount of the deucravacitinib drug substance or ground tablets in a suitable solvent. A common starting point is a mixture of water and an organic solvent like methanol (B129727) or acetonitrile.

• Extraction: For drug products, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove excipients.[9]

• Filtration: Filter the final sample solution through a 0.22 µm filter to remove particulates before injection.

• Internal Standard: The use of a stable isotope-labeled internal standard (e.g., N-nitroso-deucravacitinib-d3) is highly recommended to compensate for matrix effects and variations in instrument response.[10]

Chromatographic separation is crucial to resolve N-nitroso-deucravacitinib from the API and other potential impurities.

• Column: A reversed-phase C18 column is a common choice for nitrosamine analysis.[11]

• Mobile Phase A: 0.1% Formic acid in water.[5]

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.[5]

• Gradient: A gradient elution is typically used to achieve optimal separation.

• Flow Rate: 0.3 - 0.5 mL/min.[5]

• Column Temperature: 30 - 40 °C.[5]

• Injection Volume: 5 - 10 µL.

The following are general starting parameters for different mass spectrometers.

Triple Quadrupole (QqQ) - ESI+

• Scan Type: Selected Reaction Monitoring (SRM)

• Precursor Ion: [M+H]⁺ of N-nitroso-deucravacitinib

• Product Ion(s): To be determined by infusion of a reference standard.

• Collision Energy: Optimized for the specific precursor-to-product ion transition.

• Ion Source Parameters: Optimized for maximum signal intensity.

Orbitrap (HRMS) - ESI+

• Scan Type: Full MS / dd-MS2 (data-dependent MS2) or Targeted SIM (t-SIM)

• Resolution: > 60,000

• Mass Accuracy: < 5 ppm

• AGC Target: Optimized for the specific instrument.

• Maximum IT: Optimized for the specific instrument.

Time-of-Flight (TOF) (HRMS) - ESI+

• Scan Type: Full Scan

• Resolution: > 40,000

• Mass Accuracy: < 5 ppm

• Acquisition Rate: Dependent on the chromatographic peak width.

Workflow and Signaling Pathway Diagrams

Caption: General workflow for the analysis of N-nitroso-deucravacitinib by LC-MS.

Caption: Conceptual diagram of different mass analyzer technologies.

Conclusion and Recommendations

The choice of mass spectrometer for the analysis of N-nitroso-deucravacitinib is a critical decision that will influence the sensitivity, selectivity, and overall robustness of the analytical method.

• For routine quality control and release testing where the highest sensitivity for a known impurity is paramount, a triple quadrupole mass spectrometer is often the preferred choice due to its excellent performance in targeted SRM mode.[3]

• For method development, impurity profiling, and research applications where the identification of unknown impurities and retrospective data analysis are important, a high-resolution mass spectrometer such as an Orbitrap or a TOF is highly advantageous.[4][6] The high mass accuracy of these instruments provides an extra dimension of confidence in the identification of N-nitroso-deucravacitinib, especially in complex matrices.[5]

Ultimately, the selection should be based on a risk assessment that considers the regulatory requirements, the stage of drug development, and the specific analytical challenges associated with the deucravacitinib drug substance and product. It is also important to note that the synthesis of the N-nitroso-deucravacitinib reference standard may be challenging, which is a critical first step for method development and validation.[12] Collaboration with a laboratory experienced in nitrosamine analysis is recommended to ensure the development of a scientifically sound and regulatory-compliant method.

References

• 1. biopharmaspec.com [biopharmaspec.com]
• 2. pmda.go.jp [pmda.go.jp]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. Which Way to Go? Navigating the Choices for Nitrosamine Analysis - AnalyteGuru [thermofisher.com]
• 5. fda.gov [fda.gov]
• 6. Purchasing the Right Mass Spectrometer: Triple Quadrupole vs. HRAM [thermofisher.com]
• 7. mdpi.com [mdpi.com]
• 8. Comparison of triple quadrupole and high-resolution TOF-MS for quantification of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. preprints.org [preprints.org]
• 10. veeprho.com [veeprho.com]
• 11. researchgate.net [researchgate.net]
• 12. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

comparison of N-nitroso-deucravacitinib acceptable intake (AI) limits with other nitrosamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the acceptable intake (AI) limit for N-nitroso-deucravacitinib, a nitrosamine (B1359907) impurity, in the context of other nitrosamines. The information is based on guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA).

Understanding Acceptable Intake (AI) Limits for Nitrosamines

Regulatory agencies have established AI limits for nitrosamine impurities in pharmaceutical products to mitigate the potential carcinogenic risk to patients. These limits are determined based on a conservative assumption of a lifetime exposure, aiming for a negligible risk of cancer (typically a 1 in 100,000 increased risk). The primary methods for establishing these limits include:

• Carcinogenic Potency Categorization Approach (CPCA): A framework that uses the structural features of a nitrosamine to predict its carcinogenic potency and assign it to a specific category with a corresponding AI limit.

• Compound-Specific Data: Utilizes data from carcinogenicity studies (e.g., rodent bioassays) to calculate a substance-specific AI. The dose that causes tumors in 50% of the test animals (TD50) is a key parameter in this assessment.

• Read-Across Analysis: In the absence of data for a specific nitrosamine, data from a structurally similar and well-characterized nitrosamine can be used to infer its potential toxicity and establish an AI limit.

N-Nitroso-Deucravacitinib AI Limit and Comparison

While N-nitroso-deucravacitinib is recognized by the FDA as a potential nitrosamine impurity and is included in their listings, the specific acceptable intake (AI) limit has not been explicitly detailed in the publicly available documents reviewed. However, its AI would be determined using the FDA's Carcinogenic Potency Categorization Approach (CPCA).

The CPCA assigns nitrosamines to one of five categories based on their structural features, which influence their carcinogenic potential. Each category has a corresponding AI limit.

Table 1: FDA Carcinogenic Potency Categories and Corresponding AI Limits for Nitrosamine Impurities [1][2]

Potency Category	FDA Recommended AI (ng/day)	Rationale
1	26.5	Based on the most potent, well-studied nitrosamines, such as N-nitrosodiethylamine (NDEA).[2]
2	100	Representative of potent nitrosamines like N-nitrosodimethylamine (NDMA).
3	400	For nitrosamines with lower carcinogenic potency due to certain structural features.
4	1500	Low carcinogenic potency is predicted.
5	1500	Low or no predicted carcinogenic potency.

The AI for N-nitroso-deucravacitinib would fall into one of these categories. The specific category would be determined by an expert evaluation of its molecular structure.

Table 2: Comparison of AI Limits for Various Nitrosamines

Nitrosamine	Source/Related Drug Substance	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
N-nitroso-deucravacitinib	Deucravacitinib	Not explicitly available in public documents; would be assigned based on CPCA.	CPCA
N-nitrosodimethylamine (NDMA)	Multiple	96	Compound-specific data
N-nitrosodiethylamine (NDEA)	Multiple	26.5	Compound-specific data
N-nitroso-propranolol	Propranolol	26.5	CPCA
N-nitroso-varenicline	Varenicline	37	CPCA
N-nitroso-quinapril	Quinapril	37	CPCA
N-nitroso-rasagiline	Rasagiline	100	CPCA
N-nitroso-nortriptyline	Nortriptyline	1500	CPCA

Experimental Protocols for Determining AI Limits

The determination of AI limits relies on robust experimental data. The following are key experimental protocols cited in regulatory guidance.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is an in vitro assay used to assess the mutagenic potential of a substance. For nitrosamines, an "enhanced" version of the standard assay is recommended to improve its sensitivity.

Methodology:

• Tester Strains: A panel of bacterial strains, typically Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA), are used. These strains have pre-existing mutations that render them unable to synthesize an essential amino acid.

• Metabolic Activation: The test is conducted with and without a metabolic activation system (S9 fraction), which is typically derived from the liver of rats or hamsters treated with enzyme-inducing agents. The S9 fraction contains enzymes that can metabolize the test substance into its mutagenic form. For nitrosamines, hamster liver S9 is often recommended in addition to rat liver S9.

• Exposure: The bacterial strains are exposed to various concentrations of the test nitrosamine in the presence or absence of the S9 mix. A pre-incubation method is generally preferred over the plate incorporation method.

• Detection of Revertants: After incubation, the bacteria are plated on a minimal agar (B569324) medium that lacks the essential amino acid. Only the bacteria that have undergone a reverse mutation (revertants) will be able to grow and form colonies.

• Data Analysis: The number of revertant colonies is counted for each concentration of the test substance and compared to the control. A significant, dose-dependent increase in the number of revertants indicates a positive mutagenic response.

In Vivo Carcinogenicity Studies

Long-term carcinogenicity studies in rodents are the gold standard for assessing the cancer-causing potential of a substance.

Methodology:

• Animal Model: Typically, two rodent species (e.g., rats and mice) are used.

• Dose Administration: The test substance is administered to the animals daily for a significant portion of their lifespan (e.g., 2 years). Multiple dose groups with varying concentrations of the nitrosamine are included, along with a control group.

• Observation: The animals are monitored for clinical signs of toxicity and the development of tumors.

• Pathology: At the end of the study, a complete necropsy and histopathological examination of all organs and tissues are performed to identify and characterize any tumors.

• Data Analysis: The incidence of tumors in the treated groups is compared to the control group. Statistical analysis is used to determine if there is a significant increase in tumor formation. The data is used to calculate the TD50 value, which is the daily dose required to induce tumors in 50% of the animals that would not have otherwise developed tumors.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the general pathway of nitrosamine-induced carcinogenicity and the decision-making process for assigning an AI limit.

References

• 1. medinstitute.com [medinstitute.com]
• 2. fda.gov [fda.gov]

A Comparative Guide to Analytical Procedures for N-Nitroso-Deucravacitinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-nitroso-deucravacitinib, a potential nitrosamine (B1359907) impurity in the drug substance deucravacitinib. Given the classification of many nitrosamines as probable human carcinogens, stringent control and accurate measurement of these impurities are of paramount importance in drug development and manufacturing.[1][2]

This document outlines the primary analytical techniques, their respective validation parameters, and the current challenges associated with the analysis of N-nitroso-deucravacitinib. The information presented is based on established practices for nitrosamine analysis in the pharmaceutical industry and is intended to guide researchers in selecting and validating appropriate analytical procedures.

Analytical Techniques: A Comparative Overview

The detection of trace-level nitrosamine impurities necessitates highly sensitive and selective analytical methods. The two most commonly employed techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][3][4][5]

Feature	LC-MS/MS	GC-MS/MS
Principle	Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase, followed by mass analysis.	Separates compounds based on their volatility and interaction with a stationary phase in a gaseous mobile phase, followed by mass analysis.
Applicability	Broadly applicable to a wide range of nitrosamines, including those that are non-volatile or thermally labile.[2]	Primarily suitable for volatile and thermally stable nitrosamines.[1][3]
Sensitivity	High sensitivity, often reaching low parts-per-billion (ppb) levels.[6][7]	Also highly sensitive, particularly for volatile analytes.[3][4]
Selectivity	Excellent selectivity is achieved through Multiple Reaction Monitoring (MRM).	High selectivity is also achieved using MRM.
Sample Preparation	Generally involves dissolution, extraction, and filtration.	May require derivatization for non-volatile compounds and is often coupled with headspace analysis for volatile impurities.[3]
Matrix Effects	Susceptible to ion suppression or enhancement from matrix components, which can affect accuracy.[8]	Less prone to matrix effects compared to LC-MS/MS, especially with headspace injection.
Considerations for N-Nitroso-Deucravacitinib	Likely the preferred method due to the relatively high molecular weight and potential thermal lability of N-nitroso-deucravacitinib.	May not be suitable unless the compound is sufficiently volatile and thermally stable, which is less likely for a molecule of this complexity.

Experimental Protocols

Detailed experimental protocols are crucial for the successful implementation and validation of analytical methods. Below are generalized workflows for LC-MS/MS and GC-MS/MS analysis of nitrosamine impurities.

Caption: A generalized workflow for the analysis of nitrosamine impurities using LC-MS/MS.

Caption: A generalized workflow for the analysis of volatile nitrosamine impurities using GC-MS/MS.

Method Validation Parameters (ICH Q2(R1))

A comprehensive validation of the analytical procedure is required to ensure its suitability for the intended purpose. The following table summarizes the key validation parameters according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][5]

Validation Parameter	Purpose	Typical Acceptance Criteria for Trace Analysis
Specificity/Selectivity	To ensure that the signal measured is unequivocally from the target analyte, free from interference.[2]	No significant interference at the retention time of the analyte.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[2]	Signal-to-noise ratio ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10; typically within 20% of the nominal concentration.[9]
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	The closeness of test results to the true value.	Recovery of spiked analyte typically within 70-130%.
Precision (Repeatability & Intermediate Precision)	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 20%.
Range	The interval between the upper and lower concentration of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	To be established based on the expected concentration range of the impurity.
Robustness	The capacity of a method to remain unaffected by small, but deliberate variations in method parameters.	No significant impact on the results from minor changes in parameters.

Challenges in the Analysis of N-Nitroso-Deucravacitinib

The analysis of N-nitroso-deucravacitinib presents several challenges:

• Availability of Reference Standard: A significant hurdle is the reported difficulty in synthesizing the N-nitroso-deucravacitinib reference standard. This is a critical component for method development, validation, and routine analysis.

• Potential for In-Situ Formation: There is a risk of artefactual formation of nitrosamines during the analytical procedure, particularly under acidic conditions or at elevated temperatures, which could lead to false-positive results.[10]

• Low Detection Limits: Regulatory authorities require very low limits for nitrosamine impurities, necessitating highly sensitive instrumentation and meticulous sample preparation to minimize matrix interference.[5][10]

• Matrix Effects: The complex matrix of the drug product can interfere with the ionization of the analyte in LC-MS/MS, leading to inaccurate quantification.[8]

Regulatory Considerations

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued guidance on the control of nitrosamine impurities in pharmaceuticals.[11][12][13] Key recommendations include:

• Risk Assessment: Manufacturers are required to perform a risk assessment to evaluate the potential for nitrosamine formation in their manufacturing processes.[13][14]

• Confirmatory Testing: If a risk is identified, confirmatory testing of the drug product using a validated analytical method is necessary.[13][14]

• Reporting: Any detection of nitrosamine impurities should be reported to the relevant regulatory authorities.

In cases where the synthesis of a specific nitrosamine impurity is not feasible despite significant efforts, regulatory guidance may allow for a scientific justification for its absence and the omission of confirmatory testing. This justification should be well-documented and based on sound scientific principles.

Logical Relationship of Analytical Method Validation

Caption: The interrelationship of key validation parameters for a robust analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. impactfactor.org [impactfactor.org]
• 10. Current status and prospects of development of analytical methods for determining nitrosamine and N-nitroso impurities in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 12. fda.gov [fda.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]

Comparative Stability of N-Nitroso-Deucravacitinib Versus Other Nitrosamines: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the stability of N-nitroso-deucravacitinib against other nitrosamine (B1359907) drug substance related impurities (NDSRIs) and common nitrosamines. The information presented herein is intended for researchers, scientists, and drug development professionals, offering objective analysis supported by available data and established scientific principles.

Executive Summary

The formation of N-nitroso-deucravacitinib is considered chemically improbable under standard nitrosating conditions. This assertion is based on the inherent structural and electronic properties of the deucravacitinib (B606291) molecule. Specifically, the aniline (B41778) nitrogen in deucravacitinib is a weak nucleophile due to the presence of electron-withdrawing groups, and the molecule exhibits significant steric hindrance, both of which impede the process of nitrosation.[1] Efforts by multiple vendors and manufacturers to synthesize this impurity have been unsuccessful, further suggesting that N-nitroso-deucravacitinib is either not formed or is exceptionally stable and unlikely to be a contaminant in the drug product.[1] This contrasts sharply with many other secondary and tertiary amine-containing drug substances, which are more susceptible to nitrosation.

Comparative Analysis of Nitrosamine Formation and Stability

While direct forced degradation studies on N-nitroso-deucravacitinib are not publicly available due to the challenges in its synthesis, a comparative assessment can be made based on the principles of chemical reactivity and data from other nitrosamines.

Table 1: Comparative Risk of Formation and Stability of Selected Nitrosamines

Nitrosamine	Parent Drug/Precursor	Key Structural Features Influencing Formation	Reported Formation/Stability
N-Nitroso-Deucravacitinib	Deucravacitinib	Electron-deficient aniline nitrogen, significant steric hindrance.	Formation is chemically unlikely; synthesis attempts have been unsuccessful.[1]
N-Nitroso-Nortriptyline (NNORT)	Nortriptyline	Secondary amine susceptible to nitrosation.	Forms under accelerated stress testing in commercial products.
N-Nitroso-Sertraline (NSERT)	Sertraline	Secondary amine susceptible to nitrosation.	Forms under accelerated stress testing in commercial products.
N-Nitrosodimethylamine (NDMA)	Dimethylamine (precursor)	Small, unhindered secondary amine.	A common and potent nitrosamine, often formed from various precursors.
N-Nitrosodiethylamine (NDEA)	Diethylamine (precursor)	Small, unhindered secondary amine.	Another common and potent nitrosamine.

Experimental Protocols for Nitrosamine Analysis

The following are generalized experimental protocols for the assessment of nitrosamine stability and formation, based on established methodologies in the pharmaceutical industry.

Forced Degradation Studies

Forced degradation studies are essential for evaluating the potential for nitrosamine formation and the stability of any formed nitrosamines under various stress conditions.

Objective: To assess the propensity of a drug substance to form nitrosamines and the stability of the resulting nitrosamines under stress conditions.

Methodology:

• Preparation of Test Samples: Prepare solutions of the drug substance in appropriate solvents.

• Introduction of Nitrosating Agent: Add a nitrosating agent, such as sodium nitrite, to the solutions.

• Stress Conditions: Subject the samples to a range of stress conditions, including:

  • Acidic Conditions: Typically using 0.1 M HCl at elevated temperatures (e.g., 60°C) for a defined period.

  • Basic Conditions: Typically using 0.1 M NaOH at elevated temperatures (e.g., 60°C) for a defined period.

  • Oxidative Conditions: Using a reagent such as 3% hydrogen peroxide at room temperature.

  • Thermal Stress: Heating the solid drug substance or a solution at a high temperature (e.g., 80°C).

  • Photolytic Stress: Exposing the drug substance solution to UV light.

• Sample Analysis: Analyze the stressed samples at various time points using a validated, sensitive analytical method, such as LC-MS/MS, to identify and quantify any nitrosamines formed.

Analytical Method for Nitrosamine Quantification

A highly sensitive and specific analytical method is crucial for the detection and quantification of trace-level nitrosamine impurities.

Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most commonly used technique.

Typical LC-MS/MS Parameters:

• Chromatographic Column: A reverse-phase C18 or phenyl-hexyl column is often used for separation.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a modifier like formic acid.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Mass Spectrometry: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Biological Signaling Pathway of Nitrosamine Genotoxicity

The primary concern with nitrosamine impurities is their potential to be genotoxic and carcinogenic. The following diagram illustrates the generally accepted metabolic activation pathway that leads to their genotoxic effects.

References

• 1. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Safety & Regulatory Compliance

Proper Disposal of N-nitroso-deucravacitinib: A Comprehensive Guide for Laboratory Professionals

For immediate release – This document provides essential safety and logistical information for the proper handling and disposal of N-nitroso-deucravacitinib, a potent, research-grade compound. Researchers, scientists, and drug development professionals are advised to adhere to these procedural, step-by-step guidelines to ensure a safe laboratory environment and compliance with regulatory standards.

N-nitroso-deucravacitinib is considered a potentially carcinogenic compound, and as such, all materials contaminated with this substance must be treated as hazardous waste. The primary and recommended method for the final disposal of N-nitroso-deucravacitinib waste is high-temperature incineration conducted by a licensed hazardous waste management facility.[1] For laboratory-scale decontamination of spills or residual material on equipment, a chemical degradation procedure can be employed prior to final disposal.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE), including but not limited to:

• Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times.

• Eye Protection: Safety glasses with side shields or goggles are mandatory.

• Lab Coat: A lab coat or other protective garment should be worn to prevent skin contact.

• Respiratory Protection: In cases of potential aerosolization or handling of powdered material, a properly fitted respirator may be necessary.

All handling of N-nitroso-deucravacitinib and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Spill Management

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Secure: Alert others in the vicinity and restrict access to the affected area.

• Ventilate: Ensure the chemical fume hood is operational to ventilate the area.

• Absorb: For liquid spills, use an inert absorbent material such as vermiculite (B1170534) or sand. For solid spills, gently cover the material to avoid dust generation.

• Collect: Carefully collect the absorbed and spilled material using non-sparking tools and place it into a clearly labeled, sealed container for hazardous waste.

• Decontaminate: Decontaminate the spill area using a suitable method, such as the chemical degradation procedure outlined below.

Laboratory-Scale Decontamination Protocol

For the decontamination of laboratory equipment and small quantities of N-nitroso-deucravacitinib waste, a chemical degradation method involving reduction with an aluminum-nickel alloy in an alkaline solution is recommended.[2][3][4] This procedure converts the N-nitroso compound to its less mutagenic parent amine.

Important Note: The reaction mixture resulting from this procedure must still be collected and disposed of as hazardous waste through a licensed contractor.[1][4]

Experimental Protocol: Chemical Degradation

Reagent/Parameter	Specification	Purpose
Solvent	Water or Methanol (B129727)	To dissolve the N-nitroso-deucravacitinib waste.
Concentration	≤ 10 g/L	To ensure a controlled reaction.
Base	1M Potassium Hydroxide (B78521) (KOH)	To create the necessary alkaline conditions for the reduction.
Reducing Agent	Aluminum-Nickel (Al-Ni) Alloy Powder	To chemically reduce the N-nitroso group.
Reaction Time	≥ 24 hours	To ensure complete degradation of the N-nitroso compound.
Temperature	Ambient (with initial cooling)	The reaction is exothermic and should be monitored.

Procedure:

• Preparation: In a suitable reaction vessel within a chemical fume hood, dissolve the N-nitroso-deucravacitinib waste in water or methanol to a concentration not exceeding 10 g/L.

• Alkalinization: Add an equal volume of 1M potassium hydroxide solution to the dissolved waste.

• Reduction: While stirring the solution, slowly add the aluminum-nickel alloy powder. The addition should be done in small portions to control the exothermic reaction and prevent frothing.

• Reaction: Continue stirring the mixture at room temperature for a minimum of 24 hours to ensure the complete degradation of the N-nitroso compound.

• Workup and Collection: After 24 hours, the reaction is complete. The resulting mixture, containing the reduced amine, should be collected in a designated hazardous waste container.

• Labeling and Storage: The container must be clearly labeled as "Hazardous Waste: N-nitroso-deucravacitinib degradation mixture" and stored in a designated, secure area until collection by a licensed hazardous waste disposal service.

Disposal Workflow and Decision Logic

The following diagrams illustrate the recommended workflows for the disposal of N-nitroso-deucravacitinib waste and the decision-making process for handling contaminated materials.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Essential Safety and Handling of N-nitroso-deucravacitinib: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides critical guidance on the safe handling, personal protective equipment (PPE), and disposal of N-nitroso-deucravacitinib. This substance is described as a highly toxic organic compound and a suspected human carcinogen.[1] Due to the limited availability of specific toxicological data for this compound, a highly precautionary approach is mandatory. All operations should be conducted under the assumption that the substance is a potent carcinogen.

Hazard Assessment and Control

Given the absence of a specific Occupational Exposure Limit (OEL) for N-nitroso-deucravacitinib, engineering controls are the primary means of exposure prevention. The selection and implementation of these controls should be based on a thorough risk assessment of the procedures to be performed.

Engineering Controls:

• Primary Containment: All handling of N-nitroso-deucravacitinib, including weighing, reconstitution, and dilutions, must be performed within a certified chemical fume hood or, for higher-risk operations, a containment isolator (glove box).[2][3]

• Ventilation: The laboratory must have a dedicated, non-recirculating ventilation system that is regularly monitored.

• Designated Area: A specific area within the laboratory should be designated for the handling of N-nitroso-deucravacitinib. This area must be clearly marked with appropriate warning signs.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize the risk of exposure. The following table summarizes the required PPE for handling N-nitroso-deucravacitinib.

PPE Category	Specification
Hand Protection	Double Gloving: Always wear two pairs of chemotherapy-rated nitrile gloves.[2][3] The outer glove should be changed immediately upon suspected contamination or at regular, frequent intervals.
Eye/Face Protection	Safety Goggles and Face Shield: Wear tightly fitting chemical splash goggles and a full-face shield to protect against splashes and aerosols.
Respiratory Protection	NIOSH-Approved Respirator: The use of a NIOSH-approved respirator is mandatory. The specific type will depend on the procedure's potential for aerosol generation. A fit-tested N95 respirator may be sufficient for low-dust procedures within a fume hood, while a Powered Air-Purifying Respirator (PAPR) with a HEPA filter is recommended for tasks with a higher risk of aerosolization.
Body Protection	Disposable Gown/Suit: A disposable, solid-front, back-closing gown made of a low-permeability fabric is required. For extensive handling or in case of a spill, a disposable coverall with elastic cuffs should be worn.
Foot Protection	Shoe Covers: Disposable, chemical-resistant shoe covers must be worn over laboratory shoes and removed before exiting the designated area.

Operational Plan: Step-by-Step Handling Procedures

A meticulous and well-rehearsed operational plan is crucial for the safe handling of N-nitroso-deucravacitinib.

Preparation:

• Designated Area Preparation: Ensure the designated handling area (fume hood or isolator) is clean, uncluttered, and equipped with all necessary materials, including waste disposal bags and a spill kit.

• PPE Donning: Don all required PPE in the correct sequence before entering the designated area.

• Material Preparation: All equipment (e.g., vials, spatulas, pipettes) should be dedicated for use with N-nitroso-deucravacitinib and should be decontaminated after each use.

Handling:

• Weighing: If weighing the solid compound, do so on a tared weigh paper within a fume hood or isolator. Use gentle movements to avoid creating dust.

• Reconstitution/Dilution: When preparing solutions, add the solvent slowly to the solid to minimize aerosol formation.

• Manipulation: All subsequent manipulations (e.g., cell culture treatment, animal dosing) should be performed with extreme care to prevent splashes, spills, and aerosol generation.

Post-Handling:

• Decontamination: Thoroughly decontaminate all surfaces and equipment immediately after use.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste according to the disposal plan.

• PPE Doffing: Remove PPE in a manner that avoids self-contamination and dispose of it in the designated hazardous waste stream.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All waste generated from the handling of N-nitroso-deucravacitinib is considered hazardous and must be disposed of accordingly.

Waste Type	Disposal Procedure
Solid Waste	All contaminated solid waste (e.g., gloves, gowns, weigh papers, pipette tips) must be placed in a clearly labeled, sealed, and puncture-resistant hazardous waste container.
Liquid Waste	Contaminated liquid waste should be collected in a designated, sealed, and clearly labeled hazardous waste container. Chemical decontamination of the liquid waste prior to disposal may be required by institutional policies.
Sharps	All contaminated sharps (e.g., needles, scalpels) must be placed in a designated, puncture-proof sharps container for hazardous waste.
Decontamination Solutions	Solutions used for decontamination should be collected and disposed of as hazardous waste.

Decontamination Procedures:

While specific decontamination protocols for N-nitroso-deucravacitinib are not available, general procedures for N-nitroso compounds can be adapted. A common method involves the use of a solution of hydrobromic acid in acetic acid to chemically degrade the nitrosamine.[4] However, this should only be performed by trained personnel with appropriate safety measures in place due to the corrosive nature of the reagents. Alternatively, thorough cleaning with a suitable laboratory detergent followed by multiple rinses with water and an appropriate solvent can be effective for non-porous surfaces. The efficacy of the cleaning procedure should be verified.

Emergency Procedures

Spill:

• Evacuate: Immediately evacuate the area.

• Alert: Notify laboratory personnel and the institutional safety officer.

• Secure: Restrict access to the spill area.

• Cleanup: Only trained personnel with appropriate PPE should clean up the spill using a spill kit designed for potent compounds.

Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move the individual to fresh air.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (if available) to the medical personnel.

Visual Guidance: PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate Personal Protective Equipment when handling N-nitroso-deucravacitinib.

References

• 1. synchemia.com [synchemia.com]
• 2. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. cleanchemlab.com [cleanchemlab.com]